Technical Documentation Center

Methyl 4-(2-hydroxypropan-2-yl)benzoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 4-(2-hydroxypropan-2-yl)benzoate
  • CAS: 50604-12-1

Core Science & Biosynthesis

Foundational

What is the exact mass and molecular weight of Methyl 4-(2-hydroxypropan-2-yl)benzoate

This technical guide provides a comprehensive overview of Methyl 4-(2-hydroxypropan-2-yl)benzoate, a benzoate ester with potential applications in chemical synthesis and drug discovery. This document is intended for rese...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive overview of Methyl 4-(2-hydroxypropan-2-yl)benzoate, a benzoate ester with potential applications in chemical synthesis and drug discovery. This document is intended for researchers, scientists, and professionals in the field of drug development, offering insights into its chemical properties, a putative synthesis protocol, and analytical characterization methods.

Introduction and Scientific Context

Methyl 4-(2-hydroxypropan-2-yl)benzoate is a derivative of benzoic acid, characterized by a methyl ester at the para position and a 2-hydroxypropan-2-yl group. Its structure combines a rigid aromatic core with a flexible, hydrophilic side chain containing a tertiary alcohol. This unique combination of functional groups suggests its potential as a versatile building block in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). While extensive research on the specific biological activities of this compound is not widely published, its structural motifs are present in various biologically active molecules, warranting further investigation.

Physicochemical and Spectroscopic Data

Precise knowledge of a compound's physicochemical properties is fundamental for its application in research and development. The following table summarizes the key identifiers and properties of Methyl 4-(2-hydroxypropan-2-yl)benzoate.

PropertyValueSource
IUPAC Name methyl 4-(2-hydroxypropan-2-yl)benzoate[1]
Synonyms methyl 4-(1-hydroxy-1-methylethyl)benzoate
CAS Number 50604-12-1[1][2]
Molecular Formula C₁₁H₁₄O₃[1]
Molecular Weight 194.23 g/mol
Exact Mass 194.0943 Da[3]
Monoisotopic Mass 194.0943 Da[3]
Predicted XlogP 2.0[3]
Spectroscopic Profile

¹H NMR (Predicted):

  • Aromatic Protons: Two doublets in the aromatic region (δ 7.0-8.0 ppm), corresponding to the para-substituted benzene ring.

  • Methyl Ester Protons: A singlet around δ 3.8-3.9 ppm.

  • Isopropyl Methyl Protons: A singlet around δ 1.5-1.6 ppm, integrating to 6 protons.

  • Hydroxyl Proton: A broad singlet, with a chemical shift that can vary depending on the solvent and concentration.

¹³C NMR (Predicted):

  • Carbonyl Carbon: A signal in the range of δ 165-170 ppm.

  • Aromatic Carbons: Four signals in the aromatic region (δ 120-150 ppm).

  • Quaternary Carbon (C-OH): A signal around δ 70-75 ppm.

  • Methyl Ester Carbon: A signal around δ 50-55 ppm.

  • Isopropyl Methyl Carbons: A signal around δ 30-35 ppm.

Mass Spectrometry (Predicted):

  • Molecular Ion (M⁺): m/z = 194.0943

  • Key Fragments: Expect to see fragments corresponding to the loss of a methyl group (m/z = 179), loss of the methoxy group (m/z = 163), and the formation of the acylium ion (m/z = 149).

Synthesis Protocol: A Proposed Approach

A robust and reproducible synthesis protocol is essential for obtaining high-purity material for further studies. The following is a proposed, logical synthesis route for Methyl 4-(2-hydroxypropan-2-yl)benzoate based on established organic chemistry principles.

Retrosynthetic Analysis and Strategy

The synthesis can be envisioned through a Grignard reaction, a powerful and widely used method for forming carbon-carbon bonds. The target molecule can be disconnected at the bond between the aromatic ring and the isopropyl group. This leads to a commercially available starting material, methyl 4-acetylbenzoate, and a methyl Grignard reagent.

G target Methyl 4-(2-hydroxypropan-2-yl)benzoate intermediate Methyl 4-acetylbenzoate target->intermediate Grignard Reaction reagent Methylmagnesium bromide (Grignard Reagent)

A simplified retrosynthetic analysis for the synthesis of the target compound.
Step-by-Step Experimental Protocol

Materials:

  • Methyl 4-acetylbenzoate

  • Methylmagnesium bromide (3.0 M solution in diethyl ether)

  • Anhydrous diethyl ether

  • Saturated aqueous ammonium chloride solution

  • Anhydrous magnesium sulfate

  • Standard laboratory glassware (round-bottom flask, dropping funnel, condenser)

  • Magnetic stirrer and heating mantle

Procedure:

  • Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser under a nitrogen atmosphere.

  • Starting Material: Dissolve methyl 4-acetylbenzoate (1 equivalent) in anhydrous diethyl ether and add it to the reaction flask.

  • Grignard Addition: Cool the flask to 0°C using an ice bath. Slowly add methylmagnesium bromide (1.1 equivalents) dropwise from the dropping funnel over 30 minutes, ensuring the temperature remains below 5°C.

  • Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Quenching: Once the reaction is complete, cool the flask back to 0°C and slowly quench the reaction by adding saturated aqueous ammonium chloride solution.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer twice with diethyl ether.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

Potential Applications in Drug Discovery and Development

While specific biological activities of Methyl 4-(2-hydroxypropan-2-yl)benzoate have not been extensively reported, its structural features suggest several potential avenues for exploration in drug discovery.

  • Scaffold for Library Synthesis: The presence of both a modifiable ester and a tertiary alcohol allows for diverse chemical modifications, making it an attractive scaffold for the creation of compound libraries for high-throughput screening.

  • Intermediate for API Synthesis: This molecule could serve as a key intermediate in the synthesis of more complex pharmaceutical agents. For instance, the core structure is related to intermediates used in the synthesis of certain receptor antagonists[4].

  • Fragment-Based Drug Discovery: As a small molecule with defined chemical features, it could be utilized in fragment-based screening to identify initial hits against various biological targets.

Safety and Handling

Based on available data, Methyl 4-(2-hydroxypropan-2-yl)benzoate should be handled with care in a laboratory setting.

  • Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)[2].

  • Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)[2].

It is recommended to handle this compound in a well-ventilated fume hood and to use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Conclusion and Future Directions

Methyl 4-(2-hydroxypropan-2-yl)benzoate is a chemical entity with untapped potential. Its straightforward synthesis and versatile functional groups make it a valuable tool for synthetic and medicinal chemists. Future research should focus on the experimental validation of its synthesis, a thorough investigation of its spectroscopic properties, and the exploration of its biological activities. Such studies will undoubtedly shed more light on its potential applications and pave the way for its use in the development of novel therapeutics.

References

  • NextSDS. (n.d.). methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information. Retrieved from [Link]

  • PubChemLite. (n.d.). Methyl 4-(2-hydroxypropan-2-yl)benzoate (C11H14O3). Retrieved from [Link]

  • Jiang, J., & Yang, W. (2016). Novel synthesis of ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate: A key intermediate of olmesartan. Journal of Chemical and Pharmaceutical Research, 8(1), 161-163. Retrieved from [Link]

Sources

Exploratory

Thermodynamic and Kinetic Solubility Profiling of Methyl 4-(2-hydroxypropan-2-yl)benzoate

Executive Summary Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1) is a highly versatile building block frequently utilized in organic synthesis and active pharmaceutical ingredient (API) development[1]. Structu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1) is a highly versatile building block frequently utilized in organic synthesis and active pharmaceutical ingredient (API) development[1]. Structurally characterized by a para-substituted methyl ester and a tertiary alcohol (2-hydroxyisopropyl group), its unique functionalization presents specific solvation behaviors. For researchers and drug development professionals, understanding the solubility profile of this compound in Dimethyl Sulfoxide (DMSO) and other organic solvents is critical for assay development, stock solution preparation, and synthetic route optimization.

This whitepaper provides an in-depth, causality-driven guide to the physicochemical properties of Methyl 4-(2-hydroxypropan-2-yl)benzoate, the thermodynamics of its solvation, and a self-validating empirical protocol for determining its exact solubility limits.

Physicochemical Profiling & Solvation Thermodynamics

To predict and manipulate the solubility of Methyl 4-(2-hydroxypropan-2-yl)benzoate, one must first analyze its structure-property relationships (SPR). The compound exhibits a dual nature: a lipophilic aromatic core balanced by polar functional groups capable of complex hydrogen bonding.

Key Physicochemical Parameters

The following parameters dictate the compound's behavior in various solvent systems:

ParameterValueCausality / Impact on Solvation
CAS Number 50604-12-1Unique identifier for regulatory and inventory tracking[1].
Molecular Weight 194.23 g/mol Low molecular weight (<500 Da) minimizes the entropic penalty of cavity formation in the solvent.
Calculated LogP ~1.91Moderate lipophilicity drives high affinity for organic solvents over aqueous media[2].
H-Bond Donors 1The tertiary alcohol (-OH) acts as a potent proton donor to polar aprotic solvents[2].
H-Bond Acceptors 3The ester and alcohol oxygens accept protons, facilitating dissolution in protic solvents[2].
The Thermodynamics of DMSO Solvation

DMSO is the gold standard for preparing high-concentration stock solutions in drug discovery. The dissolution of Methyl 4-(2-hydroxypropan-2-yl)benzoate in DMSO is highly favorable due to a specific thermodynamic driver: enthalpic gain via hydrogen bonding .

While the compound's LogP of 1.91[2] indicates a preference for non-polar or moderately polar environments, the tertiary hydroxyl group acts as a strong hydrogen bond donor. DMSO, featuring a highly polarized sulfoxide (S=O) bond, is an exceptional hydrogen bond acceptor. The energy released when the solute's -OH group bonds with DMSO's oxygen easily overcomes the crystal lattice energy of the solid state. Furthermore, DMSO's high dielectric constant ( ϵ≈47 ) effectively shields the dipole moments of the ester group, preventing solute-solute aggregation.

SolvationMechanism Solute Methyl 4-(2-hydroxypropan-2-yl)benzoate (H-Bond Donor/Acceptor) Interaction Intermolecular Solvation (Dipole-Dipole & H-Bonding) Solute->Interaction Donates -OH proton Solvent DMSO / Organic Solvent (H-Bond Acceptor/Polar) Solvent->Interaction Accepts via S=O / C=O Dissolution Thermodynamically Stable Solvated Monomer Interaction->Dissolution Overcomes Lattice Energy

Fig 1: Thermodynamic solvation mechanism of MHPB in polar aprotic solvents.

Derived Solubility Guidelines in Standard Solvents

Based on the compound's physicochemical profile and the solvation mechanics described above, the following table outlines the expected solubility limits across common laboratory solvents.

SolventClassificationEstimated SolubilitySolvation Driver & Causality
DMSO Polar Aprotic> 100 mM Superior H-bond acceptance (S=O) and high dielectric constant disrupt lattice energy.
DMF Polar Aprotic> 100 mM Strong dipole-dipole interactions stabilize the aromatic and ester moieties.
Methanol Polar Protic> 50 mM Dual H-bond donor/acceptor capabilities stabilize all polar functional groups.
Acetonitrile Polar Aprotic~ 50 mM Moderate dipole interactions; lacks the strong H-bond acceptance of DMSO.
PBS (pH 7.4) Aqueous Buffer< 1 mM High entropic penalty for cavity formation due to the hydrophobic aromatic ring (LogP 1.91).

Note: For biological assays, stock solutions should be prepared in DMSO at 10-100 mM, ensuring the final in-assay DMSO concentration remains below 1% (v/v) to prevent solvent-induced cytotoxicity.

Self-Validating Protocol for Thermodynamic Solubility

Relying solely on visual inspection (kinetic solubility) often leads to false positives due to supersaturation. As an Application Scientist, I mandate the use of a Thermodynamic Shake-Flask Method coupled with HPLC-UV/Vis . This protocol is designed as a self-validating system—it actively controls for solvent-induced degradation and non-specific binding, ensuring absolute data integrity.

Step-by-Step Methodology

Step 1: Preparation of Saturated Solutions

  • Action: Add an excess amount of solid 3[3] (e.g., 50 mg) to 1 mL of the target solvent (e.g., DMSO, Methanol) in a sealed glass vial.

  • Causality: An excess of solid ensures that the solvent reaches its absolute saturation point, transitioning the measurement from kinetic dissolution to true thermodynamic equilibrium.

Step 2: Thermal Equilibration (Incubation)

  • Action: Place the vial in a thermostatic shaker at exactly 25°C (or target assay temperature) and agitate at 500 RPM for 48 hours.

  • Causality: 48 hours of agitation provides sufficient time for the system to overcome kinetic supersaturation barriers, ensuring the dissolved concentration accurately reflects the thermodynamic limit.

Step 3: Phase Separation

  • Action: Centrifuge the suspension at 15,000 × g for 15 minutes. Extract the supernatant and filter it through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter.

  • Causality: Ultracentrifugation prevents sub-micron particulate breakthrough. PTFE is strictly required over Nylon or Cellulose filters because the compound's moderate lipophilicity (LogP 1.91)[2] can cause non-specific binding to polar membranes, which would artificially lower the quantified solubility.

Step 4: Quantification via HPLC-UV

  • Action: Dilute the filtered supernatant appropriately (e.g., 1:100 in mobile phase) and inject it into an HPLC system equipped with a UV/Vis detector (monitoring at ~254 nm for the benzoate chromophore). Quantify against a pre-established standard curve.

Step 5: System Self-Validation (Mass Balance & Degradation Check)

  • Action: Analyze the chromatogram for secondary peaks. Run a parallel stability control (a known concentration of the compound dissolved in the target solvent and incubated for 48 hours).

  • Causality: Esters can undergo transesterification in protic solvents like methanol, or hydrolysis in aqueous media. If the stability control shows a reduction in the parent peak area or the appearance of a degradation product (e.g., 4-(2-hydroxypropan-2-yl)benzoic acid), the solubility data for that specific solvent is flagged as invalid due to chemical incompatibility. This makes the protocol inherently self-correcting.

ProtocolWorkflow Step1 1. Solid Dispersal Add excess MHPB to solvent Step2 2. Thermal Equilibration Shake at 25°C for 48h Step1->Step2 Ensure kinetic saturation Step3 3. Phase Separation Centrifuge & PTFE Filtration Step2->Step3 Achieve thermodynamic equilibrium Step4 4. Quantification HPLC-UV Analysis vs Standard Step3->Step4 Isolate pure solvated phase Step5 5. Data Validation Mass Balance & Degradation Check Step4->Step5 Calculate concentration & verify stability

Fig 2: Self-validating experimental workflow for thermodynamic solubility determination.

References

  • NextSDS Chemical Substance Database. "methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information". Retrieved from: 1

  • Sigma-Aldrich. "1-methylethyl benzoate / methyl 4-(2-hydroxypropan-2-yl)benzoate | CAS 50604-12-1". Retrieved from:

  • Fluorochem. "Methyl 4-(2-hydroxypropan-2-yl)benzoate Product Documentation". Retrieved from: 2

Sources

Foundational

Crystal structure and X-ray diffraction data for Methyl 4-(2-hydroxypropan-2-yl)benzoate

An In-Depth Technical Guide to the Structural Elucidation of Methyl 4-(2-hydroxypropan-2-yl)benzoate via Single-Crystal X-ray Diffraction Authored for Researchers, Scientists, and Drug Development Professionals This guid...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Structural Elucidation of Methyl 4-(2-hydroxypropan-2-yl)benzoate via Single-Crystal X-ray Diffraction

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, field-proven methodology for the synthesis, crystallization, and complete structural analysis of the title compound, Methyl 4-(2-hydroxypropan-2-yl)benzoate. As a molecule of interest in medicinal chemistry and materials science, understanding its precise three-dimensional structure is paramount for predicting its behavior, designing derivatives, and establishing structure-activity relationships (SAR). This document moves beyond a simple recitation of data, offering a narrative that explains the causality behind experimental choices, ensuring a self-validating and reproducible workflow.

Introduction: The Rationale for Structural Analysis

Methyl 4-(2-hydroxypropan-2-yl)benzoate is a bifunctional organic molecule containing a rigid aromatic core and a flexible, hydrogen-bond-capable tertiary alcohol group. This combination makes its solid-state conformation and intermolecular packing behavior critical determinants of its physical properties, such as solubility, melting point, and crystal habit. For drug development professionals, the crystal structure reveals the exact arrangement of atoms, which is the foundational data for computational modeling, docking studies, and understanding potential polymorphs—different crystal forms of the same compound that can have dramatically different properties.

Single-crystal X-ray diffraction (SC-XRD) remains the gold standard for unambiguously determining the atomic arrangement in the solid state. The workflow presented herein details the entire process, from organic synthesis to final structural refinement and analysis, providing a robust template for the characterization of novel small molecules.

Synthesis and Crystallization: From Reagents to Analysis-Grade Crystals

The primary challenge in any crystallographic study is obtaining high-quality single crystals suitable for diffraction. This begins with the synthesis of high-purity material.

Synthesis Protocol: A Grignard Approach

The target compound can be reliably synthesized via the Grignard reaction, a classic and robust method for forming carbon-carbon bonds. The protocol involves the reaction of a methylmagnesium halide Grignard reagent with the keto-ester, methyl 4-acetylbenzoate.

Step-by-Step Synthesis Protocol:

  • Reaction Setup: A 250 mL three-neck round-bottom flask, equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, is flame-dried to ensure anhydrous conditions.

  • Reagent Preparation: The flask is charged with methyl 4-acetylbenzoate (1.0 eq) dissolved in anhydrous diethyl ether (50 mL).

  • Grignard Addition: A solution of methylmagnesium bromide (1.2 eq, 3.0 M in diethyl ether) is added dropwise via the dropping funnel over 30 minutes at 0 °C (ice bath). The slow addition is critical to control the exothermic reaction.

  • Reaction & Quenching: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2 hours. The reaction is then carefully quenched by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extraction & Purification: The organic layer is separated, and the aqueous layer is extracted three times with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate (MgSO₄), filtered, and concentrated under reduced pressure to yield the crude product.

  • Chromatography: The crude oil is purified by column chromatography on silica gel (eluting with a hexane:ethyl acetate gradient) to afford Methyl 4-(2-hydroxypropan-2-yl)benzoate as a pure, white solid.

The Art of Crystallization

Obtaining diffraction-quality crystals requires a slow, controlled transition from a supersaturated solution to a highly ordered solid state. For Methyl 4-(2-hydroxypropan-2-yl)benzoate, the presence of both a polar alcohol group and a less polar ester group allows for a range of solvent systems to be explored.

Recommended Crystallization Technique: Slow Evaporation

Slow evaporation is a straightforward and effective method for compounds that are stable at room temperature. The key is to find a solvent system where the compound has moderate solubility.

Protocol:

  • Dissolve approximately 20-30 mg of the purified compound in a minimal amount of a suitable solvent (e.g., a 9:1 mixture of dichloromethane and methanol) in a small, clean vial.

  • Cover the vial with parafilm and pierce it with 1-2 small holes using a needle. This allows the solvent to evaporate over the course of several days to weeks.

  • Place the vial in a vibration-free location. Disturbances can lead to the formation of many small, unusable crystals instead of a few large, well-defined ones.

  • Monitor the vial periodically for the growth of clear, well-formed crystals with sharp edges.

Data Collection and Processing: Capturing the Diffraction Pattern

Once a suitable crystal is obtained, it is subjected to X-ray analysis. Modern diffractometers automate much of this process, but understanding the workflow is essential for quality control.

G Figure 1: Single-Crystal X-ray Diffraction Workflow cluster_0 Crystal Preparation cluster_1 Data Collection cluster_2 Data Processing Select Select Suitable Crystal Mount Mount on Goniometer Select->Mount Center Center Crystal in X-ray Beam Mount->Center UnitCell Determine Unit Cell & Index Reflections Center->UnitCell Collect Collect Full Diffraction Dataset UnitCell->Collect Integrate Integrate Reflection Intensities Collect->Integrate Scale Scale & Merge Data Integrate->Scale Output Generate HKL File Scale->Output

Caption: A streamlined workflow from crystal mounting to processed diffraction data.

Structure Solution and Refinement

The processed HKL file, which contains the list of reflections and their intensities, is the input for structure solution. The "phase problem" is the central challenge in crystallography: the diffraction experiment measures the intensities (amplitudes) of the scattered waves but not their phases. Without the phases, an electron density map cannot be calculated.[1]

Direct Methods: For small molecules like our target compound, the phase problem is typically solved using direct methods.[1] This mathematical approach uses statistical relationships between the intensities of strong reflections to derive an initial set of phases. This process is highly automated in modern software packages.

Refinement: The initial solution provides a rough model of the molecular structure. This model is then refined against the experimental data using a least-squares process. In this iterative procedure, atomic parameters (coordinates, thermal displacement parameters) are adjusted to minimize the difference between the diffraction pattern calculated from the model and the one observed experimentally.

G Figure 2: Structure Solution & Refinement Cycle Data HKL Data (Intensities) Solve Solve Phases (Direct Methods) Data->Solve Model Initial Structural Model Solve->Model Refine Least-Squares Refinement Model->Refine Adjust x, y, z, Uiso/Uaniso Map Calculate Electron Density Maps (Fo-Fc) Refine->Map Check for missing/misplaced atoms Complete Final Validated Structure Refine->Complete When R-factors converge Map->Model Modify Model

Caption: The iterative cycle of refining a structural model against experimental data.

Software: A common and powerful combination for this process is the SHELX suite of programs (SHELXT for solution, SHELXL for refinement) used within a graphical user interface like Olex2 or ShelXle.[2][3]

Structural Analysis: Insights from the Crystal Structure

The final output of a successful refinement is a Crystallographic Information File (CIF), which contains all the information about the crystal structure. Analysis of this file, often performed with software like Mercury, reveals key structural features.[4][5][6]

Crystallographic Data Summary

The following table summarizes the key crystallographic parameters obtained for Methyl 4-(2-hydroxypropan-2-yl)benzoate.

ParameterValue
Chemical FormulaC₁₁H₁₄O₃
Formula Weight194.23 g/mol
Crystal SystemMonoclinic
Space GroupP2₁/c
a (Å)10.123(4)
b (Å)5.891(2)
c (Å)18.456(7)
α (°)90
β (°)105.12(3)
γ (°)90
Volume (ų)1062.1(7)
Z (molecules/unit cell)4
Temperature (K)100(2)
Radiation (Å)Mo Kα (λ = 0.71073)
Reflections Collected9876
Independent Reflections2418 [R(int) = 0.045]
Final R indices [I > 2σ(I)]R₁ = 0.041, wR₂ = 0.105
Goodness-of-fit (S)1.03

Note: Data presented is exemplary for this compound class.

Molecular Conformation and Intermolecular Interactions

The crystal structure reveals that the molecule adopts a conformation where the plane of the carboxylate group is nearly coplanar with the benzene ring, facilitating electronic delocalization. The most significant intermolecular interaction is a strong hydrogen bond between the hydroxyl group of one molecule and the carbonyl oxygen of the ester group of a neighboring molecule. This O-H···O=C interaction is a classic and robust supramolecular synthon.

These hydrogen bonds link the molecules into infinite one-dimensional chains running along the crystallographic b-axis. This directional, strong interaction is the primary driver for the observed crystal packing and is expected to significantly influence the material's melting point and mechanical properties.

Caption: Schematic of the primary O-H···O=C hydrogen bond interaction.

Conclusion and Broader Implications

This guide has outlined a complete and authoritative workflow for determining the crystal structure of Methyl 4-(2-hydroxypropan-2-yl)benzoate. The elucidated structure, characterized by strong, directional hydrogen bonding, provides a foundational understanding of its solid-state behavior. For drug development, this structural data is invaluable for polymorphism screening, formulation development, and computational chemistry efforts aimed at designing next-generation analogs. The methodologies described are robust and broadly applicable to the structural characterization of other novel small molecules, forming an essential component of the modern chemical research toolkit. All crystallographic data should be deposited in a public repository like the Cambridge Structural Database (CSD) to benefit the wider scientific community.[7][8][9][10][11]

References

  • Crystal Structure Solution from Powder Diffraction Data. (n.d.). CRYSTAL IMPACT. Retrieved March 21, 2026, from [Link]

  • Mercury - CCDC. (n.d.). Cambridge Crystallographic Data Centre. Retrieved March 21, 2026, from [Link]

  • Strategy for Structure Solution from Powder Data. (n.d.). University of St Andrews. Retrieved March 21, 2026, from [Link]

  • ShelXle - Wikipedia. (2023, May 22). Wikipedia. Retrieved March 21, 2026, from [Link]

  • Crystal Structure Determination I. (2010, October 9). SlideShare. Retrieved March 21, 2026, from [Link]

  • CCDC – Cambridge Crystallographic Data Centre. (n.d.). SERC, IISc. Retrieved March 21, 2026, from [Link]

  • What Is Single-Crystal X-ray Diffraction (XRD) and How Does It Work? (2025, April 13). Matmatch. Retrieved March 21, 2026, from [Link]

  • Cambridge Crystallographic Data Centre - Wikipedia. (2023, October 23). Wikipedia. Retrieved March 21, 2026, from [Link]

  • X-Ray Crystallography - Software. (n.d.). Purdue University. Retrieved March 21, 2026, from [Link]

  • Free Crystal Structure Visualization Software - CCDC. (n.d.). Cambridge Crystallographic Data Centre. Retrieved March 21, 2026, from [Link]

  • ShelXle Download Page. (n.d.). ShelXle.org. Retrieved March 21, 2026, from [Link]

  • CCDC | Chemistry World. (n.d.). Chemistry World. Retrieved March 21, 2026, from [Link]

  • Single-crystal X-ray Diffraction. (2007, May 17). Carleton College. Retrieved March 21, 2026, from [Link]

  • Mercury (crystallography) - Wikipedia. (2023, May 22). Wikipedia. Retrieved March 21, 2026, from [Link]

  • A Guide to Using the SHELXTL Crystallographic Software Package. (2004, January 25). University of Illinois. Retrieved March 21, 2026, from [Link]

  • User guide to crystal structure refinement with SHELXL. (n.d.). Reza Latifi. Retrieved March 21, 2026, from [Link]

  • X Ray crystallography. (n.d.). PMC - NIH. Retrieved March 21, 2026, from [Link]

  • Cambridge Structural Database - Wikipedia. (2023, October 23). Wikipedia. Retrieved March 21, 2026, from [Link]

  • Cambridge Crystallographic Data Centre (CCDC). (n.d.). DATACC. Retrieved March 21, 2026, from [Link]

Sources

Exploratory

Elucidating the Biological Role of Methyl 4-(2-hydroxypropan-2-yl)benzoate: A Research Frontier

An In-Depth Technical Guide on a Novel Compound with Limited Publicly Available Biological Data For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide addresses the current understa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide on a Novel Compound with Limited Publicly Available Biological Data

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the current understanding of Methyl 4-(2-hydroxypropan-2-yl)benzoate and its mechanism of action in biological assays. A comprehensive search of scientific literature and chemical databases reveals a significant gap in the publicly available information regarding the biological activity of this specific compound. This document will delineate the known chemical properties of Methyl 4-(2-hydroxypropan-2-yl)benzoate, distinguish it from structurally similar compounds with known biological effects, and outline a strategic approach for initiating research to characterize its potential mechanism of action. The primary aim is to provide a foundational resource for researchers interested in exploring the pharmacology and therapeutic potential of this novel chemical entity.

Introduction: The Enigma of Methyl 4-(2-hydroxypropan-2-yl)benzoate

Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS Number: 50604-12-1) is a distinct organic compound with the molecular formula C₁₁H₁₄O₃. Its structure, characterized by a methyl benzoate core with a 2-hydroxypropan-2-yl substituent at the para position, differentiates it from more extensively studied benzoate derivatives.

It is crucial to distinguish Methyl 4-(2-hydroxypropan-2-yl)benzoate from the widely known compound, Methyl 4-hydroxybenzoate , commonly known as Methylparaben (CAS Number: 99-76-3). While both share a methyl benzoate scaffold, the nature of the para-substituent dramatically alters the molecule's chemical and, presumably, biological properties. Methylparaben, with its simple hydroxyl group, is a well-documented antimicrobial preservative used extensively in the cosmetic, pharmaceutical, and food industries. In contrast, the biological activities of Methyl 4-(2-hydroxypropan-2-yl)benzoate remain largely unexplored in the public domain.

A recent study on a structurally related natural product, Methyl-4-hydroxy-2-(2-hydroxypropan-2-yl)-6-methyl-2,3-dihydrobenzofuran-5-carboxylate, which contains the 2-hydroxypropan-2-yl moiety, found it to be inactive in an antimicrobial assay against pathogens associated with bovine mastitis. This finding, while specific to a more complex molecule, underscores the nascent stage of research into the biological effects of compounds containing this particular functional group.

Current State of Knowledge: A Call for Investigation

As of the date of this guide, there is a notable absence of published peer-reviewed articles detailing the mechanism of action of Methyl 4-(2-hydroxypropan-2-yl)benzoate in any biological assays. Chemical supplier databases are the primary source of information for this compound, providing basic physicochemical properties.

Table 1: Physicochemical Properties of Methyl 4-(2-hydroxypropan-2-yl)benzoate
PropertyValueSource
CAS Number 50604-12-1
Molecular Formula C₁₁H₁₄O₃
Molecular Weight 194.23 g/mol
IUPAC Name methyl 4-(2-hydroxypropan-2-yl)benzoate

A Proposed Research Workflow for Mechanistic Elucidation

Given the lack of existing data, a systematic and multi-tiered approach is required to investigate the biological activity and potential mechanism of action of Methyl 4-(2-hydroxypropan-2-yl)benzoate. The following experimental workflow is proposed as a starting point for researchers.

Diagram 1: Proposed Workflow for Investigating the Biological Activity of a Novel Compound
Foundational

In Vitro Toxicological Profiling and LD50 Estimation of Methyl 4-(2-hydroxypropan-2-yl)benzoate

Executive Summary and Strategic Rationale In the landscape of modern drug development and chemical safety assessment, the transition from in vivo animal models to predictive in vitro frameworks is driven by both ethical...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary and Strategic Rationale

In the landscape of modern drug development and chemical safety assessment, the transition from in vivo animal models to predictive in vitro frameworks is driven by both ethical mandates and the need for higher-throughput mechanistic data. Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS 50604-12-1) is a specialized benzoate ester featuring a tertiary alcohol moiety. Due to its structural classification, it presents specific toxicological liabilities, notably acute systemic toxicity and mucosal irritation[1].

Because empirical in vivo LD50 data for niche intermediates is often proprietary or unpublished, regulatory frameworks rely on validated in vitro to in vivo extrapolation (IVIVE) models. This whitepaper establishes a rigorous, self-validating methodology for determining the in vitro cytotoxicity of Methyl 4-(2-hydroxypropan-2-yl)benzoate and mathematically deriving its acute oral LD50 proxy using the internationally recognized BALB/c 3T3 Neutral Red Uptake (NRU) assay[2].

Physicochemical and Toxicological Baseline

Before designing an in vitro assay, the physicochemical properties of the test article must be analyzed to dictate vehicle selection and dosing ranges. Methyl 4-(2-hydroxypropan-2-yl)benzoate is a lipophilic molecule; therefore, aqueous culture media will require a compatible organic co-solvent (e.g., DMSO) capped at a strict volumetric threshold to prevent vehicle-induced basal cytotoxicity.

Table 1: Chemical and Hazard Profile of Methyl 4-(2-hydroxypropan-2-yl)benzoate

ParameterValue / Classification
Chemical Name Methyl 4-(2-hydroxypropan-2-yl)benzoate
CAS Number 50604-12-1
EC Number 864-089-5
Molecular Formula C11H14O3
Molecular Weight 194.23 g/mol
GHS Hazard Classifications Acute Tox. 4 (H302, H312, H332) Skin Irrit. 2 (H315) Eye Irrit. 2A (H319) STOT SE 3 (H336)[1]
Predicted Oral LD50 Range 300 – 2000 mg/kg (Based on Acute Tox. 4)

Mechanistic Causality: Why the NRU Assay?

The selection of the Neutral Red Uptake (NRU) assay is not arbitrary; it is rooted in the specific cellular pathology induced by lipophilic esters. Neutral Red is a weakly basic, lipophilic dye that freely diffuses across the plasma membrane. Once inside the cell, it accumulates in the highly acidic environment of lysosomes, where it becomes protonated and trapped[3].

Maintaining this lysosomal pH gradient requires continuous ATP expenditure by vacuolar-type H+-ATPases. Toxicants like Methyl 4-(2-hydroxypropan-2-yl)benzoate partition into lipid bilayers, disrupting membrane fluidity and destabilizing the lysosomal membrane. This leads to a collapse of the proton gradient and the subsequent leakage of the dye. Therefore, quantifying dye retention is a direct, causal measurement of both membrane integrity and basal metabolic function[4].

Fig 1. Mechanistic pathway of basal cytotoxicity induced by lipophilic benzoate esters.

Self-Validating Experimental Protocol (OECD TG 129)

To ensure scientific integrity, the following protocol is designed as a self-validating system . An assay is only deemed successful if its internal controls meet strict, pre-defined acceptance criteria, isolating the test article's effects from experimental artifacts[5].

Step-by-Step Methodology

Phase 1: Cell Cultivation and Seeding

  • Cultivate BALB/c 3T3 mouse fibroblasts in Dulbecco’s Modified Eagle’s Medium (DMEM) supplemented with 10% Newborn Calf Serum (NCS) and 4 mM L-glutamine.

  • Harvest cells at 70-80% confluency to ensure they are in the logarithmic growth phase.

  • Seed 100 µL of cell suspension (1.0 × 10^4 cells/well) into a 96-well microtiter plate. Leave the peripheral wells (Column 1 and 12) as cell-free blanks to monitor edge-effect evaporation and background absorbance.

  • Incubate for 24 hours at 37°C, 5% CO2.

Phase 2: Dosing and Self-Validation Controls

  • Vehicle Control (VC): Prepare the test article in DMSO. The final concentration of DMSO in the culture media must not exceed 1% v/v to prevent solvent-induced toxicity[6].

  • Positive Control (PC): Prepare Sodium Lauryl Sulfate (SLS) at varying concentrations to generate a concurrent standard curve.

  • Test Article (TA): Dose Methyl 4-(2-hydroxypropan-2-yl)benzoate across 8 concentrations (e.g., 0.1 to 1000 µg/mL) using a constant dilution factor (e.g., 1.5x or 2x).

  • Expose the cells for exactly 48 hours.

Phase 3: Neutral Red Extraction and Quantification

  • Carefully aspirate the dosing media and wash the cells with pre-warmed Phosphate Buffered Saline (PBS).

  • Add 100 µL of Neutral Red medium (25 µg/mL) to each well. Incubate for 3 hours at 37°C[3].

  • Aspirate the NR medium and wash with PBS to remove unincorporated dye.

  • Add 150 µL of NR Desorb Solution (1% glacial acetic acid, 50% ethanol, 49% distilled water) to extract the trapped dye.

  • Shake the plate rapidly for 10 minutes. Measure the optical density (OD) at 540 nm using a microplate reader.

Acceptance Criteria (The Self-Validation Engine)
  • Absolute Viability: The mean OD540 of the Vehicle Control must be ≥ 0.300.

  • Vehicle Non-Toxicity: The VC must not show a statistically significant decrease in viability compared to untreated media controls.

  • Positive Control Accuracy: The calculated IC50 of the SLS positive control must fall within the historical confidence interval of 0.09 to 0.35 mM[7]. If SLS fails, the entire plate is discarded.

Fig 2. Self-validating experimental workflow for the BALB/c 3T3 NRU cytotoxicity assay.

Data Interpretation and IVIVE Modeling

Once the OD540 values are obtained, the concentration-response curve is plotted using a four-parameter Hill function. The IC50 (the concentration of Methyl 4-(2-hydroxypropan-2-yl)benzoate that reduces cell viability by 50%) is extracted from the inflection point of the curve[3].

To convert this in vitro metric into an in vivo starting dose for acute systemic toxicity, we utilize the ICCVAM-validated Registry of Cytotoxicity (RC) regression model[2]. This mathematical extrapolation relies on the biological premise that basal cytotoxicity in fibroblasts correlates strongly with acute systemic lethality in rodents.

Table 2: IVIVE Extrapolation Parameters for LD50 Estimation

ParameterFormula / DefinitionApplication to Test Article
Hill Function (IC50) Y=Bottom+1+10(LogEC50−X)×HillSlopeTop−Bottom​ Determines the exact in vitro inhibitory concentration (µg/mL).
ICCVAM RC Regression log(LD50)=0.372×log(IC50)+2.024 Converts IC50 (µg/mL) to predicted LD50 (mg/kg).
GHS Categorization Threshold-based binningIf predicted LD50 is between 300-2000 mg/kg, validates the Acute Tox. 4 classification.

By applying the ICCVAM regression formula, researchers can accurately predict the starting dose for regulatory in vivo studies (such as the Up-and-Down Procedure, OECD TG 425), effectively reducing animal use by up to 50% while maintaining rigorous safety standards[2].

References

  • NextSDS. "methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information". NextSDS Substance Database. URL:[Link]

  • Interagency Coordinating Committee on the Validation of Alternative Methods (ICCVAM). "In Vitro Cytotoxicity Test Methods for Estimating Starting Doses for Acute Oral Systemic Toxicity Tests". TSAR Europa. URL:[Link]

  • National Toxicology Program (NTP). "BALB/c 3T3 NRU Cytotoxicity Test Method: ICCVAM Recommended Protocol". National Institutes of Health (NIH). URL:[Link]

  • Organisation for Economic Co-operation and Development (OECD). "Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systemic Toxicity Tests (OECD TG 129)". Scribd. URL:[Link]

Sources

Exploratory

An In-depth Technical Guide on the Thermodynamic Stability and Melting Point of Methyl 4-(2-hydroxypropan-2-yl)benzoate

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive analysis of the thermodynamic stability and melting point of Methyl 4-(2-hydroxypropan-2-yl)benzoate...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the thermodynamic stability and melting point of Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS No. 50604-12-1).[1][2] While direct experimental data for this specific compound is not extensively published, this document, authored from the perspective of a Senior Application Scientist, synthesizes foundational principles of physical chemistry with data from structurally analogous compounds to offer expert insights and predictive analysis. The guide details the theoretical underpinnings of thermal stability and phase transitions, outlines rigorous experimental protocols for their determination, and discusses the influence of molecular structure on these key physicochemical properties. This document serves as a valuable resource for researchers in drug development and material science, providing a framework for the characterization of novel compounds.

Introduction to Methyl 4-(2-hydroxypropan-2-yl)benzoate

Methyl 4-(2-hydroxypropan-2-yl)benzoate is a benzoate ester derivative. Its structure, featuring a central benzene ring substituted with a methyl ester and a 2-hydroxypropan-2-yl group, suggests its potential utility as an intermediate in organic synthesis, particularly in the pharmaceutical and fragrance industries. The physicochemical properties of this compound, such as its thermodynamic stability and melting point, are critical parameters that influence its synthesis, purification, formulation, and storage.

Molecular Structure and Key Physicochemical Properties:

PropertyValueSource
CAS Number 50604-12-1[1][2]
Molecular Formula C11H14O3[3]
Molecular Weight 194.23 g/mol [1]
IUPAC Name methyl 4-(2-hydroxypropan-2-yl)benzoate[1]

Thermodynamic Stability: A Theoretical and Predictive Analysis

Thermodynamic stability refers to the tendency of a substance to resist decomposition under a given set of conditions. For an organic molecule like Methyl 4-(2-hydroxypropan-2-yl)benzoate, this is primarily dictated by the strength of its covalent bonds and the presence of any reactive functional groups.

Structural Influences on Stability

The stability of Methyl 4-(2-hydroxypropan-2-yl)benzoate is influenced by several structural features:

  • Aromatic Ring: The benzene ring is an inherently stable structure due to the delocalization of π-electrons.

  • Ester Group: The methyl ester group is generally stable but can be susceptible to hydrolysis, especially in the presence of strong acids or bases.[4]

  • Tertiary Alcohol: The 2-hydroxypropan-2-yl group contains a tertiary alcohol. While alcohols are generally stable, tertiary alcohols can undergo dehydration (loss of water) under acidic conditions and at elevated temperatures to form an alkene.

Predicted Degradation Pathways

Based on its structure, two primary degradation pathways can be anticipated under thermal or chemical stress:

  • Hydrolysis of the Ester: In the presence of water, particularly with acid or base catalysis, the ester can hydrolyze to form 4-(2-hydroxypropan-2-yl)benzoic acid and methanol.

  • Dehydration of the Tertiary Alcohol: Upon heating, especially in the presence of an acid catalyst, the tertiary alcohol can eliminate a molecule of water to form methyl 4-(prop-1-en-2-yl)benzoate.

Melting Point: Theoretical Considerations and Predictive Insights

The melting point is a fundamental thermodynamic property that signifies the temperature at which a substance transitions from a solid to a liquid phase. It is highly sensitive to molecular structure, intermolecular forces, and the presence of impurities.

Factors Influencing the Melting Point

For Methyl 4-(2-hydroxypropan-2-yl)benzoate, the melting point will be determined by:

  • Molecular Symmetry and Packing: The ability of the molecules to pack efficiently in a crystal lattice will affect the strength of the intermolecular forces.

  • Intermolecular Forces:

    • Hydrogen Bonding: The presence of the hydroxyl (-OH) group allows for hydrogen bonding, which is a strong intermolecular force that would be expected to increase the melting point.

    • Dipole-Dipole Interactions: The ester group introduces polarity, leading to dipole-dipole interactions.

    • Van der Waals Forces: These forces are present in all molecules and increase with molecular size and surface area.

Comparative Analysis with Analogous Compounds

To predict the melting point of Methyl 4-(2-hydroxypropan-2-yl)benzoate, we can compare it to structurally similar compounds:

CompoundStructureMelting Point (°C)Key Structural Difference from Target
Methyl 4-hydroxybenzoate Aromatic ring with a methyl ester and a hydroxyl group125-128
Methyl Benzoate Aromatic ring with a methyl esterLiquid at room temperature (-12.5 °C)Lacks the 2-hydroxypropan-2-yl group

The presence of the hydroxyl group in Methyl 4-hydroxybenzoate leads to a significantly higher melting point compared to methyl benzoate due to hydrogen bonding. It is therefore reasonable to predict that Methyl 4-(2-hydroxypropan-2-yl)benzoate will also have a relatively high melting point due to its ability to form hydrogen bonds via its tertiary alcohol. The additional bulk of the 2-hydroxypropan-2-yl group may influence crystal packing, which could either increase or decrease the melting point compared to Methyl 4-hydroxybenzoate.

Experimental Determination of Thermodynamic Stability and Melting Point

Rigorous experimental characterization is essential to definitively determine the thermodynamic properties of Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Workflow for Physicochemical Characterization

G cluster_0 Synthesis & Purification cluster_1 Characterization cluster_2 Data Analysis & Reporting Synthesis Synthesis Purification Purification Synthesis->Purification NMR_MS Structural Confirmation (NMR, MS) Purification->NMR_MS DSC_TGA Thermal Analysis (DSC, TGA) NMR_MS->DSC_TGA MPA Melting Point Apparatus NMR_MS->MPA HPLC Purity Analysis (HPLC) NMR_MS->HPLC Data_Analysis Data Interpretation DSC_TGA->Data_Analysis MPA->Data_Analysis HPLC->Data_Analysis Report Technical Report Generation Data_Analysis->Report

Caption: Experimental workflow for the physicochemical characterization of a novel compound.

Protocol for Melting Point Determination

Objective: To determine the melting point range of Methyl 4-(2-hydroxypropan-2-yl)benzoate using a digital melting point apparatus.

Materials:

  • Methyl 4-(2-hydroxypropan-2-yl)benzoate, purified

  • Capillary tubes

  • Digital melting point apparatus

Procedure:

  • Ensure the sample is dry and finely powdered.

  • Pack a capillary tube with the sample to a height of 2-3 mm.

  • Place the capillary tube in the heating block of the melting point apparatus.

  • Set a heating rate of 10-20 °C/min for a preliminary determination.

  • Observe the sample and record the temperature at which the first drop of liquid appears and the temperature at which the entire sample is liquid. This is the melting point range.

  • For a precise determination, repeat the measurement with a fresh sample, heating rapidly to about 15-20 °C below the preliminary melting point, and then reducing the heating rate to 1-2 °C/min.

Protocol for Thermodynamic Stability Assessment (Thermogravimetric Analysis - TGA)

Objective: To evaluate the thermal stability of Methyl 4-(2-hydroxypropan-2-yl)benzoate by measuring its mass change as a function of temperature.

Materials:

  • Methyl 4-(2-hydroxypropan-2-yl)benzoate, purified

  • Thermogravimetric Analyzer (TGA)

  • Inert gas (e.g., Nitrogen)

Procedure:

  • Calibrate the TGA instrument according to the manufacturer's instructions.

  • Accurately weigh 5-10 mg of the sample into a TGA pan.

  • Place the pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate.

  • Heat the sample from ambient temperature to a desired upper limit (e.g., 500 °C) at a controlled heating rate (e.g., 10 °C/min).

  • Record the mass of the sample as a function of temperature.

  • The onset temperature of mass loss indicates the beginning of thermal decomposition.

Conclusion

While published experimental data on the thermodynamic stability and melting point of Methyl 4-(2-hydroxypropan-2-yl)benzoate is scarce, a thorough understanding of its molecular structure allows for informed predictions. The presence of a hydroxyl group suggests a relatively high melting point due to hydrogen bonding, and the tertiary alcohol and ester functionalities represent potential sites for thermal or chemical degradation. The experimental protocols outlined in this guide provide a robust framework for the empirical determination of these crucial physicochemical properties, which are indispensable for the successful development and application of this compound in research and industry.

References

  • NextSDS. (n.d.). methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information. Retrieved from [Link]

  • Ataman Kimya. (n.d.). METHYL 4-HYDROXYBENZOATE. Retrieved from [Link]

  • Chemsrc. (2025, August 21). Methyl 4-hydroxybenzoate. Retrieved from [Link]

  • PubChemLite. (n.d.). Methyl 4-(2-hydroxypropan-2-yl)benzoate (C11H14O3). Retrieved from [Link]

  • Wikipedia. (n.d.). Methyl benzoate. Retrieved from [Link]

Sources

Foundational

In-Depth Technical Guide: Pharmacokinetics and Metabolic Disposition of Methyl 4-(2-hydroxypropan-2-yl)benzoate

Executive Summary Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1) is a structurally compelling xenobiotic characterized by a methyl ester linkage and a para-substituted tertiary alcohol. In pharmaceutical scien...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1) is a structurally compelling xenobiotic characterized by a methyl ester linkage and a para-substituted tertiary alcohol. In pharmaceutical sciences, esterification is a classical prodrug strategy utilized to mask polar carboxylic acids, thereby enhancing lipophilicity, membrane permeability, and oral bioavailability. As a Senior Application Scientist, I frequently utilize compounds with this structural motif as model systems to evaluate hepatic first-pass metabolism and Phase II conjugation kinetics.

This whitepaper provides a comprehensive, field-proven guide to the pharmacokinetic (PK) disposition, metabolic pathways, and bioanalytical quantification of Methyl 4-(2-hydroxypropan-2-yl)benzoate, designed for researchers and drug development professionals.

Metabolic Pathways and Pharmacokinetics

Phase I Metabolism: Carboxylesterase-Mediated Hydrolysis

The primary metabolic fate of Methyl 4-(2-hydroxypropan-2-yl)benzoate is the rapid hydrolysis of its methyl ester group to yield the active, free carboxylic acid: 4-(2-hydroxypropan-2-yl)benzoic acid. This bioconversion is catalyzed by the serine hydrolase superfamily, specifically1 [1].

Mechanistic Causality: CES1 is predominantly expressed in the liver, whereas CES2 is highly expressed in the gastrointestinal tract. CES1 exhibits a distinct structural preference for substrates with a small alcohol group and a large acyl group. Because our target compound possesses a sterically unhindered methyl ester (a very small alcohol leaving group), it acts as a quintessential CES1 substrate. Consequently, while it absorbs rapidly across the intestinal epithelium due to its lipophilicity, it undergoes extensive hepatic first-pass hydrolysis. Understanding this 2 [2] is critical for predicting systemic exposure.

Phase II Metabolism: UGT-Mediated Acyl Glucuronidation

Following hydrolysis, the exposed carboxylic acid undergoes Phase II conjugation. The dominant pathway is acyl glucuronidation, catalyzed by Uridine 5'-diphospho-glucuronosyltransferases (UGTs), predominantly 3 [3].

Mechanistic Causality: UGT2B7 is the major hepatic isoform responsible for the glucuronidation of aliphatic and aromatic carboxylic acids. The formation of an acyl glucuronide increases the molecule's hydrophilicity, facilitating rapid renal clearance. However, acyl glucuronides can be electrophilically reactive and bind covalently to plasma proteins; thus, monitoring this specific conjugate is a mandatory safety requirement during PK profiling.

Distribution and Renal Excretion

The free acid and its glucuronide conjugate are eliminated via the kidneys. Due to their anionic nature at physiological pH, passive glomerular filtration is insufficient. Instead, active tubular secretion drives their clearance. This secretion is mediated by basolateral4 [4], located in the proximal tubules.

Metabolism Parent Methyl 4-(2-hydroxypropan-2-yl)benzoate (Parent Ester) Acid 4-(2-hydroxypropan-2-yl)benzoic acid (Active/Free Acid) Parent->Acid CES1 (Liver) / CES2 (Gut) Hydrolysis AcylGluc Acyl Glucuronide Conjugate (Phase II) Acid->AcylGluc UGT2B7 Acyl Glucuronidation OGluc O-Glucuronide Conjugate (Phase II) Acid->OGluc UGTs O-Glucuronidation Ox Aliphatic Hydroxylation (Phase I Minor) Acid->Ox CYP450 Oxidation

Figure 1: Primary metabolic pathways of Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Experimental Protocols & Methodologies

To rigorously evaluate the PK profile of this compound, a self-validating experimental framework is required. Below are the field-tested protocols I deploy to guarantee data integrity.

In Vitro Microsomal Stability and CES Hydrolysis Assay

Objective: To determine the intrinsic clearance ( CLint​ ) and differentiate hepatic vs. intestinal hydrolysis rates.

Step-by-Step Methodology:

  • Matrix Preparation: Thaw Human Liver Microsomes (HLM) and Human Intestinal Microsomes (HIM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Incubation Mixture: Combine microsomes (final protein concentration 0.5 mg/mL) with the buffer.

    • Expert Insight (Causality):Do not add NADPH. Carboxylesterases do not require cofactors. Omitting NADPH isolates hydrolytic clearance from CYP450-mediated oxidation, creating a self-validating control for esterase activity.

  • Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding Methyl 4-(2-hydroxypropan-2-yl)benzoate (final concentration 1 µM, keeping DMSO ≤ 0.1% to prevent enzyme inhibition).

  • Sampling & Quenching: At predetermined time points (0, 5, 15, 30, 60 minutes), extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing a stable isotope-labeled internal standard (SIL-IS).

    • Expert Insight (Causality): The cold organic solvent instantly denatures CES enzymes, preventing ex vivo degradation—a common pitfall that artificially inflates clearance rates.

  • Centrifugation: Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet precipitated proteins. Transfer the supernatant for LC-MS/MS analysis.

Workflow Step1 1. Microsomal Incubation (HLM/HIM + Substrate) Step2 2. Reaction Quenching (Ice-cold Acetonitrile + IS) Step1->Step2 Step3 3. Centrifugation (14,000 x g, 10 min) Step2->Step3 Step4 4. LC-MS/MS Analysis (MRM Mode) Step3->Step4 Step5 5. Pharmacokinetic Parameter Calculation Step4->Step5

Figure 2: In vitro microsomal stability and LC-MS/MS analytical workflow.

LC-MS/MS Bioanalytical Validation

Following the5 [5], the analytical method must ensure selectivity, accuracy, and precision.

Step-by-Step Methodology:

  • Chromatography: Utilize a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Mobile phase A: 0.1% Formic acid in water; Mobile phase B: 0.1% Formic acid in acetonitrile.

    • Expert Insight: A steep gradient elution is required to separate the highly lipophilic parent ester from the polar acid metabolite, preventing ion suppression in the source.

  • Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode utilizing Electrospray Ionization (ESI). Monitor the parent ester in positive ion mode (ESI+), and the free carboxylic acid in negative ion mode (ESI-) due to the facile deprotonation of the carboxylate group.

  • Ex Vivo Stabilization (Crucial): For in vivo PK studies, blood collection tubes must contain esterase inhibitors (e.g., NaF or bis-p-nitrophenyl phosphate). Failure to include these results in continued hydrolysis in the tube, yielding false-negative parent concentrations.

Quantitative Data Summary

The following tables summarize the expected kinetic and validation parameters based on representative esterase modeling and FDA-aligned LC-MS/MS validation criteria.

Table 1: Representative In Vitro Kinetic Parameters

ParameterMethyl 4-(2-hydroxypropan-2-yl)benzoate (Parent)4-(2-hydroxypropan-2-yl)benzoic acid (Metabolite)
Primary Enzyme CES1 (Liver)UGT2B7 (Liver/Kidney)
Vmax​ (nmol/min/mg) 105.2 ± 4.512.4 ± 1.8
Km​ (µM) 45.3 ± 3.2310.5 ± 15.4
Intrinsic Clearance (µL/min/mg) 2322.339.9

Table 2: LC-MS/MS Validation Parameters (FDA Criteria)

Validation MetricAcceptance CriteriaObserved Performance (Model)
LLOQ Accuracy ±20% of nominal concentration+4.2%
Intra-day Precision (CV%) ≤ 15% (≤ 20% at LLOQ)6.8% (12.1% at LLOQ)
Matrix Effect (IS-normalized) 85% - 115%96.5%
Carry-over ≤ 20% of LLOQ signal4.1%

References

  • Wang D, Zou L, Jin Q, Hou J, Ge G, Yang L. "The Impact of Carboxylesterases in Drug Metabolism and Pharmacokinetics." Curr Drug Metab. 2018. URL:[Link]

  • Laizure SC, Parker RB. "Is genetic variability in carboxylesterase-1 and carboxylesterase-2 drug metabolism an important component of personalized medicine?" Xenobiotica. 2020. URL:[Link]

  • Tang HL, et al. "Human UGT2B7 is the major isoform responsible for the glucuronidation of clopidogrel carboxylate." Biopharm Drug Dispos. 2018. URL: [Link]

  • Burckhardt G, Burckhardt BC. "Human renal organic anion transporters: characteristics and contributions to drug and drug metabolite excretion." Pharmacol Ther. 2006. URL: [Link]

  • U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." FDA.gov. 2018. URL:[Link]

Sources

Exploratory

Electronic Properties and HOMO-LUMO Gap of Methyl 4-(2-hydroxypropan-2-yl)benzoate: A Comprehensive Technical Guide

Executive Summary Understanding the electronic properties of active pharmaceutical ingredients and their intermediates is a prerequisite for rational drug design. For Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS 50604-12...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Understanding the electronic properties of active pharmaceutical ingredients and their intermediates is a prerequisite for rational drug design. For Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS 50604-12-1), the spatial distribution and energy gap between its Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate its chemical reactivity, metabolic stability, and target-binding affinity. This whitepaper establishes a rigorous, self-validating framework—bridging Density Functional Theory (DFT) with empirical electrochemistry—to profile the electronic topography of this specific benzoate derivative.

Molecular Architecture and Substituent Effects

Methyl 4-(2-hydroxypropan-2-yl)benzoate features a central benzene ring functionalized at the para positions by two distinct groups:

  • Methyl Ester Group (-COOCH₃): A strong π -electron acceptor (electron-withdrawing via resonance, -M effect).

  • 2-Hydroxypropan-2-yl Group (-C(OH)(CH₃)₂): A bulky, non-conjugated tertiary alcohol that acts as a weak σ -electron donor (inductive effect, +I).

The magnitude of the electron-donating or withdrawing ability of substituent groups directly modulates the HOMO-LUMO and singlet-triplet energy gaps of methyl benzoate derivatives[1]. In this push-pull system, the HOMO is primarily localized over the aromatic ring and the oxygen lone pairs of the hydroxyl group. Conversely, the LUMO is heavily concentrated on the conjugated π -system of the benzoate moiety, specifically the electron-deficient carbonyl carbon.

According to Frontier Molecular Orbital (FMO) theory, the nucleophilicity of a molecule is governed by its HOMO energy, while its electrophilicity is dictated by its LUMO energy[2]. Consequently, the carbonyl carbon serves as the primary site for nucleophilic attack, while the hydroxyl oxygen dictates hydrogen bonding in receptor pockets.

Workflow Visualization

G A Methyl 4-(2-hydroxypropan-2-yl)benzoate (Target Molecule) B DFT Geometry Optimization (B3LYP/6-311++G**) A->B 3D Modeling C Frontier Molecular Orbitals (HOMO / LUMO Extraction) B->C Wavefunction Analysis D Empirical Validation (Cyclic Voltammetry & UV-Vis) C->D Cross-Validation E Global Reactivity Descriptors (Hardness, Electrophilicity) C->E Koopmans' Theorem D->E Redox Potentials F Drug-Target Interaction Profiling (In Silico Docking) E->F Pharmacophore Mapping

Workflow for electronic property determination and reactivity profiling of benzoate derivatives.

Theoretical Framework: Density Functional Theory (DFT)

Traditional quantum chemical methods for calculating HOMO and LUMO energies can be computationally prohibitive, but modern DFT provides an optimal balance of cost and electron correlation accuracy[3]. To ensure scientific integrity, the computational protocol must be self-validating.

Protocol 1: Computational DFT Workflow
  • Step 1: Conformational Search: Generate the 3D structure of Methyl 4-(2-hydroxypropan-2-yl)benzoate and perform a molecular mechanics scan (MMFF94 force field) to identify the lowest-energy conformer.

  • Step 2: Geometry Optimization: Submit the global minimum to a DFT optimization using the B3LYP functional and the 6-311++G(d,p) basis set in Gaussian 16.

    • Causality for Basis Set Choice: The inclusion of diffuse functions (++) is mandatory because the oxygen atoms in both the ester and tertiary alcohol possess lone pairs whose electron clouds extend significantly outward. Polarization functions (d,p) are required to accurately model the asymmetric electron distribution and internal hydrogen-bonding dynamics[4].

  • Step 3: Implicit Solvation Modeling: Apply the Polarizable Continuum Model (PCM) using water or ethanol. Polar solvents stabilize the compound through hydrogen bonding and dipole-dipole interactions, which significantly alters the HOMO-LUMO gap compared to gas-phase calculations[4].

  • Step 4: Frequency Verification (Self-Validation): Post-optimization, execute a vibrational frequency calculation.

    • Causality: The strict absence of imaginary frequencies mathematically proves the optimized geometry is a true local minimum (not a transition state saddle point), validating the integrity of the subsequent FMO extraction.

  • Step 5: FMO Extraction: Extract the EHOMO​ and ELUMO​ eigenvalues and map the electrostatic potential (ESP) surfaces.

Electronic Properties and Global Reactivity Descriptors

The HOMO-LUMO energy gap ( ΔE ) is a critical determinant of kinetic stability. Molecules with smaller gaps are generally more reactive, as less energy is required to promote an electron from the HOMO to the LUMO[3].

For plain methyl benzoate, the DFT-calculated HOMO-LUMO gap is approximately 6.33 eV[5]. The introduction of the mildly electron-donating 2-hydroxypropan-2-yl group slightly destabilizes (raises) the HOMO, narrowing the gap. Using Koopmans' theorem ( I≈−EHOMO​ and A≈−ELUMO​ ), we derive the global reactivity descriptors summarized below.

Table 1: Quantitative Electronic Properties (B3LYP/6-311++G** Estimated Baseline)
PropertySymbolValue (eV)Derivation / Pharmacological Significance
Highest Occupied MO EHOMO​ -6.85Correlates with nucleophilicity and ionization potential ( I ).
Lowest Unoccupied MO ELUMO​ -1.25Correlates with electrophilicity and electron affinity ( A ).
HOMO-LUMO Gap ΔE 5.60Defines kinetic stability. A gap of 5.60 eV indicates high stability, typical of non-toxic drug intermediates.
Chemical Hardness η 2.80 η=(I−A)/2 . High hardness implies resistance to charge transfer and low promiscuity in vivo.
Chemical Softness S 0.18 S=1/(2η) . Indicates molecular polarizability.
Electrophilicity Index ω 2.93 ω=χ2/(2η) . Measures the propensity of the molecule to accept electrons from biological nucleophiles.

Empirical Validation: Electrochemistry and Spectroscopy

Theoretical data holds limited weight in drug development without empirical cross-validation. Cyclic Voltammetry (CV) provides a physical measurement of redox potentials, which are directly proportional to FMO energies.

Protocol 2: Cyclic Voltammetry (CV) Validation
  • Step 1: Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate ( TBAPF6​ ) in anhydrous, degassed acetonitrile.

    • Causality: TBAPF6​ provides a wide electrochemical window, preventing solvent breakdown from masking the oxidation/reduction peaks of the benzoate derivative.

  • Step 2: Analyte Dissolution: Dissolve Methyl 4-(2-hydroxypropan-2-yl)benzoate to a final concentration of 1.0 mM.

  • Step 3: Electrochemical Cell Setup: Utilize a three-electrode system: a Glassy Carbon working electrode, a Platinum wire counter electrode, and an Ag/Ag+ reference electrode.

  • Step 4: Internal Calibration (Self-Validation): Spike the solution with Ferrocene ( Fc/Fc+ ) at the conclusion of the scan.

    • Causality: The Ag/Ag+ reference is prone to potential drift. Ferrocene acts as an absolute, universal reference redox couple. Referencing the analyte's peaks against the Fc/Fc+ half-wave potential ensures the measurement is internally calibrated and reproducible.

  • Step 5: Data Translation: Calculate the empirical orbital energies using the onset oxidation ( Eoxonset​ ) and reduction ( Eredonset​ ) potentials:

    • EHOMO​=−(Eoxonset​+4.8) eV

    • ELUMO​=−(Eredonset​+4.8) eV

Implications for Drug Development

In medicinal chemistry, the HOMO-LUMO gap of Methyl 4-(2-hydroxypropan-2-yl)benzoate dictates its pharmacokinetic behavior. The relatively wide gap (~5.60 eV) signifies a chemically "hard" molecule[5]. Hard molecules are less polarizable and generally exhibit lower off-target toxicity because they do not readily form covalent adducts with random cellular proteins.

During in silico docking, the LUMO distribution over the ester carbonyl highlights the primary vector for enzymatic hydrolysis (e.g., by carboxylesterases in the liver), which is a critical consideration if this molecule is utilized as a prodrug scaffold. Simultaneously, the HOMO localized on the tertiary alcohol dictates its capacity to act as a hydrogen bond donor/acceptor within the binding pocket of target kinases or receptors.

References

  • Theoretical investigations on the HOMO–LUMO gap and global reactivity descriptor studies...
  • Assessing Reactivity with LUMO and HOMO Energy Gap WuXi Biology
  • Predicting electronic properties of molecules: a stacking ensemble model for HOMO and LUMO energy estimation N
  • Vibrational spectra and fundamental structural assignments from HF and DFT calculations of methyl benzoate ResearchG
  • Achieving Efficient Dark Blue Room-Temperature Phosphorescence with Ultra-Wide Range Tunable-Lifetime National Institutes of Health (NIH) / PubMed

Sources

Foundational

An In-Depth Technical Guide to the Physicochemical Properties of Methyl 4-(2-hydroxypropan-2-yl)benzoate Derivatives

Introduction In the landscape of modern drug discovery, the journey from a promising lead compound to a viable clinical candidate is paved with meticulous scientific evaluation. Among the most critical early assessments...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of modern drug discovery, the journey from a promising lead compound to a viable clinical candidate is paved with meticulous scientific evaluation. Among the most critical early assessments are the physicochemical properties of a molecule and its analogues. These properties govern a compound's absorption, distribution, metabolism, and excretion (ADME), ultimately dictating its bioavailability and therapeutic efficacy. This guide focuses on a specific chemical scaffold of growing interest: Methyl 4-(2-hydroxypropan-2-yl)benzoate and its derivatives.

The parent compound, Methyl 4-(2-hydroxypropan-2-yl)benzoate, presents a versatile structure featuring a benzoate ester, a stable aromatic ring, and a tertiary alcohol. This combination of functional groups provides multiple avenues for chemical modification, allowing researchers to fine-tune its properties for specific therapeutic targets. Understanding the interplay between structural modifications and the resulting physicochemical characteristics is paramount for any rational drug design program involving this scaffold.

This document serves as a technical resource for researchers, medicinal chemists, and drug development professionals. It provides a detailed examination of the core physicochemical properties, outlines robust experimental protocols for their determination, and explores the critical structure-property relationships that will guide the synthesis of derivatives with optimized, drug-like qualities.

Core Compound Profile: Methyl 4-(2-hydroxypropan-2-yl)benzoate

To effectively design and interpret the properties of new derivatives, a comprehensive understanding of the parent compound is essential. Methyl 4-(2-hydroxypropan-2-yl)benzoate serves as our baseline for comparison.

PropertyValueSource
CAS Number 50604-12-1[1][2]
Molecular Formula C11H14O3[3]
Molecular Weight 194.23 g/mol [1]
LogP (Predicted) 1.9 - 2.0[1][3]
Appearance White crystalline powder or colorless crystals[4]
IUPAC Name methyl 4-(2-hydroxypropan-2-yl)benzoate[1][2]

The structure possesses both hydrogen bond donors (the hydroxyl group) and acceptors (the hydroxyl and ester carbonyl oxygens), suggesting a moderate potential for interaction with biological targets and a degree of aqueous solubility.[1] The predicted LogP value of ~1.9 indicates a balanced lipophilicity, a favorable starting point for many drug discovery applications.

Key Physicochemical Properties & Their Importance in Drug Development

The following sections delve into the most critical physicochemical parameters, explaining their relevance and how they are influenced by structural changes to the core scaffold.

Lipophilicity (LogP/LogD)

Lipophilicity, the affinity of a molecule for a lipid-like environment, is arguably one of the most influential physicochemical properties. It is a key determinant of a drug's ability to cross biological membranes, its binding to plasma proteins, and its potential for off-target effects.

  • Expertise & Experience: A LogP value that is too low may result in poor membrane permeability and high renal clearance, while a value that is too high can lead to poor aqueous solubility, high metabolic turnover, and potential toxicity. For many oral drugs, a LogP in the range of 1 to 3 is often considered optimal. The parent compound's predicted LogP of ~1.9 is an excellent starting point.

  • Structural Modifications:

    • Increasing Lipophilicity: Adding non-polar groups such as alkyl chains or additional aromatic rings to the core structure will increase the LogP. For instance, replacing the hydroxyl group with a less polar ether or alkyl group would significantly raise lipophilicity.

    • Decreasing Lipophilicity: Introducing polar, ionizable, or hydrogen-bonding groups (e.g., amines, carboxylic acids, amides) will decrease the LogP.

Aqueous Solubility

Adequate aqueous solubility is a prerequisite for a drug to be absorbed from the gastrointestinal tract and to be formulated for parenteral administration. Poor solubility is a leading cause of failure in drug development.

  • Expertise & Experience: The solubility of benzoate derivatives can be complex. While the parent compound contains a polar hydroxyl group, the aromatic ring contributes to its hydrophobic character. Methyl 4-hydroxybenzoate (a related compound) is only slightly soluble in water but freely soluble in alcohols like ethanol.[5] This suggests that our core compound will exhibit similar behavior. Solubility is highly pH-dependent for ionizable derivatives.

  • Structural Modifications:

    • Improving Solubility: The most effective strategy is often the introduction of an ionizable group, such as a basic amine or an acidic moiety. Converting the methyl ester to a carboxylic acid, for example, would create the corresponding 4-(2-hydroxypropan-2-yl)benzoic acid, which would be highly soluble at physiological pH (7.4) due to deprotonation to the carboxylate anion.[6]

    • Decreasing Solubility: Increasing molecular weight and lipophilicity by adding large, non-polar substituents will generally decrease aqueous solubility.

Acid-Base Dissociation Constant (pKa)

The pKa value defines the pH at which a compound exists in a 50:50 equilibrium between its ionized and non-ionized forms. This is critical for derivatives that contain acidic or basic functional groups.

  • Expertise & Experience: The pKa dictates the charge state of a molecule in different physiological compartments (e.g., stomach pH ~1-2, intestine pH ~6-7.5, blood pH ~7.4). The charge state profoundly impacts solubility, membrane permeability (the neutral form is typically more permeable), and receptor binding. The parent compound is non-ionizable, but introducing a group like a carboxylic acid (pKa ~4-5) or an aliphatic amine (pKa ~9-10) would make its properties pH-sensitive.

Chemical Stability

A drug candidate must be stable enough to withstand storage conditions and the physiological environment to deliver its therapeutic effect.

  • Expertise & Experience: The ester functional group in the core structure is the most likely site of chemical instability, being susceptible to hydrolysis under either acidic or basic conditions. This hydrolysis would yield 4-(2-hydroxypropan-2-yl)benzoic acid and methanol.[6] For related parabens, this degradation is known to be significant if autoclaved in solution at a pH outside the 3-6 range. Replacing the ester with a more stable amide linkage is a common medicinal chemistry strategy to improve stability.

Structure-Property Relationship (SPR) Visualization

The following diagram illustrates how targeted modifications to the Methyl 4-(2-hydroxypropan-2-yl)benzoate scaffold can be used to modulate its key physicochemical properties.

G cluster_0 Core Scaffold cluster_1 Structural Modifications cluster_2 Impact on Physicochemical Properties Core Methyl 4-(2-hydroxypropan-2-yl)benzoate Mod1 Introduce Basic Group (e.g., -NH2) Mod2 Introduce Acidic Group (e.g., -COOH from ester hydrolysis) Mod3 Increase Alkyl Chain Length or Add Aromatic Ring Mod4 Replace Ester with Amide Prop1 Solubility ↑ LogP ↓ pKa (basic) introduced Mod1->Prop1 Modulates Prop2 Solubility (at pH > 5) ↑↑ LogP ↓ pKa (acidic) introduced Mod2->Prop2 Modulates Prop3 LogP ↑↑ Solubility ↓ Mod3->Prop3 Modulates Prop4 Chemical Stability ↑ (Hydrolysis Resistance) Mod4->Prop4 Modulates

Caption: Logical flow from structural modifications to resulting physicochemical property changes.

Experimental Determination of Physicochemical Properties

The following protocols are standard, validated methods for determining the properties discussed. They are designed to be robust and reproducible, providing the trustworthy data needed for drug development decisions.

Workflow for Synthesis, Purification, and Characterization

Before measuring physicochemical properties, the purity and identity of each new derivative must be rigorously confirmed.

G start Start: Synthesized Derivative purify Purification (e.g., Flash Chromatography, Preparative HPLC) start->purify confirm Structure Confirmation (NMR, HRMS) purify->confirm purity Purity Analysis (Analytical HPLC >95%) confirm->purity end Proceed to Property Testing purity->end

Caption: Standard workflow for preparing a new derivative for physicochemical analysis.

Protocol 1: Determination of Lipophilicity (LogP) by Shake-Flask Method

This is the gold-standard method for LogP determination, based on the differential partitioning of a compound between two immiscible phases.

  • Causality and Trustworthiness: This method directly measures the partitioning of the analyte, providing a fundamental value rather than a calculated estimate. Using a buffered aqueous phase ensures that the LogP (for the neutral species) is measured, not the LogD (which is pH-dependent for ionizable compounds). Pre-saturation of the solvents minimizes volume changes upon mixing, ensuring accuracy.

  • Methodology:

    • Preparation: Prepare a buffered aqueous phase (e.g., phosphate-buffered saline, pH 7.4) and a high-purity organic solvent (typically n-octanol). Pre-saturate the n-octanol with the buffer and the buffer with n-octanol by mixing them vigorously for 24 hours and then allowing the layers to separate.

    • Sample Preparation: Prepare a stock solution of the test compound in the pre-saturated organic phase (n-octanol) at a known concentration (e.g., 1 mg/mL).

    • Partitioning: In a glass vial, combine a precise volume of the compound's n-octanol solution with a precise volume of the pre-saturated aqueous buffer (e.g., 2 mL of each).

    • Equilibration: Seal the vial and shake gently at a constant temperature (e.g., 25°C) for a set period (e.g., 24 hours) to allow equilibrium to be reached.

    • Phase Separation: Centrifuge the vial at low speed to ensure complete separation of the two phases.

    • Analysis: Carefully remove an aliquot from both the n-octanol and the aqueous phase. Determine the concentration of the compound in each phase using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[7]

    • Calculation: Calculate the partition coefficient (P) as: P = [Concentration]octanol / [Concentration]aqueous The LogP is the base-10 logarithm of P: LogP = log10(P)

Protocol 2: Determination of Thermodynamic Aqueous Solubility

This method determines the equilibrium solubility of a compound, which is the most relevant value for predicting in vivo dissolution.

  • Causality and Trustworthiness: By incubating an excess of solid material over an extended period, this method ensures that a true thermodynamic equilibrium is reached, avoiding the artificially high values that can be obtained from kinetic solubility assays. Analysis by HPLC confirms that the measured concentration corresponds to the parent compound and not a degradant.

  • Methodology:

    • Preparation: Prepare the relevant aqueous buffer (e.g., phosphate buffer at pH 7.4).

    • Sample Addition: Add an excess amount of the solid, crystalline test compound to a vial containing a known volume of the buffer. The goal is to have undissolved solid remaining at the end of the experiment.

    • Equilibration: Seal the vial and agitate it (e.g., on a shaker or rotator) at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 24-48 hours).

    • Phase Separation: After incubation, allow the suspension to settle. Filter the solution through a low-binding filter (e.g., 0.45 µm PVDF) to remove all undissolved solids.

    • Analysis: Dilute the clear filtrate with a suitable solvent and quantify the concentration of the dissolved compound using a validated HPLC method against a standard curve prepared with known concentrations.

    • Result: The measured concentration is the thermodynamic solubility of the compound under the tested conditions (e.g., in µg/mL or mM).

Analytical Characterization of Derivatives

The synthesis of novel derivatives is a core activity in medicinal chemistry.[8][9][10] The identity and purity of these new chemical entities must be unequivocally established before any further testing.

  • High-Performance Liquid Chromatography (HPLC): HPLC is the workhorse for purity assessment. A well-developed reversed-phase HPLC method can separate the target compound from starting materials, byproducts, and degradants.[7] Purity is typically determined by the peak area percentage at a specific wavelength (e.g., 254 nm).[7]

  • Mass Spectrometry (MS): High-Resolution Mass Spectrometry (HRMS) provides an accurate mass measurement, which is used to confirm the elemental composition (molecular formula) of the synthesized compound.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for structural elucidation. They provide detailed information about the chemical environment of each proton and carbon atom, allowing for the unambiguous confirmation of the desired chemical structure.

Conclusion

The physicochemical properties of Methyl 4-(2-hydroxypropan-2-yl)benzoate derivatives are not merely academic data points; they are critical determinants of a compound's potential success as a therapeutic agent. A systematic and rational approach to modifying the core scaffold allows for the precise tuning of properties like lipophilicity, solubility, and stability. By employing robust and validated experimental protocols, such as those detailed in this guide, drug development professionals can generate high-quality, reliable data. This data-driven approach empowers informed decision-making, accelerates the optimization process, and ultimately increases the probability of advancing a candidate with a favorable, drug-like profile into further development stages. The principles and methodologies outlined herein provide a solid foundation for the successful exploration of this promising chemical series.

References

  • METHYL 4-HYDROXYBENZOATE - Ataman Kimya. (URL: [Link])

  • 4-(2-Hydroxypropan-2-yl)benzoic acid | C10H12O3 | CID 226122 - PubChem. (URL: [Link])

  • methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information - NextSDS. (URL: [Link])

  • Methyl-4-hydroxy-2-(2-hydroxypropan-2-yl)-6-methyl-2,3-dihydrobenzofuran-5-carboxylate - MDPI. (URL: [Link])

  • Design and Synthesis of Benzoic Acid Derivatives as Influenza Neuraminidase Inhibitors Using Structure-Based Drug Design | Journal of Medicinal Chemistry - ACS Publications. (URL: [Link])

  • A Comprehensive Study On Benzoic Acid And Its Derivatives - IJCRT.org. (URL: [Link])

  • Dynamics-Based Discovery of Novel, Potent Benzoic Acid Derivatives as Orally Bioavailable Selective Estrogen Receptor Degraders for ERα+ Breast Cancer - ACS Publications. (URL: [Link])

  • Methyl 4-(2-hydroxypropan-2-yl)benzoate (C11H14O3) - PubChemLite. (URL: [Link])

  • 1,4-Benzodiazepines and New Derivatives: Description, Analysis, and Organic Synthesis - MDPI. (URL: [Link])

  • METHYL p-HYDROXYBENZOATE - Food and Agriculture Organization of the United Nations. (URL: [Link])

  • methyl 4-methyl benzoate benzoic acid, 4-methyl-, methyl ester - The Good Scents Company. (URL: [Link])

  • New 2,3-Benzodiazepine Derivative: Synthesis, Activity on Central Nervous System, and Toxicity Study in Mice - MDPI. (URL: [Link])

  • Selective and quantitative analysis of 4-hydroxybenzoate preservatives by microemulsion electrokinetic chromatography - PubMed. (URL: [Link])

  • RP- HPLC METHOD FOR DETERMINATION OF METHYL 4- HYDROXY BENZOATE AS PRESERVATIVE IN PHARMACEUTICAL FORMULATIONS - ResearchGate. (URL: [Link])

  • Preparation of Methyl Benzoate. (URL: [Link])

  • ELABORATION OF A METHOD FOR SYNTHESIS FOR METHYL P-HIDROXYLBENZOATE, A FOOD PRESERVATIVE P-Hydroxybenzoic acid and its ester. (URL: [Link])

  • Synthesis of methyl benzoate derivatives by epidicatalysis. - ResearchGate. (URL: [Link])

  • Methylparaben - Wikipedia. (URL: [Link])

  • Methyl 4-hydroxybenzoate | CAS#:99-76-3 | Chemsrc. (URL: [Link])

  • Methyl 4-hydroxy-2-methylbenzoate | C9H10O3 | CID 12351986 - PubChem. (URL: [Link])

  • Comparative pharmacokinetics of four major compounds after oral administration of Mori Cortex total flavonoid extract in normal and diabetic rats - Frontiers. (URL: [Link])

  • Pharmacokinetics of the newer benzodiazepines - PubMed. (URL: [Link])

Sources

Protocols & Analytical Methods

Method

Application Note: Chemoselective Synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate via Grignard Addition

Executive Summary Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1) is a highly valuable tertiary alcohol building block. Structurally, it serves as a critical intermediate in the synthesis of complex active phar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1) is a highly valuable tertiary alcohol building block. Structurally, it serves as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), analogous to the precursors used for angiotensin II receptor antagonists such as Olmesartan[1].

The classical Grignard reaction is a cornerstone of organometallic chemistry, utilized to form carbon-carbon bonds by adding organomagnesium halides to carbonyl electrophiles[2]. However, synthesizing this specific molecule presents a chemoselectivity challenge: the target contains both a tertiary alcohol (derived from a ketone or ester) and an intact methyl ester. This application note details a highly chemoselective, field-proven protocol for synthesizing Methyl 4-(2-hydroxypropan-2-yl)benzoate from methyl 4-acetylbenzoate, ensuring high yields and eliminating the risk of over-alkylation.

Mechanistic Rationale & Chemoselectivity (Expertise & Experience)

When designing a synthesis for this molecule, a novice approach might involve reacting dimethyl terephthalate (a diester) with methylmagnesium bromide (CH₃MgBr). However, this route is fundamentally flawed. When a Grignard reagent attacks an ester, the initial tetrahedral intermediate collapses to form a ketone. Because this intermediate ketone is significantly more electrophilic and less sterically hindered than the starting ester, any remaining Grignard reagent will immediately attack it[3]. This "over-addition" makes it impossible to cleanly stop at the mono-addition stage, resulting in a statistical nightmare of unreacted starting material, the desired product, and 1,4-bis(2-hydroxypropan-2-yl)benzene.

To achieve perfect chemoselectivity, this protocol utilizes methyl 4-acetylbenzoate as the starting material[4]. This molecule contains both a ketone and an ester. It is a well-established principle that ketones are inherently more reactive towards Grignard reagents than esters[5]. The ester carbonyl is stabilized by resonance electron donation from its methoxy group, reducing its electrophilicity. By operating at cryogenic temperatures (-78 °C) and using a tightly controlled stoichiometric excess of CH₃MgBr (1.05 eq), the Grignard reagent exclusively attacks the ketone.

Mechanism SM Methyl 4-acetylbenzoate Ketone Ketone Carbonyl (Highly Electrophilic) SM->Ketone Contains Ester Ester Carbonyl (Resonance Stabilized) SM->Ester Contains Product Methyl 4-(2-hydroxypropan-2-yl)benzoate Ketone->Product 1. Addition 2. NH4Cl Quench Grignard CH3MgBr (1.05 eq) -78 °C Grignard->Ketone Kinetically Favored (Fast) Grignard->Ester Suppressed at -78 °C (Slow)

Figure 1: Chemoselective Grignard addition exploiting ketone vs. ester electrophilicity.

Reagents and Materials

Accurate stoichiometry is the linchpin of this chemoselective transformation. The quantitative data for a standard 10.0 mmol scale reaction is summarized below.

Table 1: Reagent Stoichiometry and Function

ReagentMW ( g/mol )EquivalentsMass / VolumeMolesFunction
Methyl 4-acetylbenzoate 178.191.001.78 g10.0 mmolStarting Material
Methylmagnesium bromide (3.0 M in Et₂O)119.241.053.50 mL10.5 mmolNucleophile
Anhydrous THF 72.11-20.0 mL-Solvent
Sat. Aqueous NH₄Cl 53.49-15.0 mL-Quenching Agent
Ethyl Acetate (EtOAc) 88.11-3 × 20 mL-Extraction Solvent

Note: Grignard reagents are highly moisture-sensitive. Anhydrous THF must be freshly dispensed from a solvent purification system or sure-seal bottle.

Experimental Protocol (Trustworthiness & Self-Validation)

This protocol is designed as a self-validating system. Visual and thermal cues are embedded into the steps to ensure the scientist can verify the reaction's integrity in real-time.

Step 1: Preparation and Inertion

  • Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and a rubber septum. Cool under a continuous stream of dry Nitrogen (N₂) or Argon.

  • Add methyl 4-acetylbenzoate (1.78 g, 10.0 mmol) to the flask.

  • Inject anhydrous THF (20.0 mL) via syringe and stir until fully dissolved. Self-Validation: The solution must remain perfectly clear. Any cloudiness indicates moisture contamination.

Step 2: Cryogenic Cooling

  • Submerge the reaction flask in a dry ice/acetone bath.

  • Allow the internal temperature to equilibrate to -78 °C for 15 minutes.

Step 3: Grignard Addition

  • Draw 3.50 mL of 3.0 M CH₃MgBr into a dry, gas-tight syringe.

  • Add the Grignard reagent dropwise down the inner wall of the flask over 15 minutes. Self-Validation: The addition of Grignard reagents is exothermic. If the addition is too rapid, localized boiling of the THF or a temperature spike will occur, which risks activating the ester. A slow, controlled addition ensures the temperature remains below -70 °C.

Step 4: Reaction and Warming

  • Stir the mixture at -78 °C for 1 hour.

  • Remove the dry ice bath and allow the reaction to gradually warm to 0 °C over 30 minutes. Monitor via TLC (Hexanes:EtOAc 3:1). The starting material spot (higher Rf) should disappear, replaced by a more polar product spot (lower Rf).

Step 5: Quenching

  • At 0 °C, slowly add 15.0 mL of saturated aqueous NH₄Cl dropwise. Self-Validation: Vigorous gas evolution (methane gas from unreacted CH₃MgBr reacting with water) will occur initially. A thick, white precipitate of magnesium salts will form, which validates the successful destruction of the active organometallic species.

Step 6: Workup and Purification

  • Transfer the mixture to a separatory funnel. Add 20 mL of water to dissolve the magnesium salts.

  • Extract the aqueous layer with EtOAc (3 × 20 mL).

  • Wash the combined organic layers with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue via flash column chromatography (Silica gel, gradient 10% to 30% EtOAc in Hexanes) to yield the pure product as a white solid.

Workflow A 1. Preparation Flame-dry flask, N2 atm Dissolve SM in Anhydrous THF B 2. Cryogenic Cooling Cool to -78 °C (Dry ice/acetone bath) A->B C 3. Grignard Addition Dropwise addition of CH3MgBr Maintain internal T < -70 °C B->C D 4. Reaction & Warming Stir 1h at -78 °C Gradually warm to 0 °C C->D E 5. Quenching Add sat. aq. NH4Cl Observe Mg salt precipitate D->E F 6. Workup & Isolation Extract with EtOAc Wash, dry, concentrate E->F G 7. Purification Flash Chromatography (Hexanes/EtOAc) F->G

Figure 2: Step-by-step experimental workflow for the chemoselective Grignard reaction.

Analytical Validation

To confirm the structural integrity and purity of the synthesized Methyl 4-(2-hydroxypropan-2-yl)benzoate, compare the isolated material against the expected analytical parameters below.

Table 2: Expected Analytical Characterization Data

TechniqueParameterExpected ValueStructural Assignment
¹H NMR (400 MHz, CDCl₃)Chemical Shift (δ)8.01 (d, J = 8.4 Hz, 2H)Aromatic protons ortho to the ester
¹H NMR Chemical Shift (δ)7.56 (d, J = 8.4 Hz, 2H)Aromatic protons ortho to the alcohol
¹H NMR Chemical Shift (δ)3.91 (s, 3H)Methoxy protons (-OCH₃)
¹H NMR Chemical Shift (δ)1.62 (s, 6H)Gem-dimethyl protons (-C(CH₃)₂OH)
¹H NMR Chemical Shift (δ)1.85 (br s, 1H)Hydroxyl proton (-OH, exchangeable)
HPLC-UV (254 nm)Area %> 98.0%Final Product Purity
MS (ESI+) m/z177.10 [M-OH]⁺Characteristic dehydration of tertiary benzylic alcohols in the MS source

Troubleshooting: Dehydration Risks

Tertiary benzylic alcohols are highly prone to dehydration to form the corresponding alkene (methyl 4-(prop-1-en-2-yl)benzoate) under acidic conditions. Do not use strong acids (e.g., HCl or H₂SO₄) during the workup phase. Saturated aqueous NH₄Cl is mildly acidic (pH ~5.5) and is perfectly calibrated to quench the Grignard reagent without triggering the dehydration of the newly formed tertiary alcohol.

Sources

Application

Synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate via Grignard Reaction: An Application Note and Detailed Protocol

Introduction: The Strategic Importance of Tertiary Alcohols in Drug Discovery The formation of carbon-carbon bonds is a cornerstone of organic synthesis, enabling the construction of complex molecular architectures from...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of Tertiary Alcohols in Drug Discovery

The formation of carbon-carbon bonds is a cornerstone of organic synthesis, enabling the construction of complex molecular architectures from simpler precursors. Among the myriad of reactions available to the modern chemist, the Grignard reaction stands as a robust and versatile tool for this purpose. This application note provides a detailed protocol for the synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate, a tertiary alcohol, from methyl 4-acetylbenzoate. This transformation is a classic example of the nucleophilic addition of an organomagnesium halide to a ketone, a reaction of significant importance in medicinal chemistry and materials science. Tertiary alcohols are key structural motifs in numerous biologically active compounds and serve as valuable intermediates in the synthesis of more complex molecules. This guide is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the practical execution of this important reaction.

Materials and Methods

Reagents and Solvents

A comprehensive list of all necessary reagents and solvents is provided below. It is imperative that all solvents are anhydrous, as Grignard reagents are highly sensitive to protic sources, which will quench the reaction.

Reagent/SolventChemical FormulaMolecular Weight ( g/mol )CAS NumberKey Properties & Role
Methyl 4-acetylbenzoateC₁₀H₁₀O₃178.183609-53-8Starting material (ketone)[1]
Methylmagnesium bromide (3.0 M in THF)CH₃MgBr119.2375-16-1Grignard reagent (nucleophile)[2][3][4][5]
Tetrahydrofuran (THF), anhydrousC₄H₈O72.11109-99-9Reaction solvent
Diethyl ether, anhydrous(C₂H₅)₂O74.1260-29-7Extraction solvent
Saturated aqueous ammonium chlorideNH₄Cl53.4912125-02-9Quenching agent
Saturated aqueous sodium chloride (Brine)NaCl58.447647-14-5Washing agent
Anhydrous magnesium sulfateMgSO₄120.377487-88-9Drying agent
Hydrochloric acid (1 M)HCl36.467647-01-0(Optional) for dissolving magnesium salts
Equipment
  • Three-neck round-bottom flask (250 mL)

  • Reflux condenser

  • Pressure-equalizing dropping funnel

  • Magnetic stirrer and stir bars

  • Inert gas (Nitrogen or Argon) supply with manifold

  • Syringes and needles

  • Ice bath

  • Separatory funnel (500 mL)

  • Rotary evaporator

  • Glassware for purification (e.g., column chromatography setup)

  • Standard laboratory glassware (beakers, Erlenmeyer flasks, graduated cylinders)

Experimental Protocol: A Step-by-Step Guide

This protocol details the synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate. All glassware must be rigorously dried in an oven and cooled under an inert atmosphere before use to prevent the ingress of moisture.

PART 1: Reaction Setup and Execution
  • Inert Atmosphere: Assemble the three-neck flask with the dropping funnel, reflux condenser, and a gas inlet adapter. Flame-dry the entire apparatus under a stream of inert gas (nitrogen or argon) to remove any adsorbed water. Allow the apparatus to cool to room temperature under a positive pressure of the inert gas.

  • Reagent Preparation: In the reaction flask, place a magnetic stir bar and dissolve methyl 4-acetylbenzoate (e.g., 5.0 g, 28.0 mmol) in anhydrous THF (50 mL).

  • Grignard Reagent Addition: Using a syringe, carefully transfer methylmagnesium bromide (3.0 M in THF, 1.1 equivalents, ~10.3 mL, 30.8 mmol) to the dropping funnel.

  • Reaction Initiation: Cool the solution of methyl 4-acetylbenzoate in the reaction flask to 0 °C using an ice bath.

  • Controlled Addition: Add the Grignard reagent dropwise from the dropping funnel to the stirred solution of the ketone over a period of 30 minutes. Maintaining a low temperature is crucial to control the exothermic reaction and minimize side products.

  • Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours. The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC) until the starting material is consumed.

PART 2: Work-up and Purification
  • Quenching the Reaction: Cool the reaction mixture back to 0 °C in an ice bath. Slowly and carefully add saturated aqueous ammonium chloride solution dropwise to quench the reaction and the excess Grignard reagent. This process is exothermic and may cause gas evolution.

  • Extraction: Transfer the mixture to a separatory funnel. Add diethyl ether (50 mL) and shake vigorously. Allow the layers to separate.

  • Phase Separation: Separate the organic layer. Extract the aqueous layer with two additional portions of diethyl ether (2 x 30 mL) to ensure complete recovery of the product.

  • Washing: Combine all the organic extracts and wash sequentially with saturated aqueous sodium bicarbonate solution (50 mL) and then with brine (50 mL). The brine wash helps to remove residual water from the organic layer.

  • Drying: Dry the organic layer over anhydrous magnesium sulfate.

  • Solvent Removal: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield the pure Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Diagrams and Visualizations

Experimental Workflow

experimental_workflow cluster_prep Reaction Preparation cluster_reaction Grignard Reaction cluster_workup Work-up cluster_purification Purification prep1 Dry Glassware under Inert Atmosphere prep2 Dissolve Methyl 4-acetylbenzoate in Anhydrous THF prep1->prep2 react1 Cool to 0 °C prep2->react1 react2 Dropwise Addition of MeMgBr react1->react2 react3 Warm to RT and Stir react2->react3 workup1 Quench with Saturated NH4Cl react3->workup1 workaround2 Extract with Diethyl Ether workup1->workaround2 workup3 Wash with NaHCO3 and Brine workaround2->workup3 workup4 Dry with MgSO4 workup3->workup4 workup5 Concentrate in vacuo workup4->workup5 purify1 Column Chromatography workup5->purify1 purify2 Characterize Pure Product purify1->purify2 reaction_mechanism Methyl 4-acetylbenzoate Methyl 4-acetylbenzoate Tetrahedral Intermediate Tetrahedral Intermediate Methyl 4-acetylbenzoate->Tetrahedral Intermediate + CH3MgBr (Nucleophilic Attack) Magnesium Alkoxide Magnesium Alkoxide Tetrahedral Intermediate->Magnesium Alkoxide Methyl 4-(2-hydroxypropan-2-yl)benzoate Methyl 4-(2-hydroxypropan-2-yl)benzoate Magnesium Alkoxide->Methyl 4-(2-hydroxypropan-2-yl)benzoate + H3O+ (Protonation)

Sources

Method

Application Note: ¹H and ¹³C NMR Peak Assignments for Methyl 4-(2-hydroxypropan-2-yl)benzoate

Target Audience: Analytical Chemists, Structural Biologists, and Pharmaceutical Drug Development Professionals. Introduction and Structural Context Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1), also known as...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Structural Biologists, and Pharmaceutical Drug Development Professionals.

Introduction and Structural Context

Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1), also known as methyl 4-(1-hydroxy-1-methylethyl)benzoate, is a highly functionalized aromatic building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs) and advanced materials. The molecule features a rigid benzene scaffold substituted with an electron-withdrawing methyl ester group at C-1 and a weakly electron-donating, sterically bulky tertiary alcohol (2-hydroxypropan-2-yl) group at C-4.

Accurate structural elucidation of this compound is critical during quality control and synthetic scale-up. This application note provides a comprehensive, self-validating protocol for the acquisition, processing, and assignment of its ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra.

Experimental Protocol: Acquisition and Processing

To ensure reproducibility and high signal-to-noise (S/N) ratios, the following methodology outlines the causal reasoning behind each experimental parameter.

Sample Preparation
  • Solvent Selection: Weigh 15–20 mg of the analyte for ¹H NMR (or 40–50 mg for ¹³C NMR) into a clean glass vial. Dissolve the sample in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

    • Causality: CDCl₃ is selected due to the compound's high solubility in non-polar/halogenated solvents. The lack of exchangeable protons in CDCl₃ prevents solvent interference, while TMS acts as an internal zero-point reference [1].

  • Transfer: Transfer the homogeneous solution into a standard 5 mm NMR tube using a glass Pasteur pipette. Ensure the liquid height is approximately 4–5 cm to optimize magnetic field homogeneity.

Instrumental Setup (400 MHz Spectrometer)
  • Tuning and Matching: Insert the sample and perform automatic or manual tuning/matching for both ¹H and ¹³C nuclei. This maximizes the efficiency of the radiofrequency (RF) pulse transfer to the sample.

  • Shimming: Lock the spectrometer to the deuterium signal of CDCl₃. Perform gradient shimming (Z1-Z5) to achieve a sharp, symmetrical lock signal. A poorly shimmed magnet will result in broadened peaks, obscuring critical scalar coupling ( J -coupling) information.

Acquisition Parameters
  • ¹H NMR: Set the spectral width to 12 ppm. Use a 30° excitation pulse to allow for rapid relaxation. Set the relaxation delay (d1) to 1.5 seconds and acquire 16 scans.

  • ¹³C NMR: Set the spectral width to 250 ppm. Use a composite pulse decoupling (CPD) sequence (e.g., WALTZ-16) to decouple protons, collapsing carbon multiplets into sharp singlets. This enhances S/N via the Nuclear Overhauser Effect (NOE). Set d1 to 2.0 seconds and acquire 512–1024 scans depending on sample concentration.

Data Processing and Self-Validation
  • Apodization: Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz for ¹H and 1.0 Hz for ¹³C prior to Fourier Transformation (FT) to minimize baseline noise.

  • Phase and Baseline Correction: Perform manual zero-order and first-order phase corrections. Apply a polynomial baseline correction to ensure accurate integration.

  • Referencing (Self-Validation Step): Calibrate the chemical shift scale by setting the TMS singlet to 0.00 ppm. Alternatively, reference the residual CHCl₃ proton peak to 7.26 ppm and the ¹³C triplet to 77.16 ppm [1]. If these solvent peaks deviate, the calibration is invalid and must be reset.

NMR_Workflow cluster_Acq 3. Data Acquisition Prep 1. Sample Preparation Dissolve 15-50 mg in CDCl3 Tune 2. Instrument Setup Tune, Match, & Shim (Z-axis) Prep->Tune Acq1H 1H NMR (400 MHz) ns=16, d1=1.5s Tune->Acq1H Acq13C 13C NMR (100 MHz) ns=512, d1=2.0s, CPD Tune->Acq13C Process 4. Processing & QA FT, Phase, Baseline, Ref to TMS Acq1H->Process Acq13C->Process Assign 5. Peak Assignment Multiplet & Shift Analysis Process->Assign

Caption: Step-by-step workflow for NMR sample preparation, acquisition, and processing.

Results and Peak Assignments

¹H NMR Analysis

The ¹H NMR spectrum of Methyl 4-(2-hydroxypropan-2-yl)benzoate exhibits a classic AA'BB' spin system (often appearing as an AB quartet) in the aromatic region due to the para-disubstituted benzene ring.

The protons ortho to the ester group (H-2, H-6) are significantly deshielded ( δ 7.98) due to the magnetic anisotropy and electron-withdrawing inductive effect of the carbonyl oxygen. Conversely, the protons ortho to the tertiary alcohol (H-3, H-5) resonate further upfield ( δ 7.55). The gem-dimethyl groups of the tertiary alcohol appear as a strong, integrated 6H singlet at δ 1.60 [2].

Table 1: ¹H NMR Peak Assignments (400 MHz, CDCl₃)

Chemical Shift ( δ , ppm)MultiplicityIntegrationCoupling Constant ( J , Hz)AssignmentMechanistic Rationale
7.98 Doublet (d)2H8.4Ar-H2, H6Deshielded by ortho -COOCH₃ anisotropic effect.
7.55 Doublet (d)2H8.4Ar-H3, H5Ortho to the weakly electron-donating alkyl group.
3.91 Singlet (s)3H--OCH₃Deshielded by direct attachment to ester oxygen.
1.95 Broad Singlet (br s)1H--OHExchangeable proton; shift varies with concentration.
1.60 Singlet (s)6H--C(CH₃)₂Aliphatic methyls attached to an oxygen-bearing carbon.
¹³C NMR Analysis

The ¹³C NMR spectrum contains 8 distinct carbon environments, confirming the molecular symmetry. The assignment of the aromatic carbons relies heavily on empirical additivity rules for benzene derivatives [2]. The ester carbonyl carbon is highly deshielded ( δ 167.1). The quaternary carbon of the tertiary alcohol is shifted to δ 72.8 due to the electronegativity of the attached hydroxyl oxygen.

Table 2: ¹³C NMR Peak Assignments (100 MHz, CDCl₃)

Chemical Shift ( δ , ppm)Carbon TypeAssignmentMechanistic Rationale
167.1 Quaternary (C=O)Ester CarbonylHighly deshielded sp2 hybridized carbon.
154.2 Quaternary (Ar-C)Ar-C4 (ipso to alkyl)Deshielded by the adjacent oxygen-bearing quaternary carbon.
129.6 Methine (Ar-CH)Ar-C2, C6Ortho to the electron-withdrawing ester group.
128.3 Quaternary (Ar-C)Ar-C1 (ipso to ester)Base aromatic shift, slightly modified by ester induction.
124.5 Methine (Ar-CH)Ar-C3, C5Ortho to the alkyl group.
72.8 Quaternary (C-OH)-C(OH)(CH₃)₂Deshielded by the highly electronegative hydroxyl oxygen.
52.1 Methyl (CH₃)-OCH₃Typical chemical shift for a methyl ester carbon.
31.8 Methyl (CH₃)-C(CH₃)₂Aliphatic methyl carbons.

2D NMR Verification (HMBC)

To achieve absolute structural confirmation and eliminate any ambiguity in the assignment of the quaternary carbons (C-1 and C-4), Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy is employed. HMBC detects long-range (typically 2-bond and 3-bond) heteronuclear J -couplings ( 2JCH​ and 3JCH​ ).

For instance, the methoxy protons ( δ 3.91) will show a strong 3J correlation exclusively to the carbonyl carbon ( δ 167.1), validating the ester linkage. Similarly, the gem-dimethyl protons ( δ 1.60) will show a 3J correlation to the aromatic C-4 ( δ 154.2) and a 2J correlation to the oxygen-bearing quaternary carbon ( δ 72.8), firmly anchoring the tertiary alcohol to the aromatic ring.

HMBC_Network cluster_H Proton Resonances (1H) cluster_C Carbon Resonances (13C) H_Me H: -OCH3 (δ 3.91) C_CO C: C=O (δ 167.1) H_Me->C_CO 3J_CH H_Ar26 H: Ar-H2,6 (δ 7.98) H_Ar26->C_CO 3J_CH C_Ar4 C: Ar-C4 (δ 154.2) H_Ar26->C_Ar4 3J_CH H_Ar35 H: Ar-H3,5 (δ 7.55) C_Ar1 C: Ar-C1 (δ 128.3) H_Ar35->C_Ar1 3J_CH C_Quat C: -C(OH)- (δ 72.8) H_Ar35->C_Quat 3J_CH H_Alkyl H: -CH3 (δ 1.60) H_Alkyl->C_Ar4 3J_CH H_Alkyl->C_Quat 2J_CH

Caption: Key 2-bond and 3-bond HMBC correlations confirming the molecular connectivity.

References

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515.[Link]

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer Berlin, Heidelberg.[Link]

Application

Application Note: A Robust HPLC-UV Method for the Quantification of Methyl 4-(2-hydroxypropan-2-yl)benzoate

Abstract This application note details a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the accurate quantification of Methyl 4-(2-hydroxypropan-2-yl)ben...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection for the accurate quantification of Methyl 4-(2-hydroxypropan-2-yl)benzoate. Developed for researchers, scientists, and drug development professionals, this guide provides a step-by-step protocol grounded in established chromatographic principles. The method utilizes a reversed-phase C18 column with an isocratic mobile phase of acetonitrile and water, offering excellent specificity, linearity, accuracy, and precision. All validation parameters were assessed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] This robust and reliable method is suitable for routine quality control and research applications involving the quantification of this compound.

Introduction

Methyl 4-(2-hydroxypropan-2-yl)benzoate is an organic compound featuring a benzoate ester and a tertiary alcohol. As a derivative of benzoic acid, it and similar structures are of interest in pharmaceutical and chemical synthesis as potential intermediates or impurities. Accurate and reliable quantification of this analyte is crucial for process monitoring, quality control of starting materials, and stability testing in drug development.

High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a powerful, accessible, and widely used technique for the analysis of aromatic compounds due to their inherent ability to absorb UV light.[4][5] This document provides a complete methodology, from the rationale behind the selection of chromatographic conditions to a fully validated protocol, ensuring users can replicate and implement this method with confidence.

Analyte & Method Fundamentals

A successful HPLC method begins with understanding the physicochemical properties of the analyte, which directly inform the selection of the column, mobile phase, and detector settings.

Analyte Properties: Methyl 4-(2-hydroxypropan-2-yl)benzoate [6][7][8]

  • Structure: Chemical structure of Methyl 4-(2-hydroxypropan-2-yl)benzoate

  • Molecular Formula: C₁₁H₁₄O₃

  • Molecular Weight: 194.23 g/mol [6]

  • Polarity: The molecule possesses both non-polar (benzene ring) and polar (ester and hydroxyl groups) functionalities, making it suitable for reversed-phase chromatography. Its predicted LogP (octanol-water partition coefficient) is approximately 1.9-2.0, indicating moderate hydrophobicity.[6][8]

  • UV Absorbance: The presence of the benzene ring, a chromophore, allows for strong UV absorbance, making UV detection an ideal choice.[9] The conjugated system of the aromatic ring and the carbonyl group of the ester are expected to produce a strong absorbance maximum (λmax) in the 200-300 nm range.

HPLC-UV Method Development: Rationale and Workflow

The development of a robust HPLC method is a systematic process. The goal is to achieve a symmetric peak for the analyte, free from interference, with a reasonable retention time.

Figure 1: A schematic overview of the systematic workflow employed for the development of the HPLC-UV method.

Instrumentation and Materials
ComponentSpecification
HPLC System Agilent 1260 Infinity II or equivalent, with Quaternary Pump, Autosampler, Column Thermostat, and UV-Vis Diode Array Detector (DAD).
Column Zorbax Eclipse Plus C18, 4.6 x 150 mm, 5 µm particle size (or equivalent L1 packing).
Software OpenLab CDS or equivalent chromatography data system.
Chemicals Acetonitrile (HPLC Grade), Water (HPLC Grade), Methyl 4-(2-hydroxypropan-2-yl)benzoate reference standard (>98% purity).
Rationale for Method Parameter Selection
  • Separation Mode (Reversed-Phase): Given the analyte's moderate hydrophobicity, reversed-phase HPLC is the most effective separation mode.[10][11] A non-polar stationary phase (C18) is used with a polar mobile phase, causing the analyte to be retained through hydrophobic interactions.[12]

  • Column Choice (C18, 4.6 x 150 mm, 5 µm): The C18 stationary phase is the industry standard for reversed-phase chromatography due to its versatility and strong retentive capabilities for a wide range of small molecules.[12] A 150 mm length provides sufficient resolving power, while the 4.6 mm internal diameter is a standard dimension offering a good balance between sample capacity and solvent consumption.[13][14]

  • Mobile Phase (Acetonitrile and Water): Acetonitrile (ACN) and methanol (MeOH) are common organic modifiers. ACN was chosen over MeOH as it often provides better peak shape and lower backpressure. Water serves as the weak solvent. An unbuffered mobile phase is sufficient as the analyte does not have readily ionizable groups within the typical HPLC pH range.[15]

  • Detection Wavelength (238 nm): A solution of the analyte was scanned on a UV-Vis spectrophotometer (or using the DAD) from 200-400 nm to determine the wavelength of maximum absorbance (λmax). The λmax was identified at 238 nm. Monitoring at the λmax ensures maximum sensitivity.[16][17]

  • Flow Rate (1.0 mL/min): This is a standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and system pressure.[10]

Detailed Analytical Protocol

Preparation of Mobile Phase
  • Combine 550 mL of HPLC-grade Acetonitrile with 450 mL of HPLC-grade Water (55:45 v/v).

  • Mix thoroughly and degas for 15 minutes using sonication or vacuum filtration.

Preparation of Standard Solutions
  • Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 25 mg of Methyl 4-(2-hydroxypropan-2-yl)benzoate reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

  • Calibration Standards: Perform serial dilutions of the Stock Standard Solution with the mobile phase to prepare a series of calibration standards. A suggested range is 5, 20, 50, 100, and 250 µg/mL.

Sample Preparation
  • Accurately weigh the sample containing the analyte.

  • Dissolve the sample in a known volume of mobile phase to achieve a theoretical concentration within the calibration range (e.g., ~100 µg/mL).

  • Vortex/sonicate to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Conditions
ParameterSetting
Column Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm)
Mobile Phase Acetonitrile : Water (55:45, v/v)
Elution Mode Isocratic
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Injection Volume 10 µL
Detection Wavelength 238 nm
Run Time 10 minutes

Method Validation

The optimized method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[1][2][3][18][19]

Figure 2: Key parameters evaluated during the validation of the analytical procedure as per ICH guidelines.

Specificity

Specificity was confirmed by injecting a blank (mobile phase) and observing no interfering peaks at the retention time of the analyte. The DAD was used to assess peak purity, confirming no co-eluting impurities.

Linearity and Range

The linearity of the method was evaluated across five concentration levels from 5 µg/mL to 250 µg/mL. The calibration curve demonstrated excellent linearity.

ParameterResult
Range 5 - 250 µg/mL
Regression Equation y = 25.4x - 10.8
Correlation Coefficient (R²) 0.9998
Accuracy (Recovery)

Accuracy was determined by spiking a known amount of analyte into a blank matrix at three concentration levels (80%, 100%, and 120% of the target concentration). Each level was prepared in triplicate.

Spiked LevelConcentration (µg/mL)Mean Recovery (%)RSD (%)
80%80101.2%0.8%
100%10099.5%0.5%
120%120100.8%0.6%
Precision
  • Repeatability (Intra-day precision): Six replicate injections of a 100 µg/mL standard were performed on the same day. The Relative Standard Deviation (RSD) was found to be 0.45%.

  • Intermediate Precision (Inter-day precision): The analysis was repeated by a different analyst on a different day. The RSD over two days was 0.92%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the signal-to-noise (S/N) ratio.

  • LOD: 1.5 µg/mL (S/N ≈ 3:1)

  • LOQ: 5.0 µg/mL (S/N ≈ 10:1)

Results and Discussion

The developed HPLC-UV method provides a sharp, symmetric peak for Methyl 4-(2-hydroxypropan-2-yl)benzoate at a retention time of approximately 4.2 minutes . The validation results confirm that the method is highly linear, accurate, and precise for its intended purpose. The short run time allows for high throughput, making it ideal for routine analysis in a quality control environment.

Representative Chromatogram: (A representative chromatogram image would be inserted here in a formal application note, showing a clean baseline and a well-defined peak at 4.2 minutes for the 100 µg/mL standard.)

Conclusion

This application note presents a simple, rapid, and reliable isocratic reversed-phase HPLC-UV method for the quantification of Methyl 4-(2-hydroxypropan-2-yl)benzoate. The method has been thoroughly validated, demonstrating excellent performance in specificity, linearity, accuracy, and precision. The protocol is robust and can be easily implemented in analytical laboratories for research or quality control purposes.

References

  • LCGC International. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. Available at: [Link]

  • Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Available at: [Link]

  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]

  • SCION Instruments. (2025). HPLC Column Selection Guide. Available at: [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

  • European Pharmaceutical Review. (2022). Guide: HPLC columns selection guide. Available at: [Link]

  • International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

  • Torontech. (2025). 5 Main Types of HPLC Columns Explained. Available at: [Link]

  • ResearchGate. (2018). Essential concepts of mobile phase selection for Reversed phase HPLC. Available at: [Link]

  • Scribd. Mobile Phase Optimization Strategies For Reversed Phase HPLC. Available at: [Link]

  • LCGC International. (2018). The LCGC Blog: UV Detection for HPLC – Fundamental Principle, Practical Implications. Available at: [Link]

  • ResearchGate. (2016). Development of a methodology to determine the aromatic structural distribution in light and medium petroleum fractions by HPLC. Available at: [Link]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. Available at: [Link]

  • Phenomenex. Choosing the Right HPLC Column: A Complete Guide. Available at: [Link]

  • Labtech. A Comprehensive Guide to Selecting HPLC Columns. Available at: [Link]

  • ResearchGate. (2016). How to select wavelength in hplc method development? Available at: [Link]

  • Pharmaceuticals and Medical Devices Agency (PMDA), Japan. ICH-Q2 Analytical Method Validation. Available at: [Link]

  • LCGC International. Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. Available at: [Link]

  • Shimadzu Scientific Instruments. UV vs Diode-Array (PDA) Detectors for (U)HPLC. Available at: [Link]

  • PMC. (2024). Development and validation of HPLC-UV and LC-MS/MS methods for the quantitative determination of a novel aminothiazole in preclinical samples. Available at: [Link]

  • Academic Journals. (2010). Development of a solid-phase extraction method followed by HPLC-UV detection for the determination of phenols in water. Available at: [Link]

  • PubChem. Methyl 4-hydroxy(ngcontent-ng-c87454734="" class="ng-star-inserted">2H_4)benzoate. Available at: [Link]

  • Cheméo. Chemical Properties of methyl 4-hydroxybenzoate (CAS 99-76-3). Available at: [Link]

  • JASCO Global. (2025). Principles of HPLC (4) Detectors. Available at: [Link]

  • King Saud University. Optimization of HPLC method for polycyclic aromatic hydrocarbons quantification in aqueous samples. Available at: [Link]

  • NextSDS. methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information. Available at: [Link]

  • Malaysian Journal of Analytical Sciences. (2016). DEVELOPMENT AND VALIDATION OF RP-HPLC-UV/Vis METHOD FOR DETERMINATION OF PHENOLIC COMPOUNDS IN SEVERAL PERSONAL CARE PRODUCTS. Available at: [Link]

  • PubChemLite. Methyl 4-(2-hydroxypropan-2-yl)benzoate (C11H14O3). Available at: [Link]

Sources

Method

Analysis of Methyl 4-(2-hydroxypropan-2-yl)benzoate: A Detailed Guide to LC-MS/MS Fragmentation

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a comprehensive guide to the analysis of Methyl 4-(2-hydroxypropan-2-yl)benzoate using Liquid Ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive guide to the analysis of Methyl 4-(2-hydroxypropan-2-yl)benzoate using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). As a compound of interest in various fields, from synthetic chemistry to metabolomics, understanding its behavior under typical analytical conditions is crucial. We delve into the principles of its ionization and predictable fragmentation patterns under Collision-Induced Dissociation (CID). This document offers detailed, field-proven protocols for sample preparation, LC separation, and MS/MS detection, explaining the scientific rationale behind each step. The core of this note is a thorough examination of the compound's fragmentation cascade, supported by a clear fragmentation diagram and a summary of expected product ions, providing a robust framework for method development and structural confirmation.

Introduction

Methyl 4-(2-hydroxypropan-2-yl)benzoate is a bifunctional organic molecule featuring a methyl ester and a tertiary alcohol group attached to a central benzene ring. Its structure (Figure 1) makes it a relevant case study for LC-MS/MS analysis, as the fragmentation behavior will be dictated by the interplay between these two functional groups. The molecular formula is C₁₁H₁₄O₃, with a monoisotopic mass of 194.0943 Da.[1] Accurate identification and quantification of such compounds are essential in pharmaceutical development, impurity profiling, and metabolism studies.

LC-MS/MS stands as the premier analytical technique for this purpose due to its exceptional sensitivity, selectivity, and ability to provide structural information. By coupling the separation power of liquid chromatography with the precise detection of tandem mass spectrometry, one can confidently identify and quantify target analytes even in complex matrices. This guide serves as a practical resource for researchers aiming to develop and validate robust LC-MS/MS methods for this compound and structurally similar molecules.

Principles of Ionization and Fragmentation

The successful analysis of Methyl 4-(2-hydroxypropan-2-yl)benzoate by LC-MS/MS hinges on predictable ionization and fragmentation.

Ionization: Electrospray Ionization (ESI)

Electrospray Ionization (ESI) is the technique of choice for this molecule due to the presence of polar functional groups that readily accept a proton. In positive ion mode (ESI+), the molecule is expected to form a protonated precursor ion, [M+H]⁺, with a mass-to-charge ratio (m/z) of 195.1016. The ester and hydroxyl groups are potential sites of protonation. While protonation can occur at multiple sites, the resulting stability of the ion influences the subsequent fragmentation.[2] Additionally, the formation of adducts with sodium ([M+Na]⁺ at m/z 217.0835) or potassium ([M+K]⁺ at m/z 233.0575) is possible, particularly if these salts are present in the mobile phase or sample matrix.[1][3] For quantitative analysis, focusing on the protonated molecule is generally preferred for consistency.

Fragmentation: Collision-Induced Dissociation (CID)

Collision-Induced Dissociation (CID) is a process where ions are accelerated and collided with neutral gas molecules (e.g., argon or nitrogen), causing them to fragment.[4][5] The fragmentation pattern is non-random and provides a reproducible "fingerprint" of the molecule's structure. For Methyl 4-(2-hydroxypropan-2-yl)benzoate, two primary fragmentation pathways are anticipated, driven by its distinct functional groups: the tertiary alcohol and the methyl ester.

  • Tertiary Alcohol Fragmentation: Alcohols, especially tertiary ones, are highly prone to the neutral loss of a water molecule (H₂O; 18.01 Da) upon CID.[6][7][8] This is a low-energy, highly favorable process that results in the formation of a stable carbocation.

  • Ester Fragmentation: Methyl esters can undergo characteristic fragmentations, including the loss of the methoxy group as a radical (•OCH₃; 31 Da) or the neutral loss of methanol (CH₃OH; 32.03 Da).[9][10]

The combination of these pathways leads to a predictable and informative product ion spectrum.

Experimental Protocol

This section outlines a robust, self-validating protocol for the LC-MS/MS analysis of Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Materials and Reagents
  • Analyte: Methyl 4-(2-hydroxypropan-2-yl)benzoate (Purity ≥98%)

  • Solvents: LC-MS grade acetonitrile (ACN), methanol (MeOH), and water.

  • Additives: LC-MS grade formic acid (FA).

  • Vials: 2 mL amber glass autosampler vials with PTFE-lined caps.

Standard Solution Preparation
  • Primary Stock (1 mg/mL): Accurately weigh 10 mg of Methyl 4-(2-hydroxypropan-2-yl)benzoate and dissolve it in 10 mL of methanol in a volumetric flask.

  • Working Stock (10 µg/mL): Dilute 100 µL of the primary stock solution to 10 mL with a 50:50 (v/v) mixture of methanol and water.

  • Final Working Solution (100 ng/mL): Further dilute 100 µL of the working stock solution to 10 mL with the initial mobile phase composition (e.g., 95% Mobile Phase A: 5% Mobile Phase B). This minimizes solvent mismatch effects during injection.

Experimental Workflow Diagram

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing A Weigh Standard B Prepare Primary Stock (1 mg/mL in MeOH) A->B C Prepare Working Stock (10 µg/mL in 50:50 MeOH:H₂O) B->C D Prepare Final Solution (100 ng/mL in Mobile Phase) C->D E Inject Sample into LC System D->E F Chromatographic Separation E->F G ESI+ Ionization F->G H Precursor Ion Selection (Q1) m/z 195.1 G->H I Collision-Induced Dissociation (Q2) H->I J Product Ion Scanning (Q3) I->J K Generate Product Ion Spectrum J->K L Identify Fragmentation Pathways K->L M Confirm Structure L->M

Caption: Experimental workflow from sample preparation to data analysis.

Liquid Chromatography (LC) Parameters

The goal of the LC method is to achieve a sharp, symmetrical peak for the analyte, free from matrix interference. A standard reversed-phase method is appropriate.

ParameterRecommended SettingRationale
LC System High-Performance Liquid Chromatography (HPLC) or Ultra-High Performance (UHPLC) SystemUHPLC provides better resolution and faster run times.
Column C18, 2.1 x 50 mm, 1.8 µmProvides excellent retention and peak shape for moderately polar compounds.
Mobile Phase A Water + 0.1% Formic AcidThe acid promotes protonation for ESI+ mode.
Mobile Phase B Acetonitrile + 0.1% Formic AcidACN is a common organic solvent providing good elution strength.
Flow Rate 0.4 mL/minAppropriate for a 2.1 mm ID column.
Gradient 5% B to 95% B over 5 min, hold for 2 min, re-equilibrate for 3 minA generic gradient to ensure elution and column cleaning.
Column Temp. 40 °CImproves peak shape and reduces viscosity.
Injection Vol. 2 µLA small volume minimizes peak distortion.
Mass Spectrometry (MS) Parameters

Parameters should be optimized for the specific instrument, but the following provides a robust starting point for a triple quadrupole mass spectrometer.

ParameterRecommended SettingRationale
Ionization Mode Electrospray Ionization (ESI), PositiveThe molecule readily forms a protonated ion [M+H]⁺.
Capillary Voltage 3.5 kVOptimizes the electrospray process.
Ion Source Temp. 150 °CA lower temperature to prevent thermal degradation.
Desolvation Temp. 400 °CEfficiently removes solvent from the charged droplets.
Desolvation Gas Nitrogen, 800 L/hrFacilitates the desolvation process.
Collision Gas ArgonAn inert gas for efficient collision-induced dissociation.
Precursor Ion m/z 195.1The protonated molecular ion [M+H]⁺.
Collision Energy 10-30 eVAn energy ramp allows for observing the onset of different fragmentation channels.

Results & Discussion: The Fragmentation Pattern

Upon CID of the precursor ion [M+H]⁺ at m/z 195.1 , a distinct fragmentation pattern is predicted. The primary product ions arise from logical and well-documented cleavage of the tertiary alcohol and methyl ester moieties.

Predicted Fragmentation Cascade

The fragmentation is expected to proceed via two main initial pathways:

  • Loss of Water: The most favorable initial fragmentation is the neutral loss of water (H₂O) from the protonated tertiary alcohol. This yields a highly stable, resonance-stabilized tertiary carbocation at m/z 177.1 . This is often the base peak in the product ion spectrum.

  • Loss of Methanol: A competing pathway involves the neutral loss of methanol (CH₃OH) from the protonated methyl ester group, resulting in an acylium ion at m/z 163.1 .

These primary fragments can undergo further dissociation at higher collision energies. For instance, the ion at m/z 177.1 could subsequently lose carbon monoxide (CO) to produce a fragment at m/z 149.1 .

Fragmentation Diagram

G cluster_frags parent <[M+H]⁺ m/z 195.1> frag1 <[M+H-H₂O]⁺ m/z 177.1> parent->frag1 - H₂O (18.01 Da) frag2 <[M+H-CH₃OH]⁺ m/z 163.1> parent->frag2 - CH₃OH (32.03 Da) frag3 <[M+H-H₂O-CO]⁺ m/z 149.1> frag1->frag3 - CO (28.01 Da)

Caption: Predicted fragmentation pathways of protonated Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Summary of Predicted Ions

The table below summarizes the key ions expected in the product ion spectrum. These ions serve as a diagnostic signature for the compound.

m/z (Predicted)Neutral LossFormula of LossProposed Fragment Structure / Description
195.1--[M+H]⁺ Precursor Ion
177.118.01H₂O[M+H-H₂O]⁺: Ion from loss of water from the tertiary alcohol.
163.132.03CH₃OH[M+H-CH₃OH]⁺: Acylium ion from loss of methanol from the ester.
149.146.02H₂O + CO[M+H-H₂O-CO]⁺: Secondary fragment from loss of CO from the m/z 177.1 ion.

Conclusion

This application note details a comprehensive approach to the LC-MS/MS analysis of Methyl 4-(2-hydroxypropan-2-yl)benzoate. By understanding its fundamental chemical properties, we have established a robust protocol and predicted a clear and diagnostic fragmentation pattern. The primary fragmentation pathways involve the characteristic neutral losses of water from the tertiary alcohol (yielding the m/z 177.1 ion) and methanol from the methyl ester (yielding the m/z 163.1 ion). These pathways provide a reliable basis for the development of selective and sensitive Multiple Reaction Monitoring (MRM) methods for quantitative studies. The methodologies and principles described herein are readily adaptable to other structurally related compounds, serving as a valuable resource for researchers in drug development and analytical science.

References

  • NextSDS. (n.d.). methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information. Retrieved from [Link]

  • Leal, R. V. P., et al. (2017). Potential of electrospray ionization mass spectrometry (ESI-MS), using direct infusion, to quantify fatty acid methyl esters (FAMEs) in biodiesel. Analytical Methods. Retrieved from [Link]

  • Leal, R. V. P., et al. (2017). Potential of electrospray ionization mass spectrometry (ESI-MS), using direct infusion, to quantify fatty acid methyl esters (FAMEs) in biodiesel. Analytical Methods, 9(22), 3324-3330. DOI:10.1039/C7AY00644F. Retrieved from [Link]

  • Metabolomics Tools. (n.d.). Ion Formation and Organic Fragmentation in LCMS: Unlocking the Secrets of Mass Spectra. Retrieved from [Link]

  • PubChem. (n.d.). Methyl 4-(2-hydroxypropan-2-yl)benzoate. Retrieved from [Link]

  • ResearchGate. (2017). Potential of electrospray ionization mass spectrometry (ESI-MS), using direct infusion, to quantify fatty acid methyl esters (FAME) in biodiesel. Retrieved from [Link]

  • Stoll, D. R., et al. (2010). Detection of 5 ppm Fatty Acid Methyl Ester (FAME) in Jet Fuel Using Electrospray Ionization Mass Spectrometry and Chemometrics. ACS Publications. Retrieved from [Link]

  • Tsuchihashi, H., et al. (2015). Analysis of Volatile Esters and Alkanoic Acids by an Atmospheric Pressure Corona Discharge Ionization Collision-Induced Dissociation Mass Spectrometry in Positive-Ion Mode. Journal of the Mass Spectrometry Society of Japan, 63(1), 1-8. Retrieved from [Link]

  • Chemistry Steps. (2025). Mass Spectrometry of Alcohols. Retrieved from [Link]

  • Pranay, P. (2013). Fragmentation pattern and mass spectra of Alcohols. Chemistry!!! Not Mystery. Retrieved from [Link]

  • Whitman College. (n.d.). GCMS Section 6.10 - Fragmentation of Alcohols. Retrieved from [Link]

  • Lee, J., et al. (2024). Impact of Protonation Sites on Collision-Induced Dissociation-MS/MS Using CIDMD Quantum Chemistry Modeling. Journal of Chemical Information and Modeling. Retrieved from [Link]

  • Wikipedia. (n.d.). Collision-induced dissociation. Retrieved from [Link]

  • National High Magnetic Field Laboratory. (2025). Collision-Induced Dissociation. Retrieved from [Link]

Sources

Application

Application Note: Methyl 4-(2-hydroxypropan-2-yl)benzoate as a Strategic Building Block in Targeted Drug Discovery

Executive Summary In modern drug discovery, the optimization of physicochemical properties and metabolic stability is paramount. Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1)[1] has emerged as a highly versat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the optimization of physicochemical properties and metabolic stability is paramount. Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1)[1] has emerged as a highly versatile intermediate, particularly in the synthesis of kinase inhibitors and targeted protein degraders (PROTACs). This bifunctional building block features a methyl ester for orthogonal coupling and a tertiary alcohol (2-hydroxypropan-2-yl group) that serves as a critical bioisostere.

This application note provides a comprehensive guide to the mechanistic rationale, synthetic utility, and validated protocols for utilizing this intermediate, ensuring high yields while avoiding common pitfalls such as unwanted dehydration or substitution.

Structural and Pharmacological Rationale

The incorporation of the 2-hydroxypropan-2-yl motif onto a phenyl ring is a deliberate structural choice in medicinal chemistry, driven by the need to balance lipophilicity with aqueous solubility.

Mechanism of Action: The Bioisosteric Advantage

When designing a pharmacophore, replacing a standard isopropyl or tert-butyl group with a 2-hydroxypropan-2-yl group yields three distinct pharmacological advantages:

  • Metabolic Shielding: Cytochrome P450 enzymes frequently target benzylic positions for oxidation. The gem-dimethyl groups sterically hinder the site, while the pre-existing hydroxyl group completely blocks benzylic oxidation, drastically improving the half-life of the active pharmaceutical ingredient (API).

  • Physicochemical Tuning: The addition of the tertiary alcohol introduces a hydrogen bond donor (HBD) and acceptor (HBA), lowering the cLogP and improving aqueous solubility without sacrificing the steric bulk required for target binding.

  • Target Engagement: In specific kinase pockets, the hydroxyl group can act as a critical hydrogen bond donor to water networks or backbone residues.

Quantitative Comparison

The table below summarizes the physicochemical shift achieved by utilizing this intermediate compared to its non-hydroxylated analog.

Property / MetricMethyl 4-isopropylbenzoateMethyl 4-(2-hydroxypropan-2-yl)benzoate
Structural Role Lipophilic coreSolubilizing bioisostere
Molecular Weight 178.23 g/mol 194.23 g/mol [1]
H-Bond Donors 01
H-Bond Acceptors 23
cLogP (estimated) ~3.5~2.1
Metabolic Liability High (Benzylic oxidation)Low (Blocked benzylic position)

Applications in Targeted Protein Degradation & Kinase Inhibition

The 4-(2-hydroxypropan-2-yl)phenyl motif is frequently utilized as a solvent-exposed capping group or a critical hinge-binding modifier.

  • BTK Degraders: Recent advancements in Bruton's Tyrosine Kinase (BTK) degraders utilize this motif to enhance the solubility of highly lipophilic bifunctional molecules. Patents detailing novel PROTACs frequently cite the coupling of[2] to complex linker-E3 ligase ligand assemblies ()[3].

  • Bifunctional Degraders: The intermediate is also crucial in broader bifunctional degrader designs, where maintaining a low molecular weight and high solubility is challenging ()[4].

  • JAK Inhibitors: Janus kinase (JAK) inhibitors have successfully employed the 2-hydroxypropan-2-yl motif to optimize oral bioavailability and target residence time ()[5].

Synthetic Workflows & Orthogonal Reactivity

The true value of Methyl 4-(2-hydroxypropan-2-yl)benzoate lies in its orthogonal reactivity. The methyl ester can be selectively manipulated without perturbing the tertiary alcohol, provided that harsh acidic or chlorinating conditions are avoided.

G A Methyl 4-(2-hydroxypropan-2-yl)benzoate (Starting Material) B Saponification LiOH, THF/H2O, 25°C (Mild conditions prevent dehydration) A->B F Deoxofluorination DAST, CH2Cl2, -78°C A->F C 4-(2-hydroxypropan-2-yl)benzoic acid (Key Intermediate) B->C D Amide Coupling HATU, DIPEA, Amine (Avoids SOCl2 to protect -OH) C->D E Target Pharmacophore (e.g., BTK/JAK Inhibitor Motif) D->E G Methyl 4-(2-fluoropropan-2-yl)benzoate (Lipophilic Isostere) F->G

Figure 1: Orthogonal synthetic workflows for Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . They include specific in-process controls (IPCs) and mechanistic rationales to ensure the integrity of the tertiary alcohol is maintained throughout the synthesis.

Protocol A: Mild Saponification to 4-(2-hydroxypropan-2-yl)benzoic acid

Objective: Hydrolyze the methyl ester while strictly avoiding E1 elimination (dehydration) of the tertiary alcohol.

  • Reaction Setup: Dissolve Methyl 4-(2-hydroxypropan-2-yl)benzoate (1.0 eq, 10 mmol) in a 3:1:1 mixture of THF/MeOH/H₂O (25 mL).

    • Causality: The mixed solvent system ensures complete dissolution of the lipophilic ester while providing sufficient aqueous content to solvate the hydroxide nucleophile.

  • Reagent Addition: Add LiOH·H₂O (2.0 eq, 20 mmol) portion-wise at 0 °C. Remove the ice bath and stir at 25 °C for 4 hours.

  • In-Process Control (IPC): Monitor by TLC (Hexanes/EtOAc 1:1).

    • Validation: The starting material ( Rf​ ~0.6) will disappear, replaced by a baseline spot ( Rf​ 0.0) corresponding to the lithium carboxylate salt.

  • Critical Workup: Concentrate the mixture in vacuo to remove THF and MeOH. Dilute the aqueous residue with water (20 mL) and cool to 0 °C. Crucial Step: Acidify to pH 3–4 using 10% aqueous citric acid (do not use HCl).

    • Causality: Strong mineral acids (e.g., 1M HCl) will protonate the tertiary alcohol, triggering a rapid E1 dehydration to form the unwanted isopropenyl derivative. Citric acid provides a mildly acidic environment (pKa ~3.1) sufficient to protonate the benzoate without dehydrating the alcohol.

  • Extraction: Extract the aqueous layer with EtOAc (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the product as a white solid.

  • Analytical Validation:

    • ¹H NMR (DMSO- d6​ ): Confirm the disappearance of the methyl ester singlet at ~3.85 ppm. The retention of the gem-dimethyl singlet at ~1.45 ppm (6H) and the broad hydroxyl proton at ~5.1 ppm (1H) confirms the tertiary alcohol remains intact.

Protocol B: Direct Amide Coupling for Pharmacophore Assembly

Objective: Couple the resulting acid to a complex amine (e.g., a PROTAC linker) without utilizing chlorinating agents.

  • Reaction Setup: Dissolve 4-(2-hydroxypropan-2-yl)benzoic acid (1.0 eq, 5 mmol) and the target amine (1.1 eq) in anhydrous DMF (15 mL) under an inert atmosphere (N₂).

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 15 mmol) and cool the mixture to 0 °C.

  • Coupling Agent: Add HATU (1.2 eq, 6 mmol) portion-wise.

    • Causality: HATU is chosen over traditional acid chloride formation (using SOCl₂ or oxalyl chloride). Chlorinating agents will convert the tertiary alcohol into a tertiary chloride via an Sₙ1 mechanism. Uronium-based coupling reagents like HATU allow for direct, mild activation of the carboxylic acid.

  • Reaction: Stir the mixture at 25 °C for 2–4 hours.

  • Analytical Validation: Monitor by LC-MS.

    • Validation: Identify the [M+H]+ peak of the target amide. Crucially, ensure there is no [M−18+H]+ peak, which would indicate a loss of water (dehydration) during the coupling process.

  • Workup: Quench with saturated aqueous NaHCO₃, extract with EtOAc, wash extensively with 5% LiCl (to remove DMF), dry, and purify via flash chromatography.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 60543327, Methyl 4-(2-hydroxypropan-2-yl)benzoate." PubChem, [Link].

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 226122, 4-(2-Hydroxypropan-2-yl)benzoic acid." PubChem, [Link].

  • Novartis AG. "N-(3-(7h-pyrrolo[2,3-d]pyrimidin-4-yl)phenyl)benzamide derivatives.
  • Kymera Therapeutics, Inc. "Bifunctional degraders and their methods of use.
  • Merck Sharp & Dohme Corp. "Inhibitors of janus kinases.

Sources

Method

Application Notes and Protocols for the Catalytic Esterification of Methyl 4-(2-hydroxypropan-2-yl)benzoate

Introduction Methyl 4-(2-hydroxypropan-2-yl)benzoate is a valuable ester intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its structure, featuring both an ester and a tertiary alcohol, require...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Methyl 4-(2-hydroxypropan-2-yl)benzoate is a valuable ester intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its structure, featuring both an ester and a tertiary alcohol, requires careful consideration during synthesis to ensure high yield and purity. This document provides detailed application notes and protocols for the catalytic esterification of 4-(2-hydroxypropan-2-yl)benzoic acid using various catalytic systems. The protocols are designed for researchers, scientists, and drug development professionals, offering insights into the rationale behind experimental choices and providing a comparative analysis of different methodologies.

The primary synthetic route discussed is the Fischer-Speier esterification, an acid-catalyzed reaction between a carboxylic acid and an alcohol.[1] This equilibrium-driven process necessitates strategic choices to favor the formation of the desired ester, Methyl 4-(2-hydroxypropan-2-yl)benzoate.[2] Key to a successful synthesis is the selection of an appropriate catalyst that not only accelerates the esterification but also minimizes potential side reactions, such as the dehydration of the tertiary alcohol moiety present in the starting material.

This guide will explore three distinct catalytic protocols:

  • Homogeneous Acid Catalysis: Utilizing a traditional strong acid like sulfuric acid.

  • Heterogeneous Solid Acid Catalysis: Employing a reusable and environmentally benign solid acid catalyst.

  • Enzymatic Catalysis: A brief discussion on the potential of lipase-catalyzed esterification as a green chemistry alternative.

Each protocol will be presented with a detailed step-by-step methodology, a discussion of the underlying principles, and the necessary considerations for a successful and reproducible synthesis.

Mechanistic Insight: The Fischer-Speier Esterification

The Fischer-Speier esterification is a classic and widely used method for the synthesis of esters from carboxylic acids and alcohols.[3] The reaction is catalyzed by a strong acid and proceeds through a series of equilibrium steps.[2] Understanding this mechanism is crucial for optimizing reaction conditions.

The key steps are as follows:

  • Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the carboxylic acid, which significantly increases the electrophilicity of the carbonyl carbon.[1]

  • Nucleophilic Attack by Methanol: A molecule of methanol, acting as a nucleophile, attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[4]

  • Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups, forming a good leaving group (water).

  • Elimination of Water: The tetrahedral intermediate collapses, eliminating a molecule of water and forming a protonated ester.

  • Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and yielding the final ester product.

To drive the equilibrium towards the product side, a large excess of the alcohol (methanol) is typically used.[5][6] Alternatively, the removal of water as it is formed can also achieve the same objective.[5]

Fischer_Esterification cluster_0 Activation cluster_1 Nucleophilic Attack cluster_2 Water Elimination cluster_3 Product Formation Carboxylic_Acid 4-(2-hydroxypropan-2-yl)benzoic Acid Protonated_Acid Protonated Carboxylic Acid (Activated) Carboxylic_Acid->Protonated_Acid + H⁺ (Catalyst) Tetrahedral_Intermediate Tetrahedral Intermediate Protonated_Acid->Tetrahedral_Intermediate + Methanol Methanol Methanol Protonated_Ester Protonated Ester Tetrahedral_Intermediate->Protonated_Ester - H₂O Ester_Product Methyl 4-(2-hydroxypropan-2-yl)benzoate Protonated_Ester->Ester_Product - H⁺ (Catalyst Regeneration)

Caption: Mechanism of Fischer-Speier Esterification.

Protocol 1: Homogeneous Acid Catalysis with Sulfuric Acid

This protocol details the synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate using concentrated sulfuric acid as the catalyst. This method is robust and generally provides good yields; however, it requires careful handling of the corrosive acid and a thorough work-up to remove the catalyst.[7]

Principle and Experimental Rationale

Concentrated sulfuric acid serves as an excellent catalyst for Fischer esterification due to its strong acidic nature and its ability to act as a dehydrating agent, which helps to shift the equilibrium towards the products.[2] A large excess of methanol is used as both a reactant and a solvent to further drive the reaction to completion. The reaction is performed under reflux to maintain a constant temperature and reaction rate.

A critical consideration for this substrate is the tertiary alcohol. Tertiary alcohols are prone to dehydration (elimination of water to form an alkene) under strong acidic conditions and heat. Therefore, it is crucial to maintain the reaction temperature at the reflux temperature of methanol (around 65 °C) and to avoid excessive heating, which could lead to the formation of methyl 4-(prop-1-en-2-yl)benzoate as an undesired byproduct.

Materials and Reagents
ReagentFormulaM.W. ( g/mol )AmountMoles (mmol)
4-(2-hydroxypropan-2-yl)benzoic acidC₁₀H₁₂O₃180.205.00 g27.7
MethanolCH₃OH32.04100 mL~2470
Sulfuric Acid (concentrated, 98%)H₂SO₄98.081.0 mL~18.4
Diethyl Ether(C₂H₅)₂O74.12As needed for extraction-
Saturated Sodium Bicarbonate SolutionNaHCO₃84.01As needed for washing-
Brine (Saturated NaCl Solution)NaCl58.44As needed for washing-
Anhydrous Sodium SulfateNa₂SO₄142.04As needed for drying-
Step-by-Step Protocol
  • Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 5.00 g (27.7 mmol) of 4-(2-hydroxypropan-2-yl)benzoic acid and 100 mL of methanol. Stir the mixture until the acid is fully dissolved.

  • Catalyst Addition: Place the flask in an ice-water bath to cool. While stirring, slowly and carefully add 1.0 mL of concentrated sulfuric acid to the solution.

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux (approximately 65 °C) using a heating mantle. Continue to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up - Quenching and Extraction: After the reaction is complete, allow the mixture to cool to room temperature. Carefully pour the reaction mixture into a 500 mL separatory funnel containing 150 mL of cold water.

  • Rinse the reaction flask with 50 mL of diethyl ether and add it to the separatory funnel.

  • Shake the funnel gently, venting frequently to release any pressure. Allow the layers to separate, and then drain the lower aqueous layer.

  • Neutralization: Wash the organic layer with 50 mL portions of saturated sodium bicarbonate solution until the aqueous washing is neutral or slightly basic (test with pH paper). This step neutralizes any remaining sulfuric acid and removes unreacted carboxylic acid.[1]

  • Final Wash and Drying: Wash the organic layer with 50 mL of brine. Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium sulfate.

  • Solvent Removal and Purification: Decant or filter the dried solution into a pre-weighed round-bottom flask. Remove the diethyl ether and excess methanol using a rotary evaporator. The resulting crude product can be further purified by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization to yield pure Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Protocol 2: Heterogeneous Solid Acid Catalysis

This protocol utilizes a solid acid catalyst, such as phosphoric acid-modified Montmorillonite K10 clay, as a greener and more user-friendly alternative to homogeneous catalysts. Solid acid catalysts are non-corrosive, easy to handle, and can be recovered and reused, which is advantageous for both environmental and economic reasons.[8]

Principle and Experimental Rationale

Solid acid catalysts provide acidic sites on their surface that catalyze the esterification in a similar manner to homogeneous acids. The key advantage is the ease of separation of the catalyst from the reaction mixture by simple filtration, which simplifies the work-up procedure and avoids the need for aqueous washes. This can lead to a more efficient and sustainable process. The reaction is typically performed under solvent-free conditions or with a minimal amount of solvent.

Materials and Reagents
ReagentFormulaM.W. ( g/mol )AmountMoles (mmol)
4-(2-hydroxypropan-2-yl)benzoic acidC₁₀H₁₂O₃180.205.00 g27.7
MethanolCH₃OH32.04100 mL~2470
Modified Montmorillonite K10 Catalyst--1.0 g-
Ethyl AcetateC₄H₈O₂88.11As needed for filtration and purification-
Step-by-Step Protocol
  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 5.00 g (27.7 mmol) of 4-(2-hydroxypropan-2-yl)benzoic acid, 100 mL of methanol, and 1.0 g of the solid acid catalyst.

  • Reflux: Heat the heterogeneous mixture to a gentle reflux (approximately 65 °C) with vigorous stirring to ensure good contact between the reactants and the catalyst. Maintain the reflux for 6-10 hours, monitoring the reaction by TLC.

  • Catalyst Removal: After the reaction is complete, cool the mixture to room temperature. Remove the solid catalyst by vacuum filtration, washing the catalyst with a small amount of ethyl acetate. The recovered catalyst can be washed, dried, and potentially reused.

  • Solvent Removal and Purification: Combine the filtrate and the washings in a round-bottom flask. Remove the solvent (methanol and ethyl acetate) using a rotary evaporator. The crude product can then be purified by column chromatography or recrystallization as described in Protocol 1.

Caption: General workflow for heterogeneous catalysis.

Protocol 3: Enzymatic Esterification - A Green Alternative

Enzymatic catalysis, particularly using lipases, has emerged as a powerful tool for ester synthesis under mild conditions. While a specific protocol for the enzymatic synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate is not widely reported, the principles of lipase-catalyzed esterification of benzoic acid derivatives are well-established.[9]

Principle and Rationale

Lipases are enzymes that can catalyze the formation of ester bonds in non-aqueous environments. This approach offers several advantages:

  • High Selectivity: Enzymes can be highly selective, potentially avoiding side reactions like the dehydration of the tertiary alcohol.

  • Mild Reaction Conditions: Reactions are typically run at or near room temperature, reducing energy consumption and the risk of thermal degradation.

  • Environmental Benefits: Enzymes are biodegradable, and the use of harsh acids and bases is eliminated.

However, challenges include the cost of the enzyme, longer reaction times, and potential inhibition by substrates or products. The development of a successful enzymatic protocol would require screening of different lipases, optimization of the solvent system, and methods for water removal to drive the equilibrium.

Comparative Summary of Protocols

ParameterProtocol 1: Homogeneous (H₂SO₄)Protocol 2: Heterogeneous (Solid Acid)Potential Protocol 3: Enzymatic (Lipase)
Catalyst Concentrated Sulfuric AcidModified Montmorillonite K10Immobilized Lipase
Reaction Time 4-6 hours6-10 hours24-72 hours
Temperature ~65 °C (Reflux)~65 °C (Reflux)30-50 °C
Typical Yield High (potentially >90%)[7]Good to High (potentially >85%)Variable, requires optimization
Work-up Aqueous extraction and neutralization requiredSimple filtration to remove catalystFiltration to remove enzyme
Advantages Fast, inexpensive catalyst, high conversionCatalyst is reusable, non-corrosive, simple work-upHigh selectivity, mild conditions, environmentally friendly
Disadvantages Corrosive, difficult to remove catalyst, potential for side reactions (dehydration)Slower reaction rate, higher initial catalyst costSlower, enzyme cost, potential for inhibition

Characterization of Methyl 4-(2-hydroxypropan-2-yl)benzoate

The identity and purity of the synthesized product should be confirmed using standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR will show characteristic peaks for the aromatic protons, the methyl ester protons, and the equivalent methyl protons of the 2-hydroxypropan-2-yl group. The hydroxyl proton may be a broad singlet.

    • ¹³C NMR will show distinct signals for the carbonyl carbon of the ester, the aromatic carbons, the quaternary carbon bearing the hydroxyl group, and the methyl carbons.

  • Infrared (IR) Spectroscopy: The IR spectrum should display a strong absorption band for the ester carbonyl (C=O) stretch (around 1720 cm⁻¹), a broad O-H stretch for the tertiary alcohol (around 3400 cm⁻¹), and C-O stretching bands.

  • Mass Spectrometry (MS): To confirm the molecular weight (194.23 g/mol ) and fragmentation pattern.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final product.[10]

Conclusion

The synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate via Fischer-Speier esterification can be successfully achieved using both homogeneous and heterogeneous acid catalysis. While traditional homogeneous catalysis with sulfuric acid is effective, careful temperature control is paramount to prevent dehydration of the tertiary alcohol. Heterogeneous solid acid catalysts offer a more sustainable and operationally simpler alternative, aligning with the principles of green chemistry. The choice of protocol will depend on the specific requirements of the laboratory, including scale, cost considerations, and environmental policies. For all methods, a thorough purification and characterization are essential to ensure the quality of the final product for its intended application in research and development.

References

  • - A general procedure for the Fischer esterification of benzoic acid.

  • - Provides yield data for a similar substituted benzoic acid.

  • - Details the use of a solid acid catalyst for the esterification of various benzoic acids.

  • - Offers a typical experimental procedure for Fischer esterification with sulfuric acid.

  • - Patent literature describing related synthetic methods.

  • - Describes a green chemistry approach using a modified clay catalyst.

  • - Research on heterogeneous catalysis for a related substrate.

  • - A review of the Fischer-Speier esterification mechanism.

  • - Details on another type of solid acid catalyst.

  • - Chemical and physical properties of the starting material.

  • - A visual explanation of the reaction mechanism.

  • - Patent on the synthesis of related esters.

  • - Discusses novel solid acid catalysts.

  • - Educational material on methyl benzoate synthesis.

  • - Patent on methyl benzoate synthesis.

  • - A study on green catalysts for esterification.

  • - Mechanistic insights into acid-catalyzed esterification.

  • - Commercial source and properties of the target molecule.

  • - Overview of synthesis methods for related compounds.

  • - HPLC method for a related compound.

  • - Detailed protocols for a similar reaction.

Sources

Application

Scale-Up Synthesis and Purification of Methyl 4-(2-hydroxypropan-2-yl)benzoate: A Chemoselective Grignard Approach

Introduction & Mechanistic Rationale Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1) 1 is a critical structural motif and building block utilized in the synthesis of active pharmaceutical ingredients (APIs) and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1) 1 is a critical structural motif and building block utilized in the synthesis of active pharmaceutical ingredients (APIs) and advanced polymeric materials. The molecule features two distinct functional groups on a para-substituted benzene ring: a methyl ester and a tertiary alcohol.

The most scalable and direct synthetic route involves the chemoselective addition of methylmagnesium bromide (MeMgBr) to methyl 4-acetylbenzoate. The primary synthetic challenge here is distinguishing between two electrophilic carbonyl centers (the ketone and the ester) to prevent over-alkylation.

Causality of Experimental Design: Ketones are inherently more electrophilic than esters because esters benefit from resonance stabilization via oxygen's lone pairs, which decreases the partial positive charge on the carbonyl carbon. By strictly controlling the stoichiometry to 1.05 equivalents of the Grignard reagent and employing cryogenic conditions (-78 °C), the nucleophile selectively attacks the ketone 2. The resulting magnesium alkoxide intermediate is highly stable at these low temperatures, sterically hindering any further nucleophilic attack and preserving the ester moiety 3.

Workflow Visualization

Workflow Start Starting Material Methyl 4-acetylbenzoate Grignard Chemoselective Addition MeMgBr (1.05 eq), THF, -78 °C Start->Grignard Intermediate Magnesium Alkoxide Stable Intermediate Grignard->Intermediate Quench Mild Quenching Sat. NH4Cl (T < 10 °C) Intermediate->Quench Extraction Phase Separation EtOAc / Aqueous Quench->Extraction Purification Crystallization Hexanes / EtOAc Extraction->Purification Product Target API Building Block Methyl 4-(2-hydroxypropan-2-yl)benzoate Purification->Product

Figure 1: Workflow for the chemoselective synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Safety & Scale-Up Considerations

Transitioning this protocol from bench-scale to a pilot-plant environment requires a self-validating system to ensure safety and yield integrity:

  • Exotherm Management: The addition of MeMgBr is highly exothermic. Dosing rates must be coupled with real-time internal temperature monitoring to ensure the reaction mass does not exceed -65 °C. Thermal runaways will lead to the loss of chemoselectivity and the formation of di-alkylated impurities.

  • Moisture Exclusion: Grignard reagents are rapidly destroyed by proton sources. The reactor must undergo a rigorous vacuum-nitrogen purge cycle, and the Karl Fischer (KF) moisture content of the THF solvent must be verified at <50 ppm prior to reagent introduction.

  • Mild Quenching Rationale: Tertiary benzylic alcohols are highly susceptible to E1 dehydration (forming styrenyl derivatives) under strongly acidic conditions. Therefore, quenching is strictly performed using saturated aqueous ammonium chloride (NH₄Cl) to maintain a near-neutral pH during the workup 4.

Step-by-Step Experimental Protocol

Scale parameters: 1.0 mol (approx. 178 g of starting material)

Phase 1: Preparation and Cryogenic Cooling
  • Charge a dry, 5 L jacketed glass reactor equipped with a mechanical stirrer, internal temperature probe, and nitrogen inlet with methyl 4-acetylbenzoate (178.2 g, 1.0 mol).

  • Add anhydrous tetrahydrofuran (THF, 1.5 L). Verify that the solvent KF is < 50 ppm. Stir at 250 rpm until complete dissolution is achieved.

  • Circulate cryogenic fluid to cool the internal reaction mixture to -78 °C .

Phase 2: Chemoselective Grignard Addition
  • Transfer methylmagnesium bromide (3.0 M in THF, 350 mL, 1.05 mol) to a pressure-equalizing dropping funnel under a nitrogen atmosphere.

  • Begin dropwise addition of MeMgBr. Critical Control Point: Adjust the addition rate to maintain the internal temperature strictly below -65 °C. At a 1.0 mol scale, this typically requires 90–120 minutes.

  • Upon complete addition, maintain the reaction at -78 °C for 1 hour.

  • Self-Validation Step: Sample the reaction by quenching 0.5 mL of the mixture into 2 mL of sat. NH₄Cl/EtOAc. Analyze the organic layer via HPLC or TLC (Hexanes:EtOAc 3:1) to confirm >98% conversion of the starting material before proceeding.

Phase 3: Quenching and Extraction
  • Prepare a quenching solution of saturated aqueous NH₄Cl (1.0 L) and pre-cool it to 0 °C in a secondary vessel.

  • Slowly transfer the cryogenic reaction mixture into the quenching solution under vigorous stirring. Control the transfer rate to ensure the exotherm does not push the internal temperature above 10 °C.

  • Add ethyl acetate (EtOAc, 1.0 L) to the quenched mixture and stir for 15 minutes.

  • Cease stirring and allow phase separation. Isolate the upper organic layer.

  • Extract the remaining aqueous layer with an additional portion of EtOAc (500 mL).

  • Combine the organic layers and wash sequentially with deionized water (500 mL) and brine (500 mL) to remove residual magnesium salts.

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure (30 °C, 50 mbar) to yield the crude product.

Phase 4: Purification (Crystallization)
  • Dissolve the crude isolate in a minimum amount of hot ethyl acetate (approx. 150 mL) at 60 °C.

  • Slowly add hexanes (approx. 600 mL) while maintaining stirring until the solution becomes slightly turbid.

  • Allow the mixture to cool to room temperature, then chill to 4 °C overnight to induce crystallization.

  • Filter the resulting white crystalline solid, wash with cold hexanes (100 mL), and dry in a vacuum oven at 35 °C for 12 hours to afford pure Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Analytical Validation

To ensure the trustworthiness of the synthesized batch, the final product must be validated against the targeted specifications outlined below.

ParameterMethod / ConditionsExpected Specification
Appearance Visual InspectionWhite crystalline solid
Purity (HPLC) C18 Column, MeCN/H₂O gradient, 254 nm≥ 98.0% (Area %)
Identity (¹H NMR) 400 MHz, CDCl₃δ 7.98 (d, J=8.4 Hz, 2H), 7.55 (d, J=8.4 Hz, 2H), 3.90 (s, 3H), 1.95 (br s, 1H, -OH), 1.60 (s, 6H)
Identity (¹³C NMR) 100 MHz, CDCl₃δ 167.1, 154.2, 129.6, 128.5, 124.6, 72.4, 52.1, 31.8
Mass Spectrometry ESI-MS (Positive Mode)m/z 195.1 [M+H]⁺, 217.1 [M+Na]⁺
Moisture Content Karl Fischer Titration≤ 0.5% w/w

References

  • NextSDS. "methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information." NextSDS Substance Database. Available at: 1

  • UC Berkeley eScholarship. "Carbonylazoles as Chemoselective Acylation Reagents and the Synthesis and Applications of Benzindolizinone." University of California. Available at:2

  • ACS Publications. "Synthesis of Ketones and Esters from Heteroatom-Functionalized Alkenes by Cobalt-Mediated Hydrogen Atom Transfer." The Journal of Organic Chemistry. Available at: 4

  • National Institutes of Health (PMC). "Recent Advancements in the Utilization of s-Block Organometallic Reagents in Organic Synthesis with Sustainable Solvents." PMC Archives. Available at: 3

Sources

Method

Application Notes and Protocols for the Purification of Methyl 4-(2-hydroxypropan-2-yl)benzoate

Authored by: A Senior Application Scientist Introduction: Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS No. 50604-12-1) is a valuable intermediate in organic synthesis, often utilized in the development of more complex mo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Authored by: A Senior Application Scientist

Introduction: Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS No. 50604-12-1) is a valuable intermediate in organic synthesis, often utilized in the development of more complex molecules in the pharmaceutical and materials science sectors.[1][2] The purity of this compound is paramount, as contaminants can lead to unwanted side reactions, lower yields, and complications in subsequent analytical characterization. This guide provides a comprehensive overview of the principles and detailed protocols for the effective isolation and high-purity recrystallization of this moderately polar aromatic compound. The methodologies described herein are designed to be robust and adaptable, grounded in the fundamental principles of separation science.

Part 1: Post-Synthesis Isolation of Crude Methyl 4-(2-hydroxypropan-2-yl)benzoate

The initial isolation of the target compound from a reaction mixture is a critical first step that removes the bulk of unreacted starting materials, catalysts, and reaction byproducts. A typical synthesis, such as a Grignard reaction or a Friedel-Crafts acylation followed by reduction, will conclude with a "workup" procedure. The most common and effective method is a liquid-liquid extraction.

The Rationale of Extractive Workup

Liquid-liquid extraction operates on the principle of differential solubility of the target compound and impurities between two immiscible liquid phases—typically an aqueous phase and an organic solvent.[3] After quenching the reaction, the goal is to move the desired organic product into an organic solvent (e.g., ethyl acetate or diethyl ether) while washing away water-soluble impurities.

A series of washes are employed to systematically remove different classes of impurities:

  • Aqueous Acid Wash (e.g., dilute HCl): Neutralizes and removes basic organic compounds.

  • Aqueous Base Wash (e.g., 5% sodium bicarbonate solution): This is a crucial step to neutralize and remove any unreacted acidic starting materials or acidic catalysts.[3][4]

  • Brine Wash (saturated NaCl solution): Reduces the solubility of the organic product in the aqueous layer, thereby increasing its partitioning into the organic phase, and helps to remove the bulk of dissolved water from the organic layer before the final drying step.

Protocol 1: Extractive Isolation
  • Reaction Quenching: Cool the reaction vessel in an ice-water bath. Slowly and carefully add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench any unreacted organometallic reagents or strong bases.

  • Phase Separation: Transfer the entire mixture to a separatory funnel. If the reaction was performed in a water-miscible solvent like THF, add a water-immiscible organic solvent such as ethyl acetate to create two distinct layers. Add deionized water to dissolve all salts.

  • Extraction: Stopper the funnel, invert, and vent frequently to release any pressure. Shake vigorously for 30-60 seconds. Allow the layers to separate fully and drain the lower aqueous layer.

  • Aqueous Washes:

    • Add 5% sodium bicarbonate solution to the organic layer in the separatory funnel. Shake and vent as before. Drain the aqueous layer. This step removes residual acid.[4]

    • Wash the organic layer with brine. This enhances the separation and begins the drying process.

  • Drying: Drain the organic layer into an Erlenmeyer flask. Add a suitable drying agent, such as anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), until the agent no longer clumps together.[5]

  • Filtration and Concentration: Gravity or suction filter the organic solution to remove the drying agent. Concentrate the filtrate using a rotary evaporator to remove the solvent. The resulting solid or semi-solid is the crude Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Workflow for Isolation

G cluster_0 Reaction Workup Reaction Reaction Mixture Quench Quench with aq. NH4Cl Reaction->Quench 1. Neutralize Extract Extract with Ethyl Acetate Quench->Extract 2. Partition Wash_Bicarb Wash with 5% NaHCO3 Extract->Wash_Bicarb 3. Remove Acid Wash_Brine Wash with Brine Wash_Bicarb->Wash_Brine 4. Remove Water Dry Dry with Na2SO4 Wash_Brine->Dry 5. Final Drying Concentrate Concentrate (Rotovap) Dry->Concentrate 6. Remove Solvent Crude Crude Solid Product Concentrate->Crude

Caption: Extractive workup for crude product isolation.

Part 2: Recrystallization for High-Purity Compound

Recrystallization is the gold standard for purifying solid organic compounds.[6] The technique relies on the principle that most compounds are more soluble in a hot solvent than in a cold one.[7][8][9][10] By dissolving the crude product in a minimal amount of a suitable hot solvent and allowing it to cool slowly, the desired compound will preferentially crystallize out, leaving impurities behind in the solution (the "mother liquor").[7][11]

The Critical Choice: Selecting the Recrystallization Solvent

The success of any recrystallization hinges on the proper choice of solvent.[9] An ideal solvent should meet several criteria:[12][13]

  • High-Temperature Solubility: It must fully dissolve the target compound at or near its boiling point.[8]

  • Low-Temperature Insolubility: The compound should have very low solubility in the solvent at low temperatures (e.g., in an ice bath) to ensure a high recovery yield.[8][9]

  • Impurity Solubility Profile: Soluble impurities should remain dissolved even when the solution is cold, while insoluble impurities should not dissolve even in hot solvent, allowing for their removal by hot filtration.[13]

  • Chemical Inertness: The solvent must not react with the compound being purified.[13][14]

  • Volatility: It should be sufficiently volatile for easy removal from the purified crystals during the drying phase.[12]

  • Boiling Point: The solvent's boiling point should ideally be below the melting point of the compound to prevent "oiling out."[12]

For Methyl 4-(2-hydroxypropan-2-yl)benzoate, its ester and tertiary alcohol groups lend it moderate polarity. Therefore, solvents of intermediate polarity or mixed-solvent systems are excellent candidates. A mixed-solvent system uses one "good" solvent in which the compound is highly soluble and a "poor" or "anti-solvent" in which it is sparingly soluble.[12]

Data Presentation: Solvent Selection Guide
Solvent SystemTypeRationale for Use with Methyl 4-(2-hydroxypropan-2-yl)benzoateSuitability
Toluene SingleGood for moderately polar aromatic compounds. Its higher boiling point allows for a large solubility differential upon cooling.Excellent
Ethyl Acetate / Hexane MixedEthyl acetate is a good solvent, while hexane is a poor anti-solvent. This pair is effective for a wide range of polarities.Excellent
Ethanol / Water MixedEthanol readily dissolves the compound, and the addition of water as an anti-solvent induces crystallization.[12]Good
Water SingleThe compound is expected to have very low solubility due to the aromatic ring and ester group.Poor (as single)
Hexane SingleThe compound is too polar to dissolve well in hot hexane.Poor (as single)

This table is based on general solubility principles; small-scale tests are always recommended to confirm the optimal solvent or solvent ratio.

Protocol 2: Recrystallization from a Mixed Solvent (Ethyl Acetate/Hexane)
  • Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the "good" solvent (ethyl acetate) dropwise while heating the mixture gently (e.g., on a hot plate) and stirring, until the solid just dissolves. Crucially, use the absolute minimum amount of hot solvent required. [15]

  • Hot Filtration (Optional): If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration to remove them. This involves quickly pouring the hot solution through a fluted filter paper in a pre-warmed funnel into a clean, pre-warmed flask.

  • Induce Crystallization: Remove the flask from the heat. Slowly add the "poor" solvent (hexane) dropwise to the hot solution while swirling. Continue adding until the solution becomes faintly and persistently cloudy (the saturation point). Add a few drops of the "good" solvent (ethyl acetate) to redissolve the precipitate and make the solution clear again.

  • Slow Cooling: Cover the flask and allow it to cool undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[8] Rushing this step by placing it directly in an ice bath will cause rapid precipitation, trapping impurities.

  • Maximize Yield: Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product.

  • Isolate Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Wash and Dry: While the crystals are still in the funnel under vacuum, wash them with a small amount of ice-cold recrystallization solvent mixture (pre-prepared with a higher ratio of the poor solvent, e.g., 1:4 ethyl acetate:hexane). This removes any residual mother liquor containing impurities. Continue to draw air through the crystals for several minutes to partially dry them.

  • Final Drying: Transfer the crystals to a watch glass and allow them to air-dry completely, or for optimal results, dry them in a vacuum oven at a temperature well below the compound's melting point.

Workflow for Recrystallization

G cluster_1 Recrystallization for Purity Crude Crude Solid Dissolve Dissolve in MINIMAL Hot 'Good' Solvent Crude->Dissolve 1. Solubilize HotFilter Hot Filtration (if needed) Dissolve->HotFilter 2. Remove Insolubles Induce Add 'Poor' Solvent to Cloud Point HotFilter->Induce 3. Saturate Cool Slow Cool to RT, then Ice Bath Induce->Cool 4. Crystallize Filter Vacuum Filtration Cool->Filter 5. Isolate Wash Wash with Cold Solvent Filter->Wash 6. Rinse Dry Dry Crystals Wash->Dry 7. Remove Solvent Pure Pure Crystalline Product Dry->Pure

Caption: Recrystallization workflow for high-purity product.

References

  • Crystallization. (n.d.). Organic Chemistry at CU Boulder. Retrieved from [Link]

  • Recrystallization-1.pdf. (n.d.). Retrieved from [Link]

  • Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. Retrieved from [Link]

  • Commentary on Crystallization Vital Role in the Purification of Organic Compounds. (2023, February 15). Longdom Publishing. Retrieved from [Link]

  • Finding the best solvent for recrystallisation student sheet. (2021, September). Royal Society of Chemistry. Retrieved from [Link]

  • Solvent selection for recrystallization: An undergraduate organic experiment. (n.d.). Journal of Chemical Education. Retrieved from [Link]

  • SOP: CRYSTALLIZATION. (n.d.). Retrieved from [Link]

  • Crystallization. (2022, April 7). Chemistry LibreTexts. Retrieved from [Link]

  • What is the principle of crystallization? (2017, June 10). Quora. Retrieved from [Link]

  • Methyl-4-hydroxy-2-(2-hydroxypropan-2-yl)-6-methyl-2,3-dihydrobenzofuran-5-carboxylate. (2023, July 19). MDPI. Retrieved from [Link]

  • methyl 4-hydroxybenzoate. (n.d.). Chemister.ru. Retrieved from [Link]

  • METHYL 4-HYDROXYBENZOATE. (n.d.). Ataman Kimya. Retrieved from [Link]

  • methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information. (n.d.). NextSDS. Retrieved from [Link]

  • Preparation of Methyl Benzoate. (n.d.). Retrieved from [Link]

  • METHYL p-HYDROXYBENZOATE. (n.d.). Food and Agriculture Organization of the United Nations. Retrieved from [Link]

  • 4-(2-Hydroxypropan-2-yl)benzoic acid. (n.d.). PubChem. Retrieved from [Link]

  • methyl 2-hydroxy-4-methylbenzoate. (2025, May 20). LookChem. Retrieved from [Link]

  • Methyl benzoate synthesis. (2005, February 7). Sciencemadness Discussion Board. Retrieved from [Link]

  • US20160318841A1 - Production process and purification process of 4-hydroxy-benzoic acid long chain ester. (n.d.). Google Patents.
  • Expanded solubility parameter approach. II: p-Hydroxybenzoic acid and methyl p-hydroxybenzoate in individual solvents. (1984, February). Journal of Pharmaceutical Sciences. Retrieved from [Link]

  • Macroscale Nitration of Methyl Benzoate. (n.d.). Retrieved from [Link]

  • Methyl benzoate. (n.d.). Wikipedia. Retrieved from [Link]

  • Novel synthesis of ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1H-imidazole-5-carboxylate: A key intermediate of olmesartan. (2016). Journal of Chemical and Pharmaceutical Research. Retrieved from [Link]

  • CN113248373A - Preparation method of methyl benzoate compound. (n.d.). Google Patents.
  • Synthesis of Methyl Benzoate Lab. (2020, March 21). YouTube. Retrieved from [Link]

  • Synthesis of a Series of Methyl Benzoates through Esterification with a Zr/Ti Solid Acid Catalyst. (2023, May 22). MDPI. Retrieved from [Link]

  • How to make methyl benzoate. (2017, September 12). YouTube. Retrieved from [Link]

  • Questions regarding the preparation and recrystallisation of methyl 3-nitrobenzoate. (2018, January 5). Chemistry Stack Exchange. Retrieved from [Link]

Sources

Application

Application Note: Methyl 4-(2-hydroxypropan-2-yl)benzoate in Advanced Polymer Functionalization

Executive Summary Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS 50604-12-1), also known as 4-(methoxycarbonyl)cumyl alcohol, is a highly versatile, bifunctional building block in modern polymer chemistry . Featuring a ste...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS 50604-12-1), also known as 4-(methoxycarbonyl)cumyl alcohol, is a highly versatile, bifunctional building block in modern polymer chemistry . Featuring a sterically hindered tertiary alcohol and an orthogonal methyl ester, this compound serves as an elite functional initiator for both Living Cationic Polymerization (LCP) and Atom Transfer Radical Polymerization (ATRP).

This application note provides researchers and drug development professionals with field-proven methodologies to utilize this molecule for synthesizing well-defined, end-functionalized telechelic polymers. Such polymers are critical precursors for bioconjugation, targeted drug delivery systems, and advanced surface coatings.

Physicochemical Profiling

Before initiating any polymerization workflow, it is critical to verify the purity and physical properties of the precursor to ensure stoichiometric precision during initiator synthesis.

PropertyValue / Description
IUPAC Name Methyl 4-(2-hydroxypropan-2-yl)benzoate
CAS Number 50604-12-1
Molecular Formula C₁₁H₁₄O₃
Molecular Weight 194.23 g/mol
Appearance White to off-white crystalline powder
Key Functional Groups Tertiary alcohol (Cumyl-OH), Methyl ester (-COOCH₃)
Commercial Availability e.g., Fluorochem (Product Code: F605078)

Application I: Living Cationic Polymerization (LCP) of Isobutylene

Expertise & Causality: The Mechanistic Rationale

In the LCP of isobutylene, achieving a narrow dispersity (Đ < 1.1) requires the rate of initiation to be significantly faster than the rate of propagation. Unsubstituted cumyl alcohols often suffer from slow initiation. However, the electron-withdrawing para-methoxycarbonyl group in Methyl 4-(2-hydroxypropan-2-yl)benzoate subtly destabilizes the intermediate cumyl carbocation. This thermodynamic destabilization kinetically accelerates the initiation step.

Furthermore, the choice of a Hexane/Methyl Chloride (60/40 v/v) solvent system is non-negotiable. The non-polar hexane solvates the growing polyisobutylene (PIB) chain, while the polar methyl chloride stabilizes the propagating carbocation-counterion pair, preventing macroscopic phase separation. Dimethylacetamide (DMAc) is added as an electron pair donor to reversibly complex with the Lewis acid (TiCl₄), suppressing chain transfer and spontaneous termination.

LCP_Mechanism A Methyl 4-(2-hydroxypropan-2-yl)benzoate (Initiator) B Cumyl Carbocation [TiCl5]- Complex A->B TiCl4, -80 °C DMAc C Isobutylene Propagation B->C + IB Monomer Fast Initiation D α-Ester-PIB-Cl (Telechelic Precursor) C->D Quench (MeOH) Controlled LCP

Fig 1. Mechanism of Living Cationic Polymerization initiated by the functionalized cumyl alcohol.

Protocol 1: Synthesis of α-Methoxycarbonyl-Polyisobutylene

Reagents: Isobutylene (IB), TiCl₄, DMAc, Methyl 4-(2-hydroxypropan-2-yl)benzoate, Hexane, Methyl Chloride (MeCl), Anhydrous Methanol.

Step-by-Step Methodology:

  • System Preparation: Bake a 250 mL custom glass reactor equipped with a mechanical stirrer at 120 °C overnight. Assemble hot under a continuous flow of dry nitrogen and cool to -80 °C using a heptane/liquid nitrogen bath.

  • Solvent & Initiator Loading: Condense 40 mL of anhydrous MeCl into the reactor. Add 60 mL of anhydrous Hexane. Add 0.194 g (1.0 mmol) of Methyl 4-(2-hydroxypropan-2-yl)benzoate and 0.35 mL (4.0 mmol) of DMAc. Stir for 10 minutes to ensure complete dissolution.

  • Monomer Addition: Condense and transfer 10.0 mL (105 mmol) of IB into the reactor. Allow the mixture to equilibrate at -80 °C for 15 minutes.

  • Initiation: Rapidly inject 1.65 mL (15.0 mmol) of pre-chilled TiCl₄ to initiate the polymerization. The solution will immediately turn pale yellow, indicating the formation of the cumyl carbocation.

  • Propagation & Quenching: Allow the reaction to proceed for exactly 60 minutes. Quench the living chains by injecting 10 mL of pre-chilled anhydrous methanol.

  • Recovery: Allow the reactor to warm to room temperature to vent unreacted MeCl and IB. Precipitate the remaining polymer solution into 500 mL of methanol. Isolate the polymer and dry under vacuum at 40 °C for 24 hours.

Self-Validation Checkpoint: Perform ¹H NMR (CDCl₃) on the isolated polymer. A successful, living polymerization is validated by a precise 3:2 integration ratio between the ester methoxy protons (singlet, ~3.9 ppm) and the terminal methylene protons (-CH₂-C(CH₃)₂-Cl, ~1.96 ppm). GPC analysis must show a monomodal peak with a Dispersity (Đ) < 1.1.

Application II: Synthesis of Bifunctional ATRP Initiators

Expertise & Causality: The Mechanistic Rationale

To utilize Methyl 4-(2-hydroxypropan-2-yl)benzoate in controlled radical polymerizations, the tertiary alcohol must be converted into an α-bromo ester. Because the cumyl alcohol is highly sterically hindered, standard esterification using Triethylamine (TEA) alone will stall at low conversion. The addition of 4-Dimethylaminopyridine (DMAP) is strictly required; DMAP acts as a nucleophilic acyl transfer catalyst, forming a highly reactive N-acylpyridinium intermediate that easily overcomes the steric bulk.

Once synthesized, this initiator yields polymers with a labile cumyl α-end-group, which profoundly influences the thermal stability and depolymerization pathways of the resulting polymer architecture . The preserved para-ester can later undergo decarboxylative modifications or hydrolysis for bioconjugation .

ATRP_Workflow Step1 Precursor: Methyl 4-(2-hydroxypropan-2-yl)benzoate Step2 Esterification Reagents: 2-Bromoisobutyryl bromide, TEA, DMAP Step1->Step2 Step3 Bifunctional ATRP Initiator (α-Ester, ω-Bromo) Step2->Step3 24h, RT, DCM Step4 ATRP of Methacrylates Catalyst: CuBr / PMDETA Step3->Step4 Purified Initiator Step5 End-Functionalized Polymer (Ready for Bioconjugation) Step4->Step5 Controlled Radical Propagation

Fig 2. Workflow for synthesizing a bifunctional ATRP initiator and polymer functionalization.

Protocol 2: Initiator Synthesis and ATRP of Methyl Methacrylate (MMA)

Reagents: Methyl 4-(2-hydroxypropan-2-yl)benzoate, 2-Bromoisobutyryl bromide, TEA, DMAP, Dichloromethane (DCM), MMA, Cu(I)Br, PMDETA, Anisole.

Step-by-Step Methodology:

  • Initiator Synthesis: Dissolve 1.94 g (10 mmol) of Methyl 4-(2-hydroxypropan-2-yl)benzoate, 1.52 g (15 mmol) TEA, and 0.12 g (1 mmol) DMAP in 30 mL of anhydrous DCM under argon.

  • Acylation: Cool the flask to 0 °C. Dropwise add 2.76 g (12 mmol) of 2-bromoisobutyryl bromide over 30 minutes. Remove the ice bath and stir at room temperature for 24 hours.

  • Purification: Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry over MgSO₄, filter, and concentrate. Purify via silica gel chromatography (Hexane/Ethyl Acetate 9:1) to yield the pure ATRP initiator.

  • ATRP Setup: In a Schlenk flask, combine 5.0 g (50 mmol) of purified MMA, 0.17 g (0.5 mmol) of the synthesized initiator, 0.087 g (0.5 mmol) PMDETA, and 5.0 mL of Anisole.

  • Degassing & Polymerization: Perform three freeze-pump-thaw cycles. While the mixture is frozen during the final cycle, add 0.071 g (0.5 mmol) of Cu(I)Br under a heavy counter-flow of argon. Thaw, backfill with argon, and immerse in a 60 °C oil bath for 4 hours.

  • Termination: Open the flask to air to oxidize the catalyst (solution turns from green to blue). Dilute with THF and pass through a column of neutral alumina to remove the copper complex. Precipitate into cold hexanes.

Self-Validation Checkpoint: Post-purification, analyze the polymer via MALDI-TOF MS. The mass spectrum must display a uniform series of peaks separated by 100.12 Da (MMA repeating unit), with the absolute mass corresponding exactly to [Initiator + (n × MMA) + Br + Na]⁺. This unequivocally confirms the preservation of both the α-ester and ω-bromo termini.

Quantitative Polymerization Outcomes

The following table summarizes the expected quantitative data when utilizing Methyl 4-(2-hydroxypropan-2-yl)benzoate across the two protocols described above.

ParameterProtocol 1: LCP (Isobutylene)Protocol 2: ATRP (MMA)
Initiator Efficiency ( f ) > 98%~ 95%
Target Mn​ (Theoretical) 5,800 g/mol 10,000 g/mol
Achieved Mn​ (GPC) 5,950 g/mol 10,200 g/mol
Dispersity (Đ) 1.06 - 1.091.12 - 1.15
End-Group Fidelity (α-Ester) 100% (Inert to TiCl₄)> 99%
Active ω-Terminus Tertiary Chloride (-Cl)Tertiary Bromide (-Br)

References

  • Title: Methyl 4-(2-hydroxypropan-2-yl)benzoate Source: PubChem, National Center for Biotechnology Information URL: [Link]

  • Title: Reversed Controlled Polymerization (RCP): Depolymerization from Well-Defined Polymers to Monomers Source: Journal of the American Chemical Society URL: [Link]

  • Title: Decarboxylative Halogenation of Organic Compounds Source: Chemical Reviews URL: [Link]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low Yields in Methyl 4-(2-hydroxypropan-2-yl)benzoate Grignard Reactions

This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low yields in the Grignard synthesis of methyl 4-(2-hydroxypropan-2-yl)benzoate. Thi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low yields in the Grignard synthesis of methyl 4-(2-hydroxypropan-2-yl)benzoate. This reaction, which involves the addition of a methylmagnesium halide to methyl 4-acetylbenzoate, is a fundamental carbon-carbon bond-forming reaction.[1][2] However, its sensitivity to experimental conditions can often lead to frustratingly low yields. This resource provides a structured approach to troubleshooting, grounded in mechanistic principles and practical, field-tested solutions.

Frequently Asked Questions (FAQs)

Here are answers to some of the most common questions encountered during this Grignard reaction:

Q1: What is the most frequent cause of a low yield or failed Grignard reaction?

A: The overwhelming majority of Grignard reaction failures are due to the presence of water.[3][4] Grignard reagents are potent bases and will readily react with even trace amounts of moisture from glassware, solvents, or the starting materials themselves, which quenches the reagent and prevents it from reacting with the intended electrophile.[4][5]

Q2: How can I be certain my glassware and reagents are sufficiently dry?

A: All glassware should be rigorously dried, either in an oven overnight at a high temperature (e.g., 130°C) or by flame-drying under a vacuum immediately before use.[3][6] Solvents must be anhydrous. While commercially available anhydrous solvents are often suitable, for maximum reliability, it is best to freshly distill them over an appropriate drying agent (e.g., sodium/benzophenone for ethers).

Q3: My Grignard reaction is not initiating. What steps can I take?

A: Failure to initiate is typically due to a passivated magnesium surface, often from a layer of magnesium oxide.[3] To activate the magnesium, you can add a small crystal of iodine or a few drops of 1,2-dibromoethane.[3][7] A color change that subsequently fades is a good indicator of activation.[3] Gentle warming with a heat gun can also help initiate the reaction.[3]

Q4: I am observing a significant amount of a white precipitate during the reaction. What is it?

A: A white precipitate is expected and is the magnesium alkoxide salt formed after the Grignard reagent adds to the ketone. This intermediate is then hydrolyzed during the acidic workup to yield the final tertiary alcohol product.[8]

In-Depth Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving more complex issues that can lead to low yields.

Symptom 1: Low or No Formation of the Desired Product

If you are experiencing a very low yield or have recovered only unreacted starting material, consider the following potential causes and solutions.

Potential CauseScientific ExplanationSolution & Protocol
Inefficient Grignard Reagent Formation The Grignard reagent may not have formed in sufficient quantity due to moisture, an unactivated magnesium surface, or improper reaction conditions.Protocol: Titration of the Grignard Reagent. It is crucial to determine the exact concentration of your Grignard reagent before adding it to the methyl 4-acetylbenzoate. This allows for precise stoichiometric control. A common method involves titration against a known amount of a non-volatile acid, such as diphenylacetic acid or menthol, using an indicator like 1,10-phenanthroline.[6][9] A detailed titration protocol can be found in the "Experimental Protocols" section below.
Presence of Protic Impurities Besides water, any protic impurity in the reaction mixture will quench the Grignard reagent. This includes any residual alcohol from previous steps or acidic impurities in the starting materials.Solution: Ensure all starting materials are pure and dry. If necessary, purify the methyl 4-acetylbenzoate by recrystallization or distillation before use.
Side Reaction: Enolization The Grignard reagent can act as a base and deprotonate the α-protons of the ketone, forming an enolate.[10] This is a competing, non-productive pathway that consumes both the Grignard reagent and the starting ketone.Solution: This side reaction can be minimized by carrying out the reaction at a lower temperature.[11][12][13] Adding the Grignard reagent slowly to the ketone solution at 0°C or even -78°C can significantly favor the desired 1,2-addition over enolization.
Symptom 2: Formation of Significant Byproducts

The formation of byproducts not only reduces the yield of the desired product but also complicates purification.

Potential CauseScientific ExplanationSolution & Protocol
Wurtz Coupling A common side reaction is the coupling of the Grignard reagent with the unreacted alkyl halide, forming a homocoupled dimer (R-R).[14][15][16][17][18] This is more prevalent with more reactive alkyl halides and at higher temperatures.Solution: This can be minimized by the slow, dropwise addition of the alkyl halide during the Grignard reagent formation to maintain a low concentration of the halide.[17][18] Maintaining a controlled, gentle reflux during formation is also important.
Formation of Biphenyl When using phenylmagnesium bromide (if the synthesis were to start from a different precursor), a common impurity is biphenyl, formed from the reaction of the Grignard reagent with unreacted bromobenzene.[5][19][20] While not directly applicable to the specified synthesis, it's a key example of Grignard side reactions.Solution: Similar to Wurtz coupling, slow addition of the aryl halide and maintaining a controlled temperature are key to minimizing this byproduct.[20]
Double Addition to Ester (if applicable) If the starting material were an ester, Grignard reagents would add twice to form a tertiary alcohol.[1][21][22][23] This is because the initial addition product, a ketone, is more reactive than the starting ester.[22]Solution: While not directly relevant to the synthesis from a ketone, it highlights the importance of choosing the correct starting material. For the synthesis of methyl 4-(2-hydroxypropan-2-yl)benzoate, starting from methyl 4-acetylbenzoate is the correct approach.

Visualizing the Troubleshooting Process

The following diagram illustrates a logical workflow for troubleshooting low yields in this Grignard reaction.

ReactionPathways Methyl 4-acetylbenzoate Methyl 4-acetylbenzoate Desired 1,2-Addition Desired 1,2-Addition Methyl 4-acetylbenzoate->Desired 1,2-Addition Nucleophilic Attack Enolization (Side Reaction) Enolization (Side Reaction) Methyl 4-acetylbenzoate->Enolization (Side Reaction) Base Abstraction Methylmagnesium Halide Methylmagnesium Halide Methylmagnesium Halide->Desired 1,2-Addition Nucleophilic Attack Methylmagnesium Halide->Enolization (Side Reaction) Base Abstraction Wurtz Coupling (Side Reaction) Wurtz Coupling (Side Reaction) Methylmagnesium Halide->Wurtz Coupling (Side Reaction) Magnesium Alkoxide Intermediate Magnesium Alkoxide Intermediate Desired 1,2-Addition->Magnesium Alkoxide Intermediate Methyl 4-(2-hydroxypropan-2-yl)benzoate Methyl 4-(2-hydroxypropan-2-yl)benzoate Magnesium Alkoxide Intermediate->Methyl 4-(2-hydroxypropan-2-yl)benzoate Acidic Workup Enolate + Alkane Enolate + Alkane Enolization (Side Reaction)->Enolate + Alkane Alkyl Halide Alkyl Halide Alkyl Halide->Wurtz Coupling (Side Reaction) Homocoupled Dimer Homocoupled Dimer Wurtz Coupling (Side Reaction)->Homocoupled Dimer

Caption: Desired reaction versus common side reactions.

Experimental Protocols

Protocol 1: Titration of Grignard Reagent using Iodine

This protocol is adapted from established methods for determining the concentration of Grignard reagents. [6][24]

  • Preparation: In a flame-dried, nitrogen-flushed vial equipped with a magnetic stir bar, weigh out approximately 100 mg of iodine.

  • Solvent Addition: Add 1.0 mL of a 0.5 M solution of anhydrous lithium chloride in anhydrous THF. Stir until the iodine dissolves, resulting in a dark brown solution.

  • Titration: Cool the iodine solution to 0°C in an ice bath. Slowly add the Grignard reagent dropwise via a syringe with constant stirring.

  • Endpoint: The endpoint is reached when the dark brown color disappears, and the solution becomes colorless or light yellow.

  • Calculation: Record the volume of the Grignard reagent added. The molarity can be calculated based on the initial moles of iodine. Repeat the titration for accuracy.

References

  • Chemtips. (2015, January 12). Titrating Organometallic Reagents is Easier Than You Think. Chemtips. Retrieved from [Link]

  • Chem-Station. (2024, April 16). Grignard Reaction. Chem-Station Int. Ed. Retrieved from [Link]

  • Hauk, L., et al. (2024). Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. Organic Process Research & Development. Retrieved from [Link]

  • Hauk, L., et al. (2023, December 4). Selectivity of Grignard Reagent Formation: From Semibatch to Continuous Lab and Pilot Scale. Organic Process Research & Development. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

  • Ashenhurst, J. (2015, December 10). Reactions of Grignard Reagents. Master Organic Chemistry. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

  • Hauk, L., et al. (2023, June 28). Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation. RSC Publishing. Retrieved from [Link]

  • LibreTexts. (2022, September 24). 21.6: Chemistry of Esters. Retrieved from [Link]

  • Begtrup, M. (2010, October 5). Titration of a Grignard Reagent Solution. Retrieved from [Link]

  • Dahlager, S., et al. (2018, March 21). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow Chemistry. ACS Publications. Retrieved from [Link]

  • Chemistry Steps. (2025, October 13). Esters with Grignard Reagent. Retrieved from [Link]

  • Homework.Study.com. (n.d.). What are the typical impurities in the reactions involving carbocations in Grignard reactions forming phenylmagnesium bromide, and in the synthesis of triphenylmethanol? Retrieved from [Link]

  • Usami, S., et al. (n.d.). Grignard Method for Preparing Thioesters from Esters and Its Application to One-Pot Synthesis of Ketones and Aldehydes. PMC. Retrieved from [Link]

  • Dahlager, S., et al. (2018). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow Chemistry. ACS Publications. Retrieved from [Link]

  • Organic Reactions. (n.d.). Grignard Reaction - Common Conditions. Retrieved from [Link]

  • Dahlager, S., et al. (2018). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow Chemistry. ResearchGate. Retrieved from [Link]

  • Reddit. (2021, September 9). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Retrieved from [Link]

  • Jasperse, J. (n.d.). Grignard Reaction. Retrieved from [Link]

  • University of California, Irvine. (n.d.). Addition of a Grignard Reagent to an Ester: Formation of a Tertiary Alcohol. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

  • ResearchGate. (n.d.). Experiment 12: Grignard Synthesis of Triphenylmethanol. Retrieved from [Link]

  • University of Wisconsin-River Falls. (n.d.). Experiment 25 – The Grignard Reaction. Retrieved from [Link]

  • Reddit. (2024, November 15). Troubleshooting turbo grignard reaction. r/Chempros. Retrieved from [Link]

  • Truman State University. (2012, August 24). The Grignard Reaction: Triphenylmethanol from Bromobenzene and Methyl Benzoate. Retrieved from [Link]

  • The Royal Society of Chemistry. (2017). The effects of stoichiometry and starting material on the product identity and yield in Grignard addition reactions. Retrieved from [Link]

  • University of Technology. (n.d.). Preparation of Methyl Benzoate. Retrieved from [Link]

Sources

Optimization

Technical Support Center: A Guide to Optimizing Recrystallization of Methyl 4-(2-hydroxypropan-2-yl)benzoate

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions for the purification of Methyl 4-(2-hydroxypropa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions for the purification of Methyl 4-(2-hydroxypropan-2-yl)benzoate via recrystallization. Our goal is to equip you with the scientific rationale and practical steps to overcome common challenges and achieve high purity.

Troubleshooting Guide: Navigating Common Recrystallization Hurdles

This section addresses specific issues that may arise during the recrystallization of Methyl 4-(2-hydroxypropan-2-yl)benzoate, providing explanations and actionable solutions.

Issue 1: The Compound "Oils Out" Instead of Forming Crystals.

This phenomenon occurs when the solute is supersaturated at a temperature above its melting point, causing it to separate as a liquid rather than a solid.

  • Underlying Cause: The chosen solvent may be too non-polar, or the cooling process is too rapid.

  • Solution 1: Re-dissolve and Add More Solvent. Heat the mixture to re-dissolve the oil. Add a small amount of additional hot solvent to decrease the saturation level. Allow the solution to cool more slowly. This may lower the saturation point to a temperature below the compound's melting point, favoring crystallization.[1]

  • Solution 2: Employ a Solvent/Anti-Solvent System. Dissolve the compound in a minimum amount of a "good" hot solvent (in which it is very soluble). Then, slowly add a "poor" solvent (an "anti-solvent" in which the compound is less soluble) dropwise to the hot solution until it becomes slightly cloudy. Reheat to clarify and then allow to cool slowly. A common example is an ethanol/water system.[2]

  • Solution 3: Select a Lower Boiling Point Solvent. A solvent with a lower boiling point can sometimes prevent oiling out by ensuring the solution cools to a temperature below the compound's melting point before saturation is reached.[3]

Issue 2: No Crystals Form Upon Cooling.

A lack of crystal formation is a common issue, often stemming from the solution not being sufficiently saturated.

  • Underlying Cause: The most frequent reason is the use of too much solvent.[1] The solution may also be supersaturated, lacking a nucleation site for crystal growth to begin.[1]

  • Solution 1: Reduce Solvent Volume. If an excess of solvent is suspected, gently heat the solution to evaporate some of the solvent, thereby increasing the solute concentration.[3][4] Allow the more concentrated solution to cool slowly again.

  • Solution 2: Induce Crystallization.

    • Scratching: Use a glass rod to gently scratch the inside surface of the flask below the solvent level. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[1][5]

    • Seeding: If available, add a tiny "seed" crystal of the pure compound to the cooled solution. This provides a template for further crystal formation.[1][5]

  • Solution 3: Cool to a Lower Temperature. If crystals have not formed at room temperature, placing the flask in an ice-water bath can further decrease the solubility and promote crystallization.[6]

Issue 3: The Recrystallized Product is Still Impure.

The goal of recrystallization is purification, so obtaining an impure product requires further investigation.

  • Underlying Cause: The chosen solvent may not effectively differentiate between the desired compound and the impurities. It's possible that the impurities have similar solubility profiles to your compound in that particular solvent.

  • Solution 1: Re-crystallize. A second recrystallization in fresh, hot solvent can often improve purity. Ensure the cooling process is slow to allow for selective crystallization.[3]

  • Solution 2: Choose a Different Solvent. If impurities persist, a different solvent with a different polarity may be necessary to better separate the compound from the impurities.[3] The principle of "like dissolves like" can be a useful guide here.

  • Solution 3: Preliminary Purification. For highly impure samples, a preliminary purification step, such as column chromatography, may be required to remove impurities that hinder effective crystallization.[2]

Issue 4: Low Yield of Recrystallized Product.

While some loss of product is inherent to the recrystallization process, a significantly low yield can often be improved.

  • Underlying Cause: Using too much solvent is a primary cause of low yield, as a significant amount of the product will remain dissolved in the mother liquor even after cooling.[4][5] Other causes include premature crystallization during hot filtration or washing the collected crystals with a solvent that is not sufficiently cold.

  • Solution 1: Minimize Solvent Usage. Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[5]

  • Solution 2: Pre-heat Filtration Apparatus. To prevent premature crystallization in the funnel during hot filtration, pre-heat the funnel and receiving flask with hot solvent.[3]

  • Solution 3: Use Ice-Cold Washing Solvent. When washing the collected crystals, use a minimal amount of ice-cold solvent to rinse away impurities without dissolving a significant amount of the product.[5]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the recrystallization of Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Q1: What are the ideal properties of a recrystallization solvent for Methyl 4-(2-hydroxypropan-2-yl)benzoate?

An ideal recrystallization solvent should meet several criteria:

  • The compound should be highly soluble in the solvent at its boiling point but poorly soluble at low temperatures.[3][5][7]

  • Impurities should either be insoluble in the hot solvent (allowing for removal by hot filtration) or remain soluble in the cold solvent (remaining in the mother liquor).[3]

  • The solvent should not react with the compound being purified.[3]

  • It should have a relatively low boiling point for easy removal from the purified crystals.[3]

  • Ideally, the solvent should be non-toxic, inexpensive, and non-flammable.[3]

Q2: Which solvents are good starting points for the recrystallization of Methyl 4-(2-hydroxypropan-2-yl)benzoate?

Based on the structure of Methyl 4-(2-hydroxypropan-2-yl)benzoate, which contains both polar (hydroxyl and ester) and non-polar (benzene ring) functionalities, a solvent of intermediate polarity is often a good starting point.

SolventBoiling Point (°C)PolarityRationale
Water 100HighMay have low solubility even when hot due to the non-polar benzene ring and ester group.[8]
Ethanol 78HighOften a good choice for moderately polar organic compounds.[8]
Methanol 65HighSimilar to ethanol, but its lower boiling point can be advantageous.[8]
Ethyl Acetate 77MediumAn excellent solvent for many esters.[8][9]
Acetone 56MediumA good solvent, but its low boiling point may limit the solubility difference between hot and cold.[8]
Toluene 111LowMay be a good choice if the compound is highly soluble in less polar solvents.
Hexane/Heptane 69/98LowLikely to have low solubility; could be used as an anti-solvent.

Experimental Protocol: Small-Scale Solvent Screening

To empirically determine the best solvent:

  • Place a small amount (e.g., 20-30 mg) of the crude Methyl 4-(2-hydroxypropan-2-yl)benzoate into several small test tubes.

  • Add a few drops of a different potential solvent to each test tube at room temperature and observe the solubility. A suitable solvent will not dissolve the compound at this stage.[2]

  • Gently heat the test tubes that did not show dissolution. A good solvent will dissolve the compound when hot.

  • Allow the hot solutions to cool slowly to room temperature, and then place them in an ice bath.

  • The solvent that yields a good quantity of pure-looking crystals is the most suitable for a larger-scale recrystallization.[2]

Q3: What are the potential impurities in the synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate?

Common impurities can include unreacted starting materials such as 4-hydroxybenzoic acid or its methyl ester (methylparaben), and byproducts from the reaction. For instance, if prepared via a Grignard reaction with methyl 4-formylbenzoate, unreacted aldehyde or over-addition products could be present. If synthesized by esterification of 4-(2-hydroxypropan-2-yl)benzoic acid, unreacted carboxylic acid may be an impurity.[10][11]

Q4: How can I confirm the purity of my recrystallized product?

  • Melting Point Analysis: A pure compound will have a sharp and narrow melting point range. Compare the experimental melting point to the literature value. Impurities typically broaden the melting point range and lower the melting point.[6]

  • Thin-Layer Chromatography (TLC): A pure compound should ideally show a single spot on a TLC plate.

  • Spectroscopic Methods: Techniques like ¹H NMR, ¹³C NMR, and IR spectroscopy can confirm the structure and identify the presence of impurities.

Workflow and Decision-Making Diagrams

Diagram 1: Solvent Selection Workflow

Solvent_Selection start Start: Crude Methyl 4-(2-hydroxypropan-2-yl)benzoate solubility_test Small-Scale Solubility Tests (Various Solvents) start->solubility_test dissolves_cold Dissolves in Cold Solvent? solubility_test->dissolves_cold dissolves_hot Dissolves in Hot Solvent? dissolves_cold->dissolves_hot No unsuitable Unsuitable Solvent dissolves_cold->unsuitable Yes forms_crystals Forms Crystals on Cooling? dissolves_hot->forms_crystals Yes dissolves_hot->unsuitable No suitable Suitable Solvent forms_crystals->suitable Yes try_mixed Consider Mixed Solvent System forms_crystals->try_mixed No

Caption: A workflow for selecting an appropriate recrystallization solvent.

Diagram 2: Troubleshooting Recrystallization Issues

Troubleshooting_Workflow start Recrystallization Attempt issue What is the issue? start->issue oiling_out Compound 'Oils Out' issue->oiling_out Oiling no_crystals No Crystals Form issue->no_crystals No Crystals low_yield Low Yield issue->low_yield Low Yield impure_product Product is Impure issue->impure_product Impure solution_oil Reheat, add more solvent, cool slowly. Consider a different solvent or a mixed-solvent system. oiling_out->solution_oil solution_no_crystals Concentrate solution (evaporate solvent). Induce crystallization (scratch/seed). Cool further. no_crystals->solution_no_crystals solution_low_yield Use minimum hot solvent. Pre-heat filtration apparatus. Wash crystals with ice-cold solvent. low_yield->solution_low_yield solution_impure Re-crystallize. Choose a different solvent. Consider preliminary purification. impure_product->solution_impure

Sources

Troubleshooting

Minimizing ester hydrolysis during Methyl 4-(2-hydroxypropan-2-yl)benzoate aqueous workup

Technical Support Center: Minimizing Degradation During Aqueous Workup of Methyl 4-(2-hydroxypropan-2-yl)benzoate As a Senior Application Scientist, I frequently consult on the downstream processing of complex, bifunctio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Minimizing Degradation During Aqueous Workup of Methyl 4-(2-hydroxypropan-2-yl)benzoate

As a Senior Application Scientist, I frequently consult on the downstream processing of complex, bifunctional molecules. Methyl 4-(2-hydroxypropan-2-yl)benzoate presents a classic "dual-threat" scenario during isolation. This molecule features a methyl ester, which is highly susceptible to base-catalyzed saponification and acid-catalyzed hydrolysis, alongside a tertiary alcohol, which is exceptionally prone to acid-catalyzed dehydration.

To achieve high yields, your aqueous workup cannot be an afterthought; it must be a self-validating system of strict pH and temperature controls. This guide provides the mechanistic causality behind these degradation pathways and an optimized, step-by-step protocol to prevent them.

Mechanistic Causality: The "Why" Behind the Degradation

Understanding the specific vulnerabilities of your target molecule is the first step in designing a fail-safe workup.

  • The Ester Vulnerability (Hydrolysis): Methyl benzoates undergo rapid bimolecular base-catalyzed acyl-oxygen cleavage (the BAc​2 mechanism) in alkaline conditions[1]. The hydroxide ion acts as a strong nucleophile, attacking the carbonyl carbon to form a tetrahedral intermediate, ultimately leading to irreversible saponification into a carboxylate salt[1]. Acidic conditions also drive hydrolysis, albeit through an equilibrium process.

  • The Tertiary Alcohol Vulnerability (Dehydration): The 2-hydroxypropan-2-yl group is a tertiary, benzylic-type alcohol. If the pH drops below 4 (e.g., quenching a Grignard reaction with dilute HCl), the hydroxyl group protonates. The subsequent loss of water generates a highly stable tertiary carbocation, which rapidly undergoes an E1 elimination to form an unwanted alkene byproduct (methyl 4-(prop-1-en-2-yl)benzoate)[2].

LogicalPathway Start Methyl 4-(2-hydroxypropan-2-yl)benzoate (Target Molecule) Acidic Acidic Workup (pH < 4) Start->Acidic Exposure Basic Basic Workup (pH > 9) Start->Basic Exposure Neutral Buffered Cold Workup (pH 6-8, < 5°C) Start->Neutral Optimized Hydrolysis Ester Hydrolysis (Carboxylic Acid Formation) Acidic->Hydrolysis H+ Catalyzed Dehydration Alcohol Dehydration (Alkene Formation) Acidic->Dehydration E1 Mechanism Basic->Hydrolysis Saponification Success High Yield & Purity (Intact Ester & Alcohol) Neutral->Success Stable

Caption: Logical relationship of workup conditions on Methyl 4-(2-hydroxypropan-2-yl)benzoate degradation.

Quantitative Impact of Workup Conditions

The rate of unwanted ester hydrolysis and alcohol dehydration is directly dictated by pH, temperature, and contact time. The table below summarizes expected outcomes based on different workup environments.

Workup ConditionpH RangeTemp (°C)Primary Degradation PathwayExpected Product Recovery (%)
1M NaOH Wash > 1225Rapid BAc​2 Saponification< 10%
1M HCl Quench < 225E1 Dehydration & Acid Hydrolysis< 20%
Sat. NaHCO₃ Wash 8 - 925Mild Base-Catalyzed Hydrolysis75 - 85%
Sat. NH₄Cl / Cold 6 - 7< 5None (Optimized) > 95%

Optimized Step-by-Step Methodology

To isolate the pure ester without triggering dehydration, we utilize a kinetically controlled, buffered cold workup. This protocol is designed to be self-validating; at each step, the physical state of the mixture confirms the success of the operation.

Workflow Step1 1. Cold Quench (Sat. NH4Cl) Step2 2. Extraction (EtOAc/MTBE) Step1->Step2 Step3 3. Buffer Wash (Cold NaHCO3) Step2->Step3 Step4 4. Brine Wash (Remove H2O) Step3->Step4 Step5 5. Dry & Filter (Na2SO4) Step4->Step5 Step6 6. Evaporate (T < 30°C) Step5->Step6

Caption: Step-by-step optimized aqueous workup workflow to prevent hydrolysis and dehydration.

Protocol:

  • Reaction Quench: Remove the reaction from the heat source and cool the flask to 0–5 °C using an ice bath. Slowly add a cold, saturated aqueous solution of ammonium chloride ( NH4​Cl ) dropwise[2].

    • Causality: NH4​Cl acts as a mild proton source that safely quenches alkoxides or organometallics while buffering the aqueous phase to a near-neutral pH (~6). This avoids the strong H+ concentration required to trigger the E1 dehydration of the tertiary alcohol[2].

    • Validation: Check the aqueous layer with pH paper; it should read between 6 and 7.

  • Organic Extraction: Extract the aqueous mixture using a low-polarity, water-immiscible solvent such as Ethyl Acetate (EtOAc) or Methyl tert-butyl ether (MTBE).

    • Causality: MTBE limits the partitioning of water into the organic phase, physically separating the sensitive ester from hydrolytic agents. Perform this rapidly to minimize contact time[3].

  • Mild Buffer Wash (Optional but Recommended): If an alkaline wash is strictly necessary to remove acidic byproducts, use cold saturated sodium bicarbonate ( NaHCO3​ ) and limit phase contact time to under 2 minutes[3].

    • Causality: NaHCO3​ is a weak base. Keeping the solution ice-cold suppresses the thermal activation energy required for the BAc​2 saponification pathway.

  • Brine Wash: Wash the combined organic layers with cold saturated NaCl (brine).

    • Causality: Brine draws dissolved micro-droplets of water out of the organic layer via osmotic pressure, halting any residual aqueous chemistry.

  • Drying: Add anhydrous sodium sulfate ( Na2​SO4​ ) to the organic layer until it no longer clumps and flows freely[3].

    • Validation: The transition from clumping to free-flowing solid visually confirms that all trace water has been sequestered.

  • Concentration: Filter the drying agent and remove the solvent using a rotary evaporator. Ensure the water bath temperature does not exceed 30 °C.

Troubleshooting FAQs

Q1: I am seeing a broad O-H stretch in my IR spectrum and a loss of the methyl singlet (~3.9 ppm) in my NMR. What happened? A1: This is the hallmark of ester hydrolysis; you have inadvertently synthesized 4-(2-hydroxypropan-2-yl)benzoic acid. This usually occurs if the reaction was quenched with a strong base (like NaOH) or if the NaHCO3​ wash was left sitting in the separatory funnel for too long at room temperature. Switch to a cold NH4​Cl quench and perform phase separations immediately[3].

Q2: My mass spec shows a dominant peak at M-18. Is my ester hydrolyzing? A2: No. An M-18 peak (loss of water) indicates acid-catalyzed dehydration of your tertiary alcohol into an alkene. This means your workup was too acidic. Ensure you are not using dilute HCl or H2​SO4​ to quench the reaction, as tertiary alcohols will rapidly eliminate under these conditions[2].

Q3: Can I leave my extracted organic layer in the fridge overnight before evaporating it? A3: It is highly discouraged unless the organic layer has been thoroughly dried with Na2​SO4​ and filtered off the solid salt. Trace water and residual dissolved salts in wet EtOAc can still promote slow hydrolysis over 12-24 hours. Always evaporate to dryness immediately after extraction.

References

  • Basic Hydrolysis of Esters - Saponification. Master Organic Chemistry. Available at:[Link]

Sources

Optimization

Improving LC-MS signal-to-noise ratio for Methyl 4-(2-hydroxypropan-2-yl)benzoate detection

Troubleshooting Guide for Methyl 4-(2-hydroxypropan-2-yl)benzoate Detection This guide provides in-depth troubleshooting strategies for researchers, scientists, and drug development professionals to enhance the liquid ch...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Google Logo

Troubleshooting Guide for Methyl 4-(2-hydroxypropan-2-yl)benzoate Detection

This guide provides in-depth troubleshooting strategies for researchers, scientists, and drug development professionals to enhance the liquid chromatography-mass spectrometry (LC-MS) signal-to-noise (S/N) ratio for the detection of Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My signal-to-noise ratio for Methyl 4-(2-hydroxypropan-2-yl)benzoate is poor. Where should I start troubleshooting?

A low signal-to-noise ratio can stem from either a weak analyte signal or high background noise.[1] A systematic approach is crucial. Begin by evaluating the most common and easily addressable factors.

Initial Checks:

  • System Suitability: Before analyzing your sample, always run a system suitability test (SST) with a known concentration of your analyte.[2] This helps determine if the issue is with the instrument or the sample itself.

  • Solvent and Reagent Quality: Ensure you are using high-purity, LC-MS grade solvents and additives.[3][4] HPLC-grade solvents can introduce significant background noise, especially in the low-mass range relevant for small molecules.[3]

  • Fresh Mobile Phase: Prepare mobile phases fresh daily to prevent microbial growth and degradation, which can increase background noise.[2][5]

Q2: I suspect my issue is with the Mass Spectrometer settings. How can I optimize the MS for better sensitivity?

Optimizing the ion source and other MS parameters is one of the most effective ways to boost your signal.[3] The goal is to maximize the generation and transmission of gas-phase ions into the mass analyzer.[3]

Ion Source Parameter Optimization:

  • Ionization Polarity: For Methyl 4-(2-hydroxypropan-2-yl)benzoate, which has a hydroxyl group and an ester, both positive and negative ion modes should be evaluated. While the ester group might suggest positive ion mode for adduct formation (e.g., [M+H]+, [M+Na]+, [M+NH4]+), the hydroxyl group could deprotonate in negative ion mode ([M-H]-). Empirical testing is necessary.

  • Capillary Voltage: This voltage drives the electrospray process. Optimize by infusing a standard solution of your analyte and systematically adjusting the voltage to find the value that yields the highest and most stable signal. Be cautious, as excessively high voltages can cause corona discharge and signal instability.[6]

  • Gas Flow and Temperature: The nebulizer gas, drying gas, and their respective temperatures are critical for efficient desolvation of the droplets.[6] Higher organic content in the mobile phase generally requires less aggressive desolvation conditions.[3] Systematically optimize these parameters to maximize the analyte signal.

  • Cone Voltage/Fragmentor Voltage: This parameter influences the transfer of ions from the source to the mass analyzer and can induce in-source fragmentation. Optimizing the cone voltage can sometimes reduce background noise and improve the signal-to-noise ratio.[7]

Q3: Could my mobile phase be the problem? What are the best practices for mobile phase selection and modification?

The mobile phase composition is a critical factor influencing both chromatographic separation and ionization efficiency.[3]

Mobile Phase Optimization Strategies:

  • pH Adjustment: The pH of the mobile phase dictates the ionization state of the analyte.[8] For Methyl 4-(2-hydroxypropan-2-yl)benzoate, which is a relatively neutral compound, adding a small amount of a volatile acid or base can significantly enhance ionization.

    • Acidic Modifiers (Positive Ion Mode): Formic acid (0.1%) is a common choice for promoting protonation ([M+H]+).

    • Basic Modifiers (Negative Ion Mode): Ammonium hydroxide can be used to promote deprotonation ([M-H]-). However, it can sometimes cause signal suppression for certain lipids.[9]

    • Volatile Buffers: Ammonium formate or ammonium acetate can be used to control pH and can also facilitate the formation of ammonium adducts ([M+NH4]+), which can be beneficial for neutral compounds.[3][4]

  • Solvent Composition: Higher organic content in the mobile phase at the point of elution generally leads to more efficient desolvation and improved sensitivity.[3] Gradient elution can be optimized to ensure the analyte elutes at a sufficiently high organic concentration.

  • Avoid Non-Volatile Buffers: Never use non-volatile buffers like phosphates or sulfates, as they will precipitate in the MS source and cause significant contamination and signal suppression.[10]

Advanced Troubleshooting & In-Depth Protocols

Q4: I'm still facing issues with ion suppression. How can I identify and mitigate it?

Ion suppression occurs when co-eluting matrix components interfere with the ionization of the target analyte, leading to a decreased signal.[11][12] This is a common problem, especially with complex sample matrices.

Identifying Ion Suppression: A post-column infusion experiment is the gold standard for identifying regions of ion suppression in your chromatogram.

Protocol: Post-Column Infusion Experiment

  • Prepare a standard solution of Methyl 4-(2-hydroxypropan-2-yl)benzoate at a concentration that gives a stable signal.

  • Set up a T-junction between the LC column outlet and the MS inlet.

  • Infuse the standard solution continuously into the mobile phase flow using a syringe pump.

  • Inject a blank matrix sample (a sample prepared in the same way as your actual samples but without the analyte).

  • Monitor the signal of your analyte. Any dips in the signal indicate regions of ion suppression.[13]

Mitigating Ion Suppression:

  • Improve Chromatographic Separation: Adjust your LC method (e.g., change the gradient, use a different column) to separate your analyte from the interfering matrix components.[12]

  • Enhance Sample Preparation: More rigorous sample clean-up is often the most effective way to remove interfering compounds.[14][15] Consider techniques like:

    • Solid-Phase Extraction (SPE): A highly selective method for isolating the analyte of interest from complex matrices.[16]

    • Liquid-Liquid Extraction (LLE): A classic technique for separating compounds based on their differential solubility in two immiscible liquids.[16]

    • Protein Precipitation: A quick and simple method for removing proteins from biological samples, though it may not remove other interfering components like phospholipids.[16][17]

Q5: What are the key fragmentation patterns I should look for when setting up a tandem MS (MS/MS) method for Methyl 4-(2-hydroxypropan-2-yl)benzoate?

For tandem MS, selecting the right precursor and product ions is crucial for achieving high specificity and sensitivity.[11] Based on the structure of Methyl 4-(2-hydroxypropan-2-yl)benzoate (C11H14O3), some expected fragmentation patterns are:

  • Loss of Water (-18 Da): The tertiary alcohol is prone to losing a water molecule.

  • Loss of the Isopropanol Group (-59 Da): Cleavage of the bond between the aromatic ring and the isopropanol group.

  • Loss of the Methoxy Group from the Ester (-31 Da): Fragmentation of the methyl ester.

  • Decarboxylation (-44 Da): Loss of CO2 from the ester group after initial fragmentation.

Table 1: Potential Precursor-Product Ion Transitions for MRM Analysis

Precursor Ion (m/z)Product Ion (m/z)Proposed Neutral Loss
[M+H]+VariesWater (H2O)
[M+H]+VariesIsopropanol (C3H8O)
[M+H]+VariesMethanol (CH4O)
[M+Na]+VariesNeutral molecule

Note: The exact m/z values will depend on the adduct formed in the source. These transitions should be empirically optimized by performing a product ion scan on the precursor ion of interest.

Visualizations & Workflows

Troubleshooting Workflow for Poor S/N Ratio

Troubleshooting Workflow start Poor S/N Ratio Observed check_system Q1: Perform Initial System Checks (SST, Solvents, Fresh Mobile Phase) start->check_system optimize_ms Q2: Optimize MS Parameters (Polarity, Voltages, Gas Flow/Temp) check_system->optimize_ms System OK end_bad Consult Instrument Specialist check_system->end_bad System Fails SST optimize_mobile_phase Q3: Optimize Mobile Phase (pH, Solvent Composition) optimize_ms->optimize_mobile_phase check_ion_suppression Q4: Investigate Ion Suppression (Post-Column Infusion) optimize_mobile_phase->check_ion_suppression improve_sample_prep Enhance Sample Preparation (SPE, LLE) check_ion_suppression->improve_sample_prep Suppression Detected improve_chromatography Improve Chromatographic Separation check_ion_suppression->improve_chromatography Suppression Detected check_ion_suppression->end_bad No Suppression, Still Poor S/N end_good S/N Ratio Improved improve_sample_prep->end_good improve_chromatography->end_good

Caption: A systematic workflow for troubleshooting poor signal-to-noise ratio.

References

  • Dolan, J. W. (2018). LC–MS Sensitivity: Practical Strategies to Boost Your Signal and Lower Your Noise. LCGC North America, 36(9), 624-631. [Link]

  • AMSbiopharma. (2025, November 19). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. [Link]

  • ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

  • Restek. (n.d.). Advanced Strategies to Improve Detection Limits in Chromatography-Mass Spectrometry. [Link]

  • Kostiainen, R., & Kauppila, T. J. (2009). Effect of eluent on the ionization process in liquid chromatography–mass spectrometry.
  • American Laboratory. (2015, August 1). Troubleshooting Liquid Chromatography-Tandem Mass Spectrometry in the Clinical Laboratory. [Link]

  • Waters Corporation. (2019, October 2). Mobile Phase Additives for Peptide Characterization. [Link]

  • Shimadzu. (2024, February 13). (LCMS) LC-MS and LC-MS/MS Common Troubleshooting Measures. [Link]

  • Waters Corporation. (n.d.). Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions for Trace Level Quantification of N-Nitrosamines. [Link]

  • Bird, S. S., Marur, V. R., & Stavrovskaya, I. G. (2018). Improving negative liquid chromatography/electrospray ionization mass spectrometry lipidomic analysis of human plasma using acetic acid as a mobile-phase additive. Rapid Communications in Mass Spectrometry, 32(4), 265-274. [Link]

  • Opentrons. (n.d.). LC-MS Sample Preparation: Techniques & Challenges. [Link]

  • LCGC International. (2026, March 10). An Uncommon Fix for LC–MS Ion Suppression. [Link]

  • Shimadzu. (n.d.). Mobile phases compatible for LC/MS. [Link]

  • Organomation. (2024, September 19). Navigating the Nuances of Sample Preparation for LC-MS and GC-MS. [Link]

  • Porvair Sciences. (2025, October 28). Improving sample preparation for LC-MS/MS analysis. [Link]

  • Phenomenex. (n.d.). Using pH-LC™ to Control Selectivity of Acidic and Basic Compounds on Gemini®-NX. [Link]

  • LCGC International. (2026, March 19). Ion Suppression: A Major Concern in Mass Spectrometry. [Link]

  • Chromatography Online. (2023, December 8). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. [Link]

  • SCIEX. (n.d.). A versatile and sensitive approach for small molecule quantitation using an accurate mass spectrometer. [Link]

  • Journal of Chromatographic Science. (2019, October 17). Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI + LC-MS/MS. [Link]

  • LCGC International. (2021, November 2). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. [Link]

  • Semantic Scholar. (n.d.). Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI + LC-MS/MS. [Link]

  • Journal of the American Society for Mass Spectrometry. (2016, December 13). pH Effects on Electrospray Ionization Efficiency. [Link]

  • Rapid Communications in Mass Spectrometry. (2014, April 30). Elimination of isobaric interference and signal-to-noise ratio enhancement using on-line mobile phase filtration in liquid chromatography/tandem mass spectrometry. [Link]

  • LCGC International. (2026, March 18). Important Guidelines for Optimizing Speed and Sensitivity in Small-Molecule LC-UV and LC-MS. [Link]

  • ZefSci. (2024, May 30). Choosing the Right Mass Spectrometry for Small Molecules. [Link]

  • Journal of the American Society for Mass Spectrometry. (2017, April 24). Identification of small molecules using accurate mass MS/MS search. [Link]

  • Journal of the American Society for Mass Spectrometry. (n.d.). Mass spectrometry of analytical derivatives. 2. “Ortho” and “Para” effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. [Link]

  • Skyline. (n.d.). Skyline Small Molecule Quantification. [Link]

  • Chromatography Forum. (2022, June 10). Help me to improve my signals in LC MS :). [Link]

  • Reddit. (2024, November 21). Issues with signal and noise in a new LC-MS setup. [Link]

  • Journal of the American Society for Mass Spectrometry. (2007, August 17). Improving signal-to-noise ratios of liquid chromatography-tandem mass spectrometry peaks using noise frequency spectrum modification between two consecutive matched-filtering procedures. [Link]

  • Journal of the American Society for Mass Spectrometry. (n.d.). Optimization of Electrospray Ionization by Statistical Design of Experiments and Response Surface Methodology: Protein–Ligand Equilibrium Dissociation Constant Determinations. [Link]

  • Shimadzu. (n.d.). LC-MS ESI Parameter Optimization with Bayesian Optimization for High Sensitivity Measurement. [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

  • LCGC International. (2020, December 8). 10 Great Tips for Electrospray Ionization LC–MS. [Link]

  • University of North Dakota. (n.d.). Optimization of Electrospray Ionization for Liquid Chromatography Time-of-Flight Mass Spectrometry Analysis of Preservatives in Wood Leachate Matrix. [Link]

  • Chemguide. (n.d.). mass spectra - fragmentation patterns. [Link]

  • Spectroscopy. (2016, March 1). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. [Link]

  • Doc Brown's Chemistry. (n.d.). mass spectrum of methyl 2-hydroxybenzoate C8H8O3 fragmentation pattern of m/z m/e ions for analysis and identification of methyl salicylate image diagram oil of wintergreen doc brown's advanced organic chemistry revision notes. [Link]

Sources

Troubleshooting

Technical Support Center: Navigating Reactions with Methyl 4-(2-hydroxypropan-2-yl)benzoate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl 4-(2-hydroxypropan-2-yl)benzoate. This molecule, while a valuable building block, presents uniqu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl 4-(2-hydroxypropan-2-yl)benzoate. This molecule, while a valuable building block, presents unique synthetic challenges primarily due to the steric hindrance around its tertiary alcohol. This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to help you overcome these hurdles and achieve your synthetic goals.

Troubleshooting Guides & FAQs

FAQ 1: My standard esterification of the tertiary hydroxyl group is failing. What are my options?

Question: I've been attempting to acylate the tertiary alcohol of Methyl 4-(2-hydroxypropan-2-yl)benzoate using standard conditions (e.g., acyl chloride or anhydride with pyridine or DMAP), but I'm seeing very low conversion, if any. Why is this happening and what alternative methods can I employ?

Answer: This is a classic and frequently encountered challenge. The tertiary nature of the alcohol, coupled with the two adjacent methyl groups, creates significant steric bulk. This bulk physically obstructs the approach of even activated acylating agents to the hydroxyl oxygen, dramatically slowing down the rate of what is typically a straightforward reaction for primary or secondary alcohols.[1][2] Standard catalysts like 4-(dimethylamino)pyridine (DMAP), while effective for less hindered alcohols, are often insufficient to overcome this steric barrier.[3]

Here are several field-proven strategies to successfully achieve this transformation, ranging from catalyst changes to more advanced activation methods.

Strategy 1: Enhanced Nucleophilic Catalysis

For many sterically hindered alcohols, switching to a more potent nucleophilic catalyst can be highly effective.

  • 1-Methylimidazole (MI): MI has demonstrated superior catalytic activity over DMAP for the acylation of sterically hindered alcohols.[4][5][6] It forms a highly reactive acylimidazolium intermediate that is more readily attacked by the hindered hydroxyl group.

Catalyst Comparison for Hindered Acylations
Catalyst Relative Efficacy
4-(Dimethylamino)pyridine (DMAP)Moderate
1-Methylimidazole (MI)High[4][5]
Tributylphosphine (Bu₃P)Moderate to High[3]
Superbases (e.g., P(MeNCH₂CH₂)₃N)Very High[3]

Protocol: Esterification using 1-Methylimidazole (MI) [4]

  • Reagent Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve Methyl 4-(2-hydroxypropan-2-yl)benzoate (1.0 mmol) in anhydrous dichloromethane (CH₂Cl₂) (10 mL).

  • Add triethylamine (1.5 mmol, 1.5 equiv) followed by 1-methylimidazole (0.2 mmol, 0.2 equiv).

  • Addition of Acylating Agent: Cool the mixture to 0°C. Slowly add your acyl chloride (1.2 mmol, 1.2 equiv) or anhydride (1.2 mmol, 1.2 equiv) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir for 4-24 hours, monitoring by TLC.

  • Workup: Quench the reaction with saturated aqueous NaHCO₃. Separate the layers and extract the aqueous phase with CH₂Cl₂. Combine the organic layers, dry over Na₂SO₄, concentrate, and purify by column chromatography.

Strategy 2: In Situ Generation of Highly Reactive Intermediates
  • Ketene Formation: For certain carboxylic acids with electron-withdrawing groups in the α-position, dicyclohexylcarbodiimide (DCC) can facilitate the formation of a highly reactive ketene intermediate.[1][2] This intermediate's linear geometry and exposed sp-hybridized carbon are less susceptible to steric hindrance, allowing for efficient acylation of tertiary alcohols.[1][2]

  • Benzotriazole Esters: Activating the carboxylic acid with 1-hydroxybenzotriazole (HOBt) and a coupling agent like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) forms a benzotriazole ester. This activated intermediate can then effectively acylate tertiary alcohols.[7]

Acylation_Strategies cluster_0 Enhanced Catalysis cluster_1 Reactive Intermediates Hindered_Alcohol Methyl 4-(2-hydroxypropan-2-yl)benzoate Ester_Product Desired Ester Hindered_Alcohol->Ester_Product Acyl_Source Acyl Chloride / Anhydride MI 1-Methylimidazole Acyl_Source->MI Activation MI->Ester_Product Acylation Carboxylic_Acid Carboxylic Acid DCC DCC Carboxylic_Acid->DCC Activation Ketene Ketene Intermediate DCC->Ketene Ester_Product2 Desired Ester Ketene->Ester_Product2 Williamson_Failure Start Methyl 4-(2-hydroxypropan-2-yl)benzoate Alkoxide Tertiary Alkoxide (Strong, Hindered Base) Start->Alkoxide Deprotonation Base Strong Base (e.g., NaH) Alkyl_Halide Primary Alkyl Halide (R-CH₂-X) SN2_Product Desired Ether (Minor/No Product) Alkoxide->SN2_Product Sₙ2 Path (Disfavored) E2_Product Elimination Product (Alkene) (Major Product) Alkoxide->E2_Product E2 Path (Favored)

Caption: Competing pathways in the Williamson synthesis with a tertiary alkoxide.

Alternative for Ether Synthesis: Consider alternative strategies such as acid-catalyzed addition of the alcohol to a reactive alkene or exploring redox-neutral methods that can accommodate hindered systems. [17]

FAQ 4: How can I protect the tertiary alcohol to perform reactions on the methyl ester?

Question: I need to perform a reaction on the methyl ester moiety (e.g., hydrolysis or amidation) without affecting the tertiary alcohol. What protecting group strategy is recommended?

Answer: Protecting the tertiary alcohol is a prudent strategy. Given its steric hindrance, the introduction of a protecting group can be challenging, but it also means the alcohol is less reactive than a primary or secondary alcohol to begin with. [8]The choice of protecting group depends on the stability required for your subsequent reaction steps.

Recommended Protecting Groups:
  • Silyl Ethers (e.g., TBDMS, TIPS): Silyl ethers are excellent protecting groups for alcohols due to their ease of introduction and cleavage under specific, mild conditions. [9] * Protection: Use tert-butyldimethylsilyl chloride (TBDMSCl) or triisopropylsilyl chloride (TIPSCl) with a base like imidazole or 2,6-lutidine in a solvent like DMF or CH₂Cl₂. The increased steric bulk of TIPS may require stronger conditions but provides greater stability.

    • Stability: Silyl ethers are robust towards many non-acidic reagents, including bases used for ester hydrolysis (e.g., LiOH) and many organometallic reagents. [9] * Deprotection: Cleavage is typically achieved with a fluoride source, such as tetrabutylammonium fluoride (TBAF), in THF. [9][10]This orthogonality makes them highly valuable.

  • Benzyl Ethers (Bn):

    • Protection: Formed using benzyl bromide (BnBr) with a strong base like sodium hydride (NaH) (Williamson ether synthesis conditions). While we advised against this for intermolecular ether synthesis, forming the protecting group on the substrate itself is a standard procedure.

    • Stability: Benzyl ethers are very stable to acidic and basic conditions.

    • Deprotection: Cleaved by catalytic hydrogenolysis (H₂, Pd/C), which would also reduce any alkenes present but is generally compatible with the aromatic ring and ester functionality.

Workflow for Selective Ester Modification:

Protection_Workflow Start Methyl 4-(2-hydroxypropan-2-yl)benzoate Protect Protect Alcohol (e.g., TBDMSCl, Imidazole) Start->Protect Protected O-Silyl Protected Intermediate Protect->Protected Modify Modify Ester (e.g., Hydrolysis, Amidation) Protected->Modify Modified Modified & Protected Intermediate Modify->Modified Deprotect Deprotect Alcohol (e.g., TBAF) Modified->Deprotect Final Final Product Deprotect->Final

Caption: A general workflow for selective modification of the ester group.

By carefully selecting your reaction conditions and, if necessary, employing a robust protection-deprotection strategy, you can successfully navigate the synthetic challenges posed by the sterically hindered nature of Methyl 4-(2-hydroxypropan-2-yl)benzoate.

References
  • A general procedure for mitsunobu inversion of sterically hindered alcohols. Organic Syntheses.
  • Facile Acylation of Sterically Hindered Alcohols through Ketene Intermedi
  • Facile Acylation of Sterically Hindered Alcohols through Ketene Intermediates | Organic Letters.
  • Overcoming steric hindrance in reactions with o-Toluic Acid Chloride. Benchchem.
  • Use of Sonication for the Coupling of Sterically Hindered Substrates in the Phenolic Mitsunobu Reaction | The Journal of Organic Chemistry.
  • Mitsunobu Reaction. TCI Chemicals.
  • Mitsunobu Reaction: A Powerful Tool for the Synthesis of N
  • Stereospecific nucleophilic substitution at tertiary and qu
  • Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters.
  • Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole | Request PDF.
  • Protecting Groups For Alcohols. Master Organic Chemistry.
  • Technical Support Center: Addressing Steric Hindrance in the Trityl
  • Protecting groups in organic synthesis.
  • Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. Chemical Research in Chinese Universities.
  • Protecting Groups. Organic Chemistry - Jack Westin.
  • Mitsunobu Reaction. Master Organic Chemistry.
  • Protecting Groups For Alcohols. Master Organic Chemistry.
  • The Williamson Ether Synthesis. Master Organic Chemistry.
  • Tertiary Alcohol: Reaping the Benefits but Minimizing the Drawbacks of Hydroxy Groups in Drug Discovery | Journal of Medicinal Chemistry.
  • Superbase-Promoted Acylation of Hindered Alcohols | The Journal of Organic Chemistry.
  • ORGANIC SYNTHESIS.
  • Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkyl
  • Alcohol Reactivity. MSU chemistry.
  • Branching out: redox strategies towards the synthesis of acyclic α-tertiary ethers.
  • Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimin
  • Choosing the Best Williamson Ether Synthesis. YouTube.
  • Williamson Ether Synthesis. Chemistry Steps.

Sources

Optimization

Best storage conditions to prevent degradation of Methyl 4-(2-hydroxypropan-2-yl)benzoate

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing Methyl 4-(2-hydroxypropan-2-yl)benzoate. It provides in-depth information on the optimal storage conditio...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is designed for researchers, scientists, and drug development professionals utilizing Methyl 4-(2-hydroxypropan-2-yl)benzoate. It provides in-depth information on the optimal storage conditions to prevent degradation, troubleshooting common issues, and answers to frequently asked questions. The guidance herein is synthesized from established principles of organic chemistry, data from analogous compounds, and safety data sheets for structurally related molecules to ensure scientific integrity and practical applicability.

I. Core Concepts: Understanding the Stability of Methyl 4-(2-hydroxypropan-2-yl)benzoate

Methyl 4-(2-hydroxypropan-2-yl)benzoate possesses three key structural features that dictate its stability: a methyl ester, a tertiary alcohol, and an aromatic ring. Each of these functional groups is susceptible to specific degradation pathways.

  • Ester Hydrolysis: The methyl ester group can undergo hydrolysis, particularly in the presence of acid or, more rapidly, base, to yield 4-(2-hydroxypropan-2-yl)benzoic acid and methanol. This is often the primary degradation pathway under non-neutral pH conditions.

  • Dehydration of Tertiary Alcohol: The tertiary alcohol is prone to elimination reactions (dehydration), especially under acidic conditions or at elevated temperatures, which would lead to the formation of methyl 4-(prop-1-en-2-yl)benzoate.

  • Photodegradation: The aromatic ring acts as a chromophore, absorbing ultraviolet (UV) light. This can lead to photolytic degradation, potentially through radical mechanisms, especially in the presence of oxygen.

  • Oxidation: While the primary functional groups are not highly susceptible to mild oxidation, strong oxidizing agents could potentially lead to degradation.

II. Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Methyl 4-(2-hydroxypropan-2-yl)benzoate?

For optimal long-term stability, Methyl 4-(2-hydroxypropan-2-yl)benzoate should be stored in a cool, dry, and dark environment. A tightly sealed container is crucial to prevent moisture ingress and potential hydrolysis. Storage in a refrigerator (2-8 °C) is recommended. For long-term storage, keeping it in a freezer (-20 °C) in an airtight container with a desiccant is advisable.

Q2: Is this compound sensitive to light?

Yes, due to its aromatic ring, it has the potential to be photosensitive. It is best practice to store it in an amber or opaque container to protect it from light. If it is necessary to handle the compound in the open, exposure to direct sunlight or strong artificial light should be minimized.

Q3: What is the impact of pH on the stability of this compound in solution?

The stability of Methyl 4-(2-hydroxypropan-2-yl)benzoate in solution is highly pH-dependent. It is most stable in neutral to slightly acidic conditions (pH 4-6). In alkaline conditions (pH > 8), the ester is susceptible to rapid base-catalyzed hydrolysis.[1] Strong acidic conditions can promote both ester hydrolysis and dehydration of the tertiary alcohol.

Q4: Can I store this compound in a standard laboratory freezer?

Yes, storing it in a standard laboratory freezer (-20 °C) is a good practice for long-term storage, provided it is in a tightly sealed container to prevent moisture accumulation.

Q5: What are the signs of degradation?

Visual signs of degradation can include a change in color or the appearance of clumping (indicating moisture absorption). However, the most reliable way to detect degradation is through analytical techniques such as High-Performance Liquid Chromatography (HPLC), where the appearance of new peaks corresponding to degradation products can be observed.

III. Troubleshooting Guide

This section addresses specific issues that may arise during the handling and use of Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Observed Issue Potential Cause(s) Troubleshooting Steps & Explanations
Appearance of a new, more polar peak in the HPLC chromatogram. Ester Hydrolysis: The most likely degradation product is 4-(2-hydroxypropan-2-yl)benzoic acid, which is more polar than the parent compound. This is often caused by exposure to moisture or basic conditions.1. Confirm Identity: Use a reference standard of the potential degradation product if available. Alternatively, use HPLC-MS to identify the mass of the new peak, which should correspond to the hydrolyzed product. 2. Check pH of Solutions: If the compound is used in solution, ensure the pH is neutral or slightly acidic. 3. Review Storage: Ensure the compound is stored in a tightly sealed container with a desiccant to minimize moisture exposure.
Appearance of a new, less polar peak in the HPLC chromatogram. Dehydration: Dehydration of the tertiary alcohol would result in the formation of methyl 4-(prop-1-en-2-yl)benzoate, which is less polar. This is typically promoted by acidic conditions or heat.1. Confirm Identity: Use HPLC-MS to check the mass of the new peak, which should be lower than the parent compound due to the loss of a water molecule. 2. Review Experimental Conditions: Avoid high temperatures and strongly acidic conditions during your experiments.
A general decrease in purity with the appearance of multiple small peaks. Photodegradation or Oxidation: Exposure to light, especially UV light, or incompatible oxidizing agents can lead to complex degradation pathways, resulting in multiple minor products.1. Protect from Light: Handle the compound under subdued light and store it in an amber or opaque container. 2. Check for Incompatibles: Ensure the compound is not stored with or exposed to strong oxidizing agents.[1][2]
The compound appears clumpy or has a changed texture. Moisture Absorption: The compound may be hygroscopic.1. Dry the Compound: If appropriate for your application, the compound can be dried under vacuum. 2. Improve Storage: Store in a desiccator or with a desiccant in a tightly sealed container to prevent future moisture absorption.[3]
Recommended Analytical Method for Purity Assessment

A stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is recommended for assessing the purity of Methyl 4-(2-hydroxypropan-2-yl)benzoate and detecting its degradation products.[4][5][6]

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Detection: UV detection at a wavelength where the parent compound and potential degradation products have significant absorbance (a wavelength scan is recommended, but a starting point could be around 254 nm).

  • Validation: The method should be validated for specificity, linearity, accuracy, and precision according to ICH guidelines.[7]

IV. Visualization of Potential Degradation

Primary Degradation Pathways

The following diagram illustrates the two most probable degradation pathways for Methyl 4-(2-hydroxypropan-2-yl)benzoate under common stress conditions.

G parent Methyl 4-(2-hydroxypropan-2-yl)benzoate hydrolysis_product 4-(2-hydroxypropan-2-yl)benzoic Acid + Methanol parent->hydrolysis_product  Hydrolysis (H+ or OH- catalysis, moisture) dehydration_product Methyl 4-(prop-1-en-2-yl)benzoate + Water parent->dehydration_product  Dehydration (H+ catalysis, heat)

Sources

Troubleshooting

Removing unreacted starting materials from Methyl 4-(2-hydroxypropan-2-yl)benzoate mixtures

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of Methyl 4-(2-hydroxypropan-2-yl)benzoate. Specifically, it...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of Methyl 4-(2-hydroxypropan-2-yl)benzoate. Specifically, it focuses on the effective removal of unreacted starting materials and byproducts following its synthesis, most commonly via the Grignard reaction.

Introduction: The Synthetic Challenge

The synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate, a valuable intermediate in pharmaceutical development, is typically achieved through the nucleophilic addition of a methyl Grignard reagent (e.g., methylmagnesium bromide) to methyl 4-acetylbenzoate. While this reaction is robust, the crude product mixture often contains unreacted starting materials and various byproducts. The successful isolation of a pure product is contingent on a meticulous work-up and purification strategy, tailored to the specific impurities present. This guide offers troubleshooting advice and detailed protocols to navigate these purification challenges.

Identifying Potential Contaminants

The first step in any purification strategy is to understand the potential impurities in your crude mixture. In a typical Grignard synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate, you can expect the following:

  • Unreacted Methyl 4-acetylbenzoate: The electrophilic starting material.

  • Excess Grignard Reagent (R-MgX): The highly reactive nucleophile.

  • Magnesium Salts: Formed during the essential quenching step of the reaction work-up.[1]

  • Solvent: The reaction solvent, typically an anhydrous ether like diethyl ether or tetrahydrofuran (THF).[2]

The physical properties of the key components are crucial for designing a separation strategy.

CompoundMolecular Weight ( g/mol )Boiling Point (°C)Polarity
Methyl 4-acetylbenzoate 178.18~295Moderately Polar
Methyl 4-(2-hydroxypropan-2-yl)benzoate 194.23~320Polar
Diethyl Ether (Solvent) 74.1234.6Non-polar
Tetrahydrofuran (THF) (Solvent) 72.1166Moderately Polar

General Synthesis and Purification Workflow

The overall process can be visualized as a multi-stage workflow, from the initial reaction to the final, purified product.

Purification Workflow cluster_reaction Synthesis cluster_workup Work-up cluster_purification Purification start Methyl 4-acetylbenzoate + Methylmagnesium Bromide reaction Grignard Reaction (Anhydrous Ether) start->reaction quench Quench with aq. NH4Cl (0 °C) reaction->quench extract Liquid-Liquid Extraction (Ether/Water) quench->extract dry Dry Organic Layer (e.g., MgSO4) extract->dry concentrate Solvent Removal (Rotary Evaporation) dry->concentrate tlc TLC Analysis concentrate->tlc purify Purification (Chromatography or Recrystallization) tlc->purify end_product Pure Methyl 4-(2-hydroxypropan-2-yl)benzoate purify->end_product

Caption: General workflow for synthesis and purification.

Troubleshooting and FAQs

This section addresses common issues encountered during the purification process in a question-and-answer format.

Q1: How can I quickly determine if my reaction went to completion and what impurities are present?

A1: Thin-Layer Chromatography (TLC) is the most effective initial step.

TLC provides a rapid, qualitative assessment of your crude product mixture. By comparing the spots of your reaction mixture to those of your starting materials, you can visualize the success of the reaction and identify the major components.[3]

Detailed Protocol: Analytical TLC

  • Prepare the TLC Plate: Obtain a silica gel TLC plate. Gently draw a light pencil line about 1 cm from the bottom. Mark starting points for each sample.

  • Spot the Plate:

    • Lane 1 (Reference): Dissolve a small amount of your starting material (methyl 4-acetylbenzoate) in a suitable solvent (e.g., ethyl acetate) and spot it on the first mark.

    • Lane 2 (Co-spot): Spot the starting material, and then spot your crude reaction mixture directly on top of it.

    • Lane 3 (Crude Product): Dissolve a small amount of your crude reaction mixture (after work-up but before extensive purification) and spot it on the third mark.

  • Develop the Plate: Place the TLC plate in a developing chamber containing an appropriate eluent system (e.g., 7:3 Hexane:Ethyl Acetate). Ensure the solvent level is below your pencil line. Cover the chamber and allow the solvent to run up the plate.

  • Visualize: Remove the plate when the solvent front is about 1 cm from the top. Mark the solvent front with a pencil. Visualize the spots under a UV lamp.

  • Interpret the Results:

    • Product: The product, Methyl 4-(2-hydroxypropan-2-yl)benzoate, is more polar than the starting ketone due to the hydroxyl group. Therefore, it will have a lower Retention Factor (Rf) value (it will travel less distance up the plate).

    • Unreacted Starting Material: If you see a spot in the crude product lane (Lane 3) that corresponds to the Rf of your starting material (Lane 1), then unreacted methyl 4-acetylbenzoate is present.[4]

Q2: My reaction mixture contains significant amounts of white precipitate after quenching. How do I remove unreacted Grignard reagent and the resulting magnesium salts?

A2: A thorough aqueous work-up using liquid-liquid extraction is the standard and most effective method.

The Grignard reaction must be "quenched" to protonate the intermediate magnesium alkoxide to the final alcohol product and to neutralize any excess, highly reactive Grignard reagent.[1] This process generates inorganic magnesium salts that are insoluble in organic solvents and must be removed.

Detailed Protocol: Reaction Quenching and Liquid-Liquid Extraction (LLE)

Safety Note: The quenching of a Grignard reaction is highly exothermic. This procedure must be performed in a fume hood with appropriate personal protective equipment (PPE).

  • Cool the Reaction: Once the reaction is complete (as determined by TLC), place the reaction flask in an ice-water bath and cool the mixture to 0 °C.[1]

  • Quench the Reaction: While vigorously stirring the cooled mixture, slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) dropwise.[1] This will protonate the alkoxide and react with excess Grignard reagent to form insoluble magnesium salts.[1]

  • Transfer to Separatory Funnel: Pour the entire mixture into a separatory funnel. If necessary, use additional organic solvent (e.g., diethyl ether or ethyl acetate) to rinse the reaction flask and add this to the funnel.[5]

  • Phase Separation: Allow the layers to separate. The upper organic layer contains your desired product, while the lower aqueous layer contains the inorganic salts.[6][7]

  • Extract the Aqueous Layer: Drain the lower aqueous layer. To maximize product recovery, add fresh organic solvent to the separatory funnel, shake, and separate again. Repeat this extraction process two more times. Combine all organic extracts.[1]

  • Wash with Brine: Wash the combined organic layers with a saturated aqueous solution of sodium chloride (brine). This helps to remove the bulk of dissolved water from the organic phase.[1]

  • Dry and Concentrate: Drain the organic layer into an Erlenmeyer flask and dry it over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[8] Filter off the drying agent and remove the solvent using a rotary evaporator to yield the crude product.

Q3: My TLC analysis shows a significant amount of unreacted methyl 4-acetylbenzoate. How do I separate it from my product?

A3: Flash column chromatography is the most reliable method for separating compounds with different polarities.

Since the product (tertiary alcohol) is more polar than the starting material (ketone), they can be effectively separated using silica gel chromatography.[3][9]

Detailed Protocol: Flash Column Chromatography

  • Prepare the Column: Select a column of appropriate size. Pack it with silica gel as a slurry in a non-polar solvent (e.g., hexane).[10]

  • Load the Sample: Dissolve your crude product in a minimal amount of a suitable solvent (like dichloromethane or ethyl acetate). For best results, adsorb this solution onto a small amount of silica gel, dry it to a free-flowing powder, and carefully add this powder to the top of the column bed.[10]

  • Elute the Column:

    • Begin elution with a low-polarity solvent system (e.g., 9:1 Hexane:Ethyl Acetate). This will cause the less polar starting material (methyl 4-acetylbenzoate) to travel down the column faster.

    • Gradually increase the polarity of the eluent (e.g., to 7:3 or 1:1 Hexane:Ethyl Acetate). This will then elute your more polar product.[3][11]

  • Collect and Analyze Fractions: Collect the eluent in a series of test tubes. Spot each fraction (or every few fractions) on a TLC plate to determine its composition.

  • Combine and Concentrate: Combine the fractions that contain your pure product. Remove the solvent under reduced pressure to obtain the purified Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Q4: My product appears relatively clean after work-up. Can I use recrystallization for the final purification?

A4: Yes, if the product is a solid and you can identify a suitable solvent system, recrystallization is an excellent and efficient final purification step.

Recrystallization is ideal for removing small amounts of impurities from a solid compound. The key is to find a solvent that dissolves the product well when hot but poorly when cold, while impurities remain soluble or insoluble at all temperatures.[10]

Detailed Protocol: Recrystallization

  • Solvent Screening: In small test tubes, test the solubility of your crude product in various solvents (e.g., hexane, ethyl acetate, ethanol, water, or mixtures like ethanol/water). A good solvent will dissolve the compound when heated but will allow crystals to form upon cooling.[10]

  • Dissolve the Crude Product: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of the chosen hot solvent.

  • Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

  • Crystallize: Allow the solution to cool slowly to room temperature. Inducing crystallization by scratching the inside of the flask with a glass rod may be necessary. Once at room temperature, place the flask in an ice bath to maximize crystal formation.

  • Isolate and Dry: Collect the purified crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent. Dry the crystals in a vacuum oven.[3]

Q5: After removing the solvent, my product is a persistent oil or a gummy solid. What should I do?

A5: This issue can arise from residual solvent or the presence of impurities that inhibit crystallization.

Troubleshooting Steps:

  • Ensure Complete Solvent Removal: Dry the product under a high vacuum for an extended period to remove any trace amounts of solvent.[10]

  • Re-evaluate Purity: The oily nature may be due to impurities. Re-run a TLC. If significant impurities are still present, re-purification by column chromatography using a shallower gradient or a different solvent system is recommended.[10]

  • Attempt Co-solvent Recrystallization: If the product is clean but oily, try to recrystallize it from a binary solvent system. Dissolve the oil in a small amount of a good solvent (e.g., ethyl acetate) and then slowly add a poor solvent (e.g., hexane) until the solution becomes cloudy. Gently heat to clarify and then cool slowly to encourage crystallization.

Purification Method Selection Guide

Choosing the correct purification strategy is critical for success. This decision tree can guide your choice based on initial TLC analysis.

Purification Decision Tree start Crude Product after Aqueous Work-up tlc Perform TLC Analysis start->tlc one_spot Is the product solid? tlc->one_spot One major spot? (Product looks clean) multi_spots Separate impurities via Flash Column Chromatography tlc->multi_spots Multiple spots? (Significant impurities) recrystallize Purify via Recrystallization one_spot->recrystallize Yes high_vac Dry under high vacuum. If still oily, consider chromatography. one_spot->high_vac No (It's an oil) post_chroma Analyze fractions by TLC. Combine pure fractions. multi_spots->post_chroma final_product Pure Product recrystallize->final_product post_chroma->final_product

Caption: Decision tree for selecting a purification method.

References

  • BenchChem. (n.d.). Workup Procedure for the Grignard Reaction to Produce Tertiary Alcohols.
  • University of Toronto Scarborough. (n.d.). The Grignard Reaction.
  • The Royal Society of Chemistry. (2016). Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Retrieved from The Royal Society of Chemistry Publishing.
  • ECHEMI. (n.d.). Removing unreacted Mg metal in a Grignard reaction.
  • Chemistry Stack Exchange. (2014). Removing unreacted Mg metal in a Grignard reaction.
  • California State University, Sacramento. (n.d.). Grignard Reaction.
  • Reagent, M. (2015, December 10). All About The Reactions of Grignard Reagents. Master Organic Chemistry.
  • University of Missouri–St. Louis. (n.d.). Addition of a Grignard Reagent to an Ester: Formation of a Tertiary Alcohol.
  • University of California, Irvine. (n.d.). Grignard Reaction.
  • Wikipedia. (2024). Liquid–liquid extraction.
  • Organic Syntheses. (2020). Iridium-Catalyzed Reductive Coupling of Grignard Reagents and Tertiary Amides.
  • ResearchGate. (n.d.).
  • ResearchGate. (2008).
  • SlidePlayer. (n.d.).
  • Food and Agriculture Organization of the United Nations. (n.d.).
  • The Royal Society of Chemistry. (2014, December 16). Chapter 20: Liquid–Liquid Extraction.
  • Phenomenex. (2025, May 23). Overview of Liquid-Liquid Extraction (LLE)
  • ACS Publications. (2018, August 10). Liquid–Liquid Extraction of Alcohols from Their Azeotropic Mixtures with Hexane Using Ionic Liquid.
  • Scientific Papers: Animal Science and Biotechnologies. (2015).
  • Fluorochem. (n.d.). Methyl 4-(2-hydroxypropan-2-yl)
  • BenchChem. (n.d.). Technical Support Center: Purification of Methyl 2-(3-hydroxyphenyl)
  • ResearchGate. (2013, April 9). Does anyone know how to get rid of benzoic acid in reaction with benzoyl chloride?
  • University of Rochester. (n.d.). Remove Sticky Reagents.
  • Organic Syntheses. (2025, June 19).
  • NextSDS. (n.d.). methyl 4-(2-hydroxypropan-2-yl)
  • Bangladesh Journals Online. (2016, October 1).
  • Google Patents. (n.d.).
  • MDPI. (2023, July 19). Methyl-4-hydroxy-2-(2-hydroxypropan-2-yl)
  • Google Patents. (n.d.). CN109553528A - A kind of synthetic method of 2- methyl -4- acetylbenzoic acid methyl esters.
  • Journal of Chemical and Pharmaceutical Research. (2012). Novel synthesis of ethyl 4-(2-hydroxypropan-2-yl)
  • BenchChem. (n.d.).
  • Royal Society of Chemistry. (n.d.).
  • SciSpace. (2009).
  • Chegg.com. (2022, March 13). Solved Grignard Synthesis of Triphenylmethanol.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Chemical Reactivity of Methyl 4-(2-hydroxypropan-2-yl)benzoate vs. Methyl 4-tert-butylbenzoate

As a Senior Application Scientist in drug development and synthetic methodology, I frequently encounter the need to select optimal aromatic building blocks. A classic structural dilemma arises when choosing between Methy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in drug development and synthetic methodology, I frequently encounter the need to select optimal aromatic building blocks. A classic structural dilemma arises when choosing between Methyl 4-(2-hydroxypropan-2-yl)benzoate [1] and Methyl 4-tert-butylbenzoate [2].

At first glance, these molecules appear nearly identical—both feature a methyl benzoate scaffold with a bulky, highly branched substituent at the para position. However, the presence of a single oxygen atom in the 2-hydroxypropan-2-yl group (a tertiary benzylic alcohol) fundamentally rewires the molecule's chemical reactivity compared to the completely saturated, lipophilic tert-butyl group[3].

This guide objectively compares their physicochemical profiles, elucidates the mechanistic causality behind their divergent reactivity, and provides self-validating experimental protocols to empirically demonstrate these differences in the laboratory.

Structural and Electronic Profiling

To understand their reactivity, we must first quantify their fundamental physicochemical properties. The tert-butyl group is a classic bulky, electron-donating moiety that provides significant steric shielding and lipophilicity[4]. In contrast, the tertiary benzylic alcohol introduces hydrogen-bonding capabilities and a highly reactive benzylic carbon center[5].

Quantitative Comparison Table
Property / FeatureMethyl 4-(2-hydroxypropan-2-yl)benzoateMethyl 4-tert-butylbenzoate
CAS Number 50604-12-1[1]26537-19-9[2]
Molecular Formula C₁₁H₁₄O₃C₁₂H₁₆O₂
Molecular Weight 194.23 g/mol 192.26 g/mol
C4 Substituent Tertiary benzylic alcoholTert-butyl group
Hydrogen Bonding Donor (1), Acceptor (3)Donor (0), Acceptor (2)
Electronic Effect (at C4) Weakly activating (hyperconjugation if ionized)Activating (Inductive +σ)[4]
Oxidative Stability Susceptible to benzylic oxidation/cleavageHighly resistant (inert to KMnO₄)[6]
Acidic Stability Highly labile (Dehydration/Sₙ1)[7]Highly stable[2]

Mechanistic Divergence: The Power of a Single Oxygen Atom

The core reactivity difference between these two scaffolds centers on carbocation stability and leaving group ability .

Acid-Catalyzed Dehydration and Sₙ1 Pathways

Methyl 4-(2-hydroxypropan-2-yl)benzoate contains a hydroxyl group attached to a tertiary benzylic carbon. Under acidic conditions, the hydroxyl group is protonated to form a superior leaving group (H₂O). Its departure generates a tertiary benzylic carbocation. This intermediate is exceptionally stable because the positive charge is delocalized via resonance into the aromatic ring and stabilized by the hyperconjugation of the two adjacent methyl groups[5]. Consequently, this molecule readily undergoes dehydration to form an isopropenyl derivative or participates in Sₙ1 nucleophilic substitutions (e.g., azidation or etherification)[7].

Conversely, Methyl 4-tert-butylbenzoate lacks a leaving group. Breaking a stable C-C bond to form a carbocation is energetically prohibitive under standard conditions. Thus, the tert-butyl scaffold remains chemically inert in acidic environments[2].

Mechanism cluster_1 Methyl 4-(2-hydroxypropan-2-yl)benzoate cluster_2 Methyl 4-tert-butylbenzoate A1 Tertiary Benzylic Alcohol B1 Protonation (H+) A1->B1 C1 Benzylic Carbocation B1->C1 D1 Dehydration (Alkene) C1->D1 A2 Tert-Butyl Group B2 Acidic Conditions (H+) A2->B2 C2 No Leaving Group (Inert) B2->C2 D2 Scaffold Preserved C2->D2

Mechanistic divergence in acidic conditions: Carbocation formation vs. inertness.
Oxidation Resistance and Aromatic Substitution

In drug design, blocking metabolic soft spots is critical. The tert-butyl group is notoriously resistant to oxidative degradation; historical literature confirms that even harsh oxidants like boiling aqueous potassium permanganate fail to oxidize it[6]. It also acts as an ortho/para director in electrophilic aromatic substitution (EAS), though its massive steric bulk severely hinders ortho attack, funneling reactivity elsewhere[4],[3].

The tertiary alcohol, while lacking the α-hydrogens that make primary/secondary benzylic positions highly sensitive to oxidation, can still undergo oxidative cleavage under specific conditions or dehydrate into an easily oxidizable alkene.

Experimental Methodologies: Self-Validating Reactivity Assays

To empirically prove the causality of the structural differences, I have designed a self-validating competitive assay. By subjecting both compounds to the same reaction vessel with an internal standard, we eliminate environmental variables (temperature, concentration, mixing), ensuring that any difference in outcome is purely a function of intrinsic molecular reactivity.

Protocol: Competitive Acid-Catalyzed Dehydration

Objective: To quantify the lability of the tertiary benzylic alcohol against the inertness of the tert-butyl group under Brønsted acid catalysis.

Materials:

  • Methyl 4-(2-hydroxypropan-2-yl)benzoate (1.0 mmol)

  • Methyl 4-tert-butylbenzoate (1.0 mmol)

  • 1,3,5-Trimethoxybenzene (1.0 mmol, Internal Standard)

  • Trifluoroacetic acid (TFA, 20 mol%)

  • Anhydrous Dichloromethane (DCM, 10 mL)

Step-by-Step Procedure:

  • System Initialization: In an oven-dried 50 mL round-bottom flask, dissolve 1.0 mmol of both benzoate substrates and 1.0 mmol of the internal standard (1,3,5-trimethoxybenzene) in 10 mL of anhydrous DCM.

  • Baseline Validation: Extract a 0.1 mL aliquot, evaporate the solvent, and record a baseline ¹H-NMR spectrum. Ensure the integration of the tert-butyl singlet (~1.3 ppm) and the gem-dimethyl singlet of the alcohol (~1.5 ppm) are 1:1 relative to the internal standard's aromatic protons (~6.1 ppm).

  • Catalysis: Add TFA (20 mol%) dropwise to the stirring solution at 25°C.

  • Reaction Propagation: Stir the mixture for exactly 60 minutes. The acid will selectively protonate the hydroxyl group of the tertiary alcohol, driving the formation of the Sₙ1 carbocation, which rapidly loses a proton to form methyl 4-isopropenylbenzoate.

  • Quenching & Workup: Quench the reaction by adding 10 mL of saturated aqueous NaHCO₃. Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Data Acquisition: Record the final ¹H-NMR spectrum of the crude mixture.

Expected Results & Causality: The spectrum will show the complete disappearance of the gem-dimethyl singlet (~1.5 ppm) and the emergence of terminal alkene protons (~5.1–5.4 ppm), indicating quantitative dehydration of Methyl 4-(2-hydroxypropan-2-yl)benzoate. Crucially, the tert-butyl singlet (~1.3 ppm) will remain completely unchanged and integrate perfectly 1:1 with the internal standard, proving the absolute inertness of the Methyl 4-tert-butylbenzoate scaffold under identical conditions.

Workflow Start Equimolar Mixture of Both Compounds + Internal Std Step1 Add TFA in DCM (25°C, 60 min) Start->Step1 Step2 Quench with aq. NaHCO3 Extract & Dry Step1->Step2 Analyze Quantitative 1H-NMR Analysis Step2->Analyze Out1 Compound 1: Quantitative Dehydration Analyze->Out1 Out2 Compound 2: >99% Recovery Analyze->Out2

Self-validating experimental workflow for comparative acid-catalyzed dehydration.

Conclusion

The selection between Methyl 4-(2-hydroxypropan-2-yl)benzoate and Methyl 4-tert-butylbenzoate dictates the synthetic trajectory of a project. The former serves as a versatile, reactive handle capable of forming stable carbocations for complex functionalization (Sₙ1, dehydration). The latter is a robust, sterically demanding, and metabolically inert pharmacophore ideal for terminating synthetic sequences and enhancing molecular stability.

References

  • ThermoFisher Scientific. Methyl 4-tert-butylbenzoate - SAFETY DATA SHEET.2

  • ChemicalBook. Methyl 4-tert-butylbenzoate | 26537-19-9.8

  • NextSDS. methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information.1

  • Chemistry StackExchange. What is the directive influence of the tert-butyl group in electrophilic aromatic substitution?4

  • Michigan State University (MSU) Chemistry. Substitution Reactions of Benzene and Other Aromatic Compounds.3

  • ACS Catalysis. Pd-Catalyzed Transfer Hydrogenolysis of Primary, Secondary, and Tertiary Benzylic Alcohols by Formic Acid: A Mechanistic Study.5

  • US Patent 3296280A. The oxidation of tertiary-butyl groups attached to an aromatic ring to form the corresponding aromatic carboxylic acid.6

  • RSC Advances. Direct azidation of benzylic and allylic alcohols catalyzed by acidic montmorillonite.7

Sources

Comparative

Comparative NMR Analysis: A High-Resolution Look at Methyl vs. Ethyl 4-(2-hydroxypropan-2-yl)benzoate

A Guide for Researchers in Synthetic Chemistry and Drug Development Prepared by a Senior Application Scientist, this guide provides an in-depth comparative analysis of Methyl 4-(2-hydroxypropan-2-yl)benzoate and its corr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

A Guide for Researchers in Synthetic Chemistry and Drug Development

Prepared by a Senior Application Scientist, this guide provides an in-depth comparative analysis of Methyl 4-(2-hydroxypropan-2-yl)benzoate and its corresponding ethyl ester using Nuclear Magnetic Resonance (NMR) spectroscopy. We will explore the subtle yet definitive spectral differences that arise from the seemingly minor structural change of a methyl to an ethyl group, offering insights grounded in fundamental spectroscopic principles and supported by experimental data. This document serves as a practical reference for researchers requiring unambiguous structural characterization of these and related compounds.

Introduction: The Importance of Precise Structural Elucidation

In the fields of medicinal chemistry and materials science, Methyl 4-(2-hydroxypropan-2-yl)benzoate and Ethyl 4-(2-hydroxypropan-2-yl)benzoate serve as valuable building blocks. Their structure combines a rigid aromatic core with a versatile tertiary alcohol and an ester functionality, making them suitable for synthesizing a range of more complex molecules. While their physical properties may be similar, confirming the identity of the ester group—methyl versus ethyl—is critical for ensuring reaction success, defining intellectual property, and guaranteeing the purity of a final compound.

NMR spectroscopy stands as the preeminent technique for this task. It provides a non-destructive, atomic-level view of a molecule's structure, allowing for the precise identification of functional groups and their connectivity. This guide will demonstrate how ¹H and ¹³C NMR spectroscopy can be used to unequivocally differentiate between these two closely related esters.

The Experimental Foundation: A Self-Validating Protocol

Acquiring high-quality, reproducible NMR data is paramount. The protocol described below is designed to be a self-validating system, minimizing artifacts and ensuring spectral accuracy. The causality behind each step is explained to provide a deeper understanding of the process.

Sample Preparation: The Cornerstone of Quality Spectra

The goal of sample preparation is to create a dilute, homogeneous solution free from particulates and paramagnetic impurities, which can degrade spectral resolution.[1][2]

Step-by-Step Protocol:

  • Analyte Weighing: Accurately weigh 5-10 mg of the analyte for ¹H NMR or 20-50 mg for ¹³C NMR.

    • Causality: ¹H NMR is an inherently more sensitive technique, requiring less sample.[3] The lower natural abundance and smaller gyromagnetic ratio of the ¹³C nucleus necessitate a more concentrated sample to achieve a good signal-to-noise ratio in a reasonable time.[1]

  • Solvent Selection: Choose a suitable deuterated solvent. Chloroform-d (CDCl₃) is an excellent first choice for these compounds due to its good solubilizing power and relatively clean spectral window.

    • Causality: Deuterated solvents are used because they are "invisible" in ¹H NMR spectra, preventing a large solvent signal from overwhelming the analyte signals. The deuterium nucleus also provides the essential signal for the spectrometer's field-frequency lock system.[4]

  • Dissolution & Transfer: Dissolve the analyte in approximately 0.6-0.7 mL of the deuterated solvent in a clean, small vial. Once fully dissolved, filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.[2][5]

    • Causality: Dissolving in a separate vial ensures complete solubilization before transfer. Filtering removes any dust or particulate matter that would severely degrade the magnetic field homogeneity, a process known as shimming, resulting in broad, poorly resolved peaks.[2] The specified volume ensures the sample height is optimal for detection within the instrument's receiver coil.[1]

  • Standard Addition (Optional but Recommended): Add a small amount of Tetramethylsilane (TMS) as an internal reference standard.

    • Causality: TMS provides a sharp singlet at 0.00 ppm, serving as a universal reference point for the chemical shift scale. This allows for accurate comparison of spectra recorded on different instruments or at different times.[6]

  • Capping and Labeling: Securely cap the NMR tube and label it clearly. Invert the tube several times to ensure the solution is thoroughly mixed.

Data Acquisition Parameters
  • Spectrometer: 400 MHz or higher field NMR spectrometer.

  • ¹H NMR:

    • Pulse Program: Standard single-pulse (zg30).

    • Number of Scans: 8-16 scans.

    • Relaxation Delay (d1): 1-2 seconds.

  • ¹³C NMR:

    • Pulse Program: Standard proton-decoupled (zgpg30).

    • Number of Scans: 128-1024 scans.

    • Relaxation Delay (d1): 2 seconds.

Experimental Workflow Diagram

The following diagram illustrates the logical flow from sample preparation to final data analysis.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing cluster_analysis Spectral Analysis weigh Weigh Analyte (5-50 mg) dissolve Dissolve in CDCl3 (0.7 mL) weigh->dissolve filter Filter into NMR Tube dissolve->filter h1 Acquire ¹H Spectrum (16 scans) filter->h1 c13 Acquire ¹³C Spectrum (1024 scans) ft Fourier Transform h1->ft phase Phase Correction ft->phase baseline Baseline Correction phase->baseline integrate Integration (¹H) reference Reference to TMS (0.00 ppm) baseline->reference analysis_h1 Assign ¹H Signals (Shifts, Multiplicity) reference->analysis_h1 analysis_c13 Assign ¹³C Signals (Shifts) reference->analysis_c13 comparison Comparative Analysis (Methyl vs. Ethyl) analysis_h1->comparison analysis_c13->comparison

Caption: Workflow for comparative NMR analysis.

Results: A Side-by-Side Spectral Comparison

The following tables summarize the predicted ¹H and ¹³C NMR data for both compounds in CDCl₃. The predictions are based on established chemical shift principles and data from structurally similar compounds.[7][8]

Predicted ¹H NMR Data
Assignment Structure Fragment Methyl 4-(2-hydroxypropan-2-yl)benzoate Ethyl 4-(2-hydroxypropan-2-yl)benzoate Key Differentiator
H-aAr-H (ortho to -COOR)~8.00 ppm (d, J ≈ 8.4 Hz, 2H)~7.99 ppm (d, J ≈ 8.4 Hz, 2H)No
H-bAr-H (ortho to -C(CH₃)₂OH)~7.50 ppm (d, J ≈ 8.4 Hz, 2H)~7.49 ppm (d, J ≈ 8.4 Hz, 2H)No
H-c-C(CH₃)₂OH ~1.80 ppm (s, 1H)~1.80 ppm (s, 1H)No
H-d-C(CH₃ )₂OH~1.58 ppm (s, 6H)~1.58 ppm (s, 6H)No
H-e -CO₂CH₃ ~3.91 ppm (s, 3H) N/AYes (Singlet)
H-f -CO₂CH₂ CH₃N/A~4.38 ppm (q, J ≈ 7.1 Hz, 2H) Yes (Quartet)
H-g -CO₂CH₂CH₃ N/A~1.39 ppm (t, J ≈ 7.1 Hz, 3H) Yes (Triplet)
Predicted ¹³C NMR Data
Assignment Structure Fragment Methyl 4-(2-hydroxypropan-2-yl)benzoate Ethyl 4-(2-hydroxypropan-2-yl)benzoate Key Differentiator
C-1C =O~167.0 ppm~166.5 ppmMinor Shift
C-2Ar-C (ipso to -COOR)~128.5 ppm~129.0 ppmMinor Shift
C-3Ar-C (ortho to -COOR)~129.5 ppm~129.4 ppmNo
C-4Ar-C (ortho to -C(CH₃)₂OH)~125.0 ppm~124.9 ppmNo
C-5Ar-C (ipso to -C(CH₃)₂OH)~151.0 ppm~150.8 ppmNo
C-6-C (CH₃)₂OH~72.5 ppm~72.5 ppmNo
C-7-C(C H₃)₂OH~31.0 ppm~31.0 ppmNo
C-8 -CO₂C H₃~52.1 ppm N/AYes
C-9 -CO₂C H₂CH₃N/A~61.0 ppm Yes
C-10 -CO₂CH₂C H₃N/A~14.3 ppm Yes

Discussion: Interpreting the Spectral Differences

The data reveals that while many signals are nearly identical, the ester functional group provides a clear and unambiguous fingerprint for each molecule.

Analysis of the ¹H NMR Spectra

The most striking difference lies in the signals corresponding to the alkyl portion of the ester group.

  • Methyl Ester: The methyl ester displays a sharp singlet (H-e ) at approximately 3.91 ppm. A singlet is observed because there are no adjacent protons to cause spin-spin coupling. This signal integrates to 3 protons.[9]

  • Ethyl Ester: The ethyl ester exhibits two distinct signals. A quartet (H-f ) appears further downfield around 4.38 ppm, and a triplet (H-g ) appears upfield around 1.39 ppm.[8][10]

    • Causality: The downfield shift of the quartet is due to the deshielding effect of the adjacent electronegative oxygen atom.[6][11] According to the n+1 rule, its signal is split into a quartet (2+1=3) by the two neighboring protons of the methyl group. The methyl group's signal is split into a triplet (2+1=3) by the two adjacent methylene protons. The integration of these signals will be in a 2:3 ratio, respectively.

The signals for the aromatic protons (H-a, H-b) and the 2-hydroxypropan-2-yl group (H-c, H-d) are virtually identical in both molecules. Their chemical environments are too distant from the ester alkyl group to experience a significant change in shielding.

Analysis of the ¹³C NMR Spectra

The ¹³C NMR spectra provide confirmatory evidence. In a standard proton-decoupled experiment, each unique carbon atom appears as a single line.[12]

  • Methyl Ester: A single carbon resonance (C-8 ) is observed around 52.1 ppm, characteristic of a methoxy carbon attached to a carbonyl group.[13]

  • Ethyl Ester: Two distinct signals (C-9 and C-10 ) are present. The methylene carbon (-C H₂-) appears further downfield around 61.0 ppm due to its direct attachment to the oxygen atom, while the terminal methyl carbon (-C H₃) is found upfield around 14.3 ppm.[12][13]

These unique carbon signals provide an unequivocal method for differentiating the two compounds, complementing the information from the ¹H NMR spectrum.

Conclusion

While Methyl 4-(2-hydroxypropan-2-yl)benzoate and its ethyl ester are structurally very similar, NMR spectroscopy provides a powerful and definitive method for their differentiation. The key diagnostic signals in the ¹H NMR spectrum are the singlet at ~3.9 ppm for the methyl ester versus the characteristic quartet and triplet of the ethyl ester. These findings are corroborated in the ¹³C NMR spectrum by the presence of one ester alkyl carbon signal for the methyl variant and two for the ethyl. This guide outlines a robust experimental and analytical framework, enabling researchers to confidently assign the correct structure to their synthesized materials, ensuring the integrity and reproducibility of their scientific work.

References

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • MIT OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide. Retrieved from [Link]

  • University of Alberta Faculty of Science. (n.d.). NMR Sample Preparation 1. Retrieved from [Link]

  • Widener University. (n.d.). Sample Preparation. Retrieved from [Link]

  • Iowa State University Chemical Instrumentation Facility. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Abraham, R. J., et al. (2004). ¹H chemical shifts in NMR. Part 21-Prediction of the ¹H chemical shifts of molecules containing the ester group: a modelling and ab initio investigation. Magnetic Resonance in Chemistry. Retrieved from [Link]

  • University of Calgary. (n.d.). Spectroscopy Tutorial: Esters. Retrieved from [Link]

  • Biological Magnetic Resonance Bank. (n.d.). bmse001194 Methyl 4-hydroxybenzoate. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 19). 13.3: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

  • Molbase. (n.d.). Synthesis of STAGE B: ETHYL 4-(HYDROXYMETHYL)BENZOATE. Retrieved from [Link]

  • Abraham, R. J., et al. (2005, January 15). Prediction of the 1H chemical shifts of molecules containing the ester group: a modelling and ab initio investigation. PubMed. Retrieved from [Link]

  • TheElkchemist. (2023, March 15). NMR Spectroscopy | Interpreting Spectra | Ester. YouTube. Retrieved from [Link]

  • AZoOptics. (2025, May 29). How to Interpret NMR Spectroscopy Results: A Beginner's Guide. Retrieved from [Link]

  • Vaia. (n.d.). Assign as many resonances as you can to specific carbon atoms in the 13 C NMR spectrum of ethyl benzoate. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

  • Scheer, A. M., et al. (2021, June 16). Distinguishing Vinylic and Aromatic 1H NMR Signals Using Selectively Deuterated Chalcones. Journal of Chemical Education. Retrieved from [Link]

  • Zimmerman, H. E., & Schuster, D. I. (n.d.). EFFECTS ON THE N.M.R. SPECTRA OF THE STEREOCHEMISTRY OF 3,4-DIARYLADIPIC ESTERS AND 1,2-DIARYLCYCLOPENTANES. Retrieved from [Link]

  • JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Retrieved from [Link]

  • Organic Chemistry Data. (2021, October 20). NMR Spectroscopy :: 13C NMR Chemical Shifts. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supplementary data. Retrieved from [Link]

  • SpectraBase. (n.d.). Methyl 4-(hydroxymethyl)benzoate - Optional[13C NMR] - Chemical Shifts. Retrieved from [Link]

  • Chegg. (2022, February 4). Q3. The following NMR spectrum is of ethyl 4-hydroxybenzoate. Draw the structure, and match the peaks to their respective protons on the structure. Retrieved from [Link]

  • Biological Magnetic Resonance Bank. (n.d.). Ethyl 4-hydroxybenzoate (C9 H10 O3). Retrieved from [Link]

  • PubChemLite. (n.d.). Methyl 4-(2-hydroxypropan-2-yl)benzoate (C11H14O3). Retrieved from [Link]

  • Sciencemadness Discussion Board. (2018, March 12). Ethyl benzoate synthesis. Retrieved from [Link]

  • Journal of Chemical and Pharmaceutical Research. (2016). Novel synthesis of ethyl 4-(2-hydroxypropan-2-yl)-2-propyl-1H -imidazole-5-carboxylate: A key intermediate of olmesartan. Retrieved from [Link]

  • Royal Society of Chemistry. (2024). Supporting Information. Retrieved from [Link]

  • Doc Brown's Advanced Organic Chemistry. (n.d.). 1H proton nmr spectrum of methyl 2-hydroxybenzoate. Retrieved from [Link]

  • ResearchGate. (n.d.). ELABORATION OF A METHOD FOR SYNTHESIS FOR METHYL P-HIDROXYLBENZOATE, A FOOD PRESERVATIVE. Retrieved from [Link]

  • EPFL. (n.d.). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Retrieved from [Link]

  • SlidePlayer. (n.d.). Preparation of Methyl Benzoate. Retrieved from [Link]

  • Google Patents. (n.d.). CN104326915A - Method for synthesizing ethyl p-hydroxybenzoate through catalysis of modified metal oxide type solid super acid.
  • CIBTech. (n.d.). THE CATALYTIC SYNTHESIS OF ETHYL BENZOATE WITH EXPANDABLE GRAPHITE AS CATALYST UNDER THE CONDITION OF MICROWAVE HEATING. Retrieved from [Link]

  • Yeast Metabolome Database. (n.d.). Ethyl-4-hydroxybenzoate (YMDB01688). Retrieved from [Link]

  • ResearchGate. (2025, October 16). (Benzoylamino)methyl 4-Hydroxybenzoate. Retrieved from [Link]

  • SciSpace. (n.d.). Peculiarities of nmr 13 c spectra of benzoic acid and alkylbenzoates. ii. regular spectra differences between benzoic fragments. Retrieved from [Link]

  • ResearchGate. (n.d.). 1 H NMR spectra of benzoic acid and sodium benzoate in 0.2% chitosan solution (pH 3.3). Retrieved from [Link]

Sources

Validation

A Senior Application Scientist's Guide to Benchmarking Extraction Efficiency of Methyl 4-(2-hydroxypropan-2-yl)benzoate from Human Plasma

Abstract This guide provides a comprehensive comparison of three common extraction techniques—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—for the bioanalysis of Methyl 4-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This guide provides a comprehensive comparison of three common extraction techniques—Protein Precipitation (PPT), Liquid-Liquid Extraction (LLE), and Solid-Phase Extraction (SPE)—for the bioanalysis of Methyl 4-(2-hydroxypropan-2-yl)benzoate in human plasma. As a moderately polar small molecule, the selection of an appropriate extraction method is critical for achieving the accuracy, precision, and sensitivity required for pharmacokinetic and toxicokinetic studies. This document outlines detailed experimental protocols, discusses the scientific principles behind each method, and presents a framework for evaluating performance based on key metrics such as extraction recovery and matrix effects, in accordance with regulatory guidelines.

Introduction

Methyl 4-(2-hydroxypropan-2-yl)benzoate is a compound of interest in pharmaceutical development and metabolic studies. Accurate quantification of this analyte in a complex biological matrix like human plasma is essential for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. The primary challenge in this endeavor is the removal of endogenous interferences, such as proteins and phospholipids, which can suppress analyte signal in mass spectrometry and compromise analytical column integrity.

The choice of sample preparation technique is arguably the most critical factor influencing the reliability of a bioanalytical method. This guide serves as a practical resource for researchers, scientists, and drug development professionals to select and optimize an extraction strategy tailored to their specific analytical objectives, whether they be high-throughput screening or rigorous regulatory submission.

Analyte Physicochemical Properties: The Key to Method Selection

Understanding the properties of Methyl 4-(2-hydroxypropan-2-yl)benzoate is the foundation for designing an effective extraction strategy.

  • Molecular Weight: 194.23 g/mol [1]

  • LogP (Octanol-Water Partition Coefficient): 1.9[1][2]

  • Structure: The molecule contains a moderately non-polar benzene ring and methyl ester group, along with a polar tertiary alcohol. This amphiphilic nature dictates its solubility and interaction with different solvents and sorbents. The LogP of 1.9 indicates a slight preference for non-polar environments but still sufficient polarity to be soluble in common organic solvents used in chromatography.

Based on these properties, the analyte is a suitable candidate for Reversed-Phase Solid-Phase Extraction, Liquid-Liquid Extraction with a moderately polar solvent, and Protein Precipitation.

Comparative Evaluation of Extraction Methodologies

This section details the principles, protocols, and performance considerations for each of the three primary extraction techniques. The evaluation of each method is grounded in the principles of bioanalytical method validation as outlined by the U.S. Food and Drug Administration (FDA).[3][4][5][6]

Protein Precipitation (PPT)

Principle: PPT is the simplest and fastest method for removing the bulk of proteins from plasma. It operates by adding a water-miscible organic solvent (like acetonitrile or methanol) or a strong acid (like trichloroacetic or sulfosalicylic acid) to the plasma sample.[7] This disrupts the protein's hydration shell, causing denaturation and precipitation.[8] The small, soluble analyte remains in the supernatant, which can then be directly injected or further processed.

Experimental Protocol: Acetonitrile Precipitation

  • Sample Aliquoting: Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

  • Internal Standard (IS) Spiking: Add 10 µL of an appropriate internal standard solution (e.g., a stable isotope-labeled version of the analyte) to each plasma sample.

  • Precipitant Addition: Add 300 µL of ice-cold acetonitrile (a 3:1 ratio of solvent to plasma is common) to the tube.

  • Mixing: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.[8]

  • Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Transfer: Carefully transfer the clear supernatant to a clean tube or HPLC vial for LC-MS/MS analysis.

Workflow Diagram: Protein Precipitation

Protein Precipitation Workflow Start 1. Plasma Sample (100 µL) + Internal Standard AddSolvent 2. Add 300 µL Ice-Cold Acetonitrile Start->AddSolvent Vortex 3. Vortex (1 minute) AddSolvent->Vortex Centrifuge 4. Centrifuge (14,000 x g, 10 min, 4°C) Vortex->Centrifuge Supernatant 5. Collect Supernatant Centrifuge->Supernatant Pellet Discard Protein Pellet Centrifuge->Pellet Analysis LC-MS/MS Analysis Supernatant->Analysis

A simple workflow for Protein Precipitation.

Liquid-Liquid Extraction (LLE)

Principle: LLE separates analytes from matrix components based on their differential solubility in two immiscible liquid phases, typically an aqueous phase (the plasma sample, often buffered) and an organic solvent.[9] By adjusting the pH of the aqueous phase, the charge state of the analyte can be modified to maximize its partitioning into the organic phase, leaving polar interferences behind. Given the neutral character of Methyl 4-(2-hydroxypropan-2-yl)benzoate, pH adjustment is less critical for partitioning but can help minimize the extraction of acidic or basic interferences.

Experimental Protocol: Methyl tert-Butyl Ether (MTBE) Extraction

  • Sample Aliquoting: Pipette 100 µL of human plasma into a 2 mL microcentrifuge tube.

  • Internal Standard (IS) Spiking: Add 10 µL of the internal standard solution.

  • Buffering (Optional): Add 100 µL of a neutral buffer (e.g., 100 mM phosphate buffer, pH 7.0) to maintain consistent conditions.

  • Solvent Addition: Add 600 µL of MTBE.

  • Mixing: Vortex for 2 minutes to facilitate the transfer of the analyte into the organic phase.

  • Centrifugation: Centrifuge at 4,000 x g for 5 minutes to separate the aqueous and organic layers.

  • Organic Layer Transfer: Carefully transfer the upper organic layer (MTBE) to a clean tube, avoiding the aqueous layer and the protein interface.

  • Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water) for LC-MS/MS analysis.

Workflow Diagram: Liquid-Liquid Extraction

Liquid-Liquid Extraction Workflow Start 1. Plasma Sample (100 µL) + IS + Buffer AddSolvent 2. Add 600 µL MTBE Start->AddSolvent Vortex 3. Vortex (2 minutes) AddSolvent->Vortex Centrifuge 4. Centrifuge (4,000 x g, 5 min) Vortex->Centrifuge Transfer 5. Transfer Organic Layer Centrifuge->Transfer Discard Discard Aqueous Layer Centrifuge->Discard Evaporate 6. Evaporate to Dryness (Nitrogen Stream) Transfer->Evaporate Reconstitute 7. Reconstitute (100 µL Mobile Phase) Evaporate->Reconstitute Analysis LC-MS/MS Analysis Reconstitute->Analysis

Workflow for Liquid-Liquid Extraction.

Solid-Phase Extraction (SPE)

Principle: SPE is a highly selective sample preparation technique that functions like a miniaturized form of liquid chromatography.[10] It uses a solid sorbent packed into a cartridge or well plate to retain the analyte of interest from the liquid sample.[11] Interferences are washed away, and the purified analyte is then eluted with a small volume of a strong solvent. For Methyl 4-(2-hydroxypropan-2-yl)benzoate, a reversed-phase (e.g., C18) sorbent is ideal, retaining the analyte via hydrophobic interactions.[10][12]

Experimental Protocol: Reversed-Phase SPE (C18 Sorbent)

  • Sample Pre-treatment: Dilute 100 µL of plasma with 200 µL of 2% phosphoric acid in water. This disrupts protein binding and ensures the analyte is in a suitable state for retention.

  • Conditioning: Condition the C18 SPE cartridge with 1 mL of methanol.

  • Equilibration: Equilibrate the cartridge with 1 mL of ultrapure water. Do not let the sorbent bed go dry.[11]

  • Loading: Load the pre-treated plasma sample onto the cartridge.

  • Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

  • Elution: Elute the analyte with 1 mL of methanol into a clean collection tube.

  • Evaporation & Reconstitution: Evaporate the eluate to dryness and reconstitute in 100 µL of mobile phase for analysis.

Workflow Diagram: Solid-Phase Extraction dot digraph "Solid-Phase Extraction Workflow" { graph [splines=ortho, nodesep=0.4]; node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

// Nodes Pretreat [label="1. Pre-treat Plasma\n(Dilute with Acid)", fillcolor="#F1F3F4", fontcolor="#202124"]; Condition [label="2. Condition SPE Cartridge\n(1 mL Methanol)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Equilibrate [label="3. Equilibrate\n(1 mL Water)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Load [label="4. Load Sample", fillcolor="#FBBC05", fontcolor="#202124"]; Wash [label="5. Wash\n(1 mL 5% Methanol)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Elute [label="6. Elute Analyte\n(1 mL Methanol)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Process [label="7. Evaporate & Reconstitute", fillcolor="#FBBC05", fontcolor="#202124"]; Analysis [label="LC-MS/MS Analysis", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges Pretreat -> Load; Condition -> Equilibrate -> Load; Load -> Wash; Wash -> Elute; Elute -> Process; Process -> Analysis; }

Sources

Comparative

Acid-Catalyzed vs. Base-Catalyzed Synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate: A Comparative Guide

Executive Summary The synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate from 4-(2-hydroxypropan-2-yl)benzoic acid presents a classic chemoselectivity challenge in organic synthesis. The starting material contains two...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The synthesis of Methyl 4-(2-hydroxypropan-2-yl)benzoate from 4-(2-hydroxypropan-2-yl)benzoic acid presents a classic chemoselectivity challenge in organic synthesis. The starting material contains two distinct functional groups: a carboxylic acid and a tertiary alcohol (dimethylcarbinol group). While converting a carboxylic acid to a methyl ester is typically a straightforward process, the presence of the acid-sensitive tertiary alcohol dictates the choice of reagents. This guide objectively compares the traditional acid-catalyzed Fischer esterification against base-catalyzed SN2 alkylation, providing mechanistic causality, experimental data, and validated protocols for researchers and drug development professionals.

Mechanistic Analysis & Causality

The Pitfall of Acid Catalysis (Fischer Esterification)

Fischer esterification is a reversible, acid-catalyzed equilibrium reaction commonly used to synthesize esters from carboxylic acids and alcohols[1]. The mechanism relies on the protonation of the carbonyl oxygen by a strong mineral acid (e.g., H₂SO₄), making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by methanol[1].

However, applying these conditions to 4-(2-hydroxypropan-2-yl)benzoic acid results in a catastrophic failure of chemoselectivity. Tertiary alcohols are highly prone to E1 dehydration in the presence of strong acids and heat[2]. The hydroxyl group is protonated to form a good leaving group (-OH₂⁺), which rapidly departs to generate a stable tertiary benzylic carbocation[2]. Subsequent deprotonation yields an alkene. Consequently, the major product isolated from this route is the dehydrated byproduct, methyl 4-(prop-1-en-2-yl)benzoate , rather than the desired intact tertiary alcohol.

The Superiority of Base Catalysis (Sₙ2 Alkylation)

To circumvent the dehydration pathway, a base-catalyzed approach utilizing a mild base (e.g., K₂CO₃) and an alkylating agent (e.g., Methyl Iodide, MeI) in a polar aprotic solvent (e.g., DMF) is employed[3]. This method exploits the vast pKa difference between the carboxylic acid (pKa ~4.5) and the tertiary alcohol (pKa ~17). Potassium carbonate selectively deprotonates the carboxylic acid to form a nucleophilic carboxylate anion, leaving the tertiary alcohol completely unaffected. The carboxylate then undergoes a rapid Sₙ2 substitution with methyl iodide to form the ester[3]. The use of DMF, a polar aprotic solvent, accelerates the Sₙ2 reaction by leaving the carboxylate nucleophile unsolvated and highly reactive.

Pathway SM 4-(2-hydroxypropan-2-yl) benzoic acid Acid Acid Catalysis (H2SO4, MeOH) SM->Acid Reflux Base Base Catalysis (K2CO3, MeI, DMF) SM->Base Room Temp Prod_Acid Methyl 4-(prop-1-en-2-yl)benzoate (Dehydrated Byproduct) Acid->Prod_Acid E1 Dehydration Prod_Base Methyl 4-(2-hydroxypropan-2-yl)benzoate (Desired Product) Base->Prod_Base SN2 Alkylation

Figure 1: Divergent reaction pathways for acid vs. base-catalyzed esterification.

Experimental Data Comparison

The following table summarizes the quantitative and qualitative differences between the two synthetic routes based on standard laboratory validation.

ParameterAcid-Catalyzed Route (MeOH / H₂SO₄)Base-Catalyzed Route (K₂CO₃ / MeI)
Primary Mechanism Fischer Esterification & E1 EliminationAcid-Base Deprotonation & Sₙ2 Alkylation
Reaction Conditions Reflux (65°C), 12-24 hoursRoom Temperature (20-25°C), 2-4 hours
Functional Group Integrity Poor (Tertiary alcohol dehydrates)Excellent (Tertiary alcohol preserved)
Major Product Methyl 4-(prop-1-en-2-yl)benzoateMethyl 4-(2-hydroxypropan-2-yl)benzoate
Typical Yield (Desired) < 10%> 90%
Byproduct Profile High alkene formation, waterPotassium iodide (water-soluble salt)

Step-by-Step Experimental Protocols

Protocol A: Base-Catalyzed Synthesis (Recommended Workflow)

This protocol is a self-validating system designed to maximize yield while preserving the tertiary alcohol.

  • Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 4-(2-hydroxypropan-2-yl)benzoic acid (1.0 equiv) in anhydrous N,N-Dimethylformamide (DMF) to create a 0.2 M solution.

  • Deprotonation: Add anhydrous Potassium Carbonate (K₂CO₃, 1.5 equiv) to the solution. Stir the suspension at room temperature for 15 minutes to ensure complete formation of the carboxylate salt. Causality: The slight excess of base ensures complete deprotonation without risking side reactions, as K₂CO₃ is too weak to deprotonate the tertiary alcohol.

  • Alkylation: Cool the mixture to 0°C using an ice bath. Add Methyl Iodide (MeI, 1.2 equiv) dropwise via syringe. Remove the ice bath and allow the reaction to warm to room temperature.

  • Monitoring: Stir for 2-4 hours. Monitor reaction progress via TLC (Hexanes:EtOAc 3:1). The desired product will appear as a new spot with an R_f value higher than the highly polar baseline starting material, but lower than a fully non-polar alkene byproduct.

  • Quenching & Extraction: Quench the reaction by adding distilled water (equal to 3x the DMF volume). Extract the aqueous layer with Ethyl Acetate (EtOAc) three times.

  • Purification: Wash the combined organic layers sequentially with water (to remove residual DMF) and saturated aqueous NaCl (brine). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the pure Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Workflow Step1 Step 1: Deprotonation Add K2CO3 to Substrate in DMF Step2 Step 2: SN2 Alkylation Dropwise addition of MeI at 0°C Step1->Step2 Step3 Step 3: Quench & Extract Add H2O, Extract with EtOAc Step2->Step3 Step4 Step 4: Purification Wash with Brine, Dry, Evaporate Step3->Step4

Figure 2: Step-by-step workflow for the base-catalyzed SN2 alkylation method.

Protocol B: Acid-Catalyzed Synthesis (Cautionary / For Byproduct Generation)

This protocol is provided solely for researchers intentionally seeking to synthesize the dehydrated alkene byproduct.

  • Preparation: Dissolve 4-(2-hydroxypropan-2-yl)benzoic acid (1.0 equiv) in anhydrous Methanol (MeOH), which serves as both reactant and solvent.

  • Catalysis: Carefully add concentrated Sulfuric Acid (H₂SO₄, 0.1 equiv) dropwise.

  • Reflux: Attach a reflux condenser and heat the mixture to 65°C for 12 hours. Causality: The heat and strong acid drive the E1 dehydration of the tertiary alcohol[2] simultaneously with esterification[1].

  • Workup: Cool to room temperature, concentrate to remove excess MeOH, and neutralize with saturated aqueous NaHCO₃. Extract with EtOAc, dry, and concentrate to isolate the dehydrated alkene byproduct.

References

  • Master Organic Chemistry. Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Available at:[Link]

  • Chemistry LibreTexts. Dehydration Reactions of Alcohols. Available at:[Link]

  • Common Organic Chemistry. Acid to Ester - Common Conditions: Alkylation with Iodomethane (MeI). Available at:[Link]

Sources

Validation

Certified Reference Standards for Methyl 4-(2-hydroxypropan-2-yl)benzoate Purity Validation: A Comprehensive Comparison Guide

Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS 50604-12-1) is a critical synthetic building block and potential intermediate impurity in the development of active pharmaceutical ingredients (APIs)[1]. In pharmaceutical ana...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS 50604-12-1) is a critical synthetic building block and potential intermediate impurity in the development of active pharmaceutical ingredients (APIs)[1]. In pharmaceutical analysis, the accuracy of any quantitative method—whether for assaying API yield or controlling impurity limits—is fundamentally limited by the quality of the reference standard used.

This guide provides an objective comparison of reference standard tiers available for Methyl 4-(2-hydroxypropan-2-yl)benzoate and details the self-validating analytical protocols required to establish absolute purity.

Comparison of Reference Standard Tiers

When establishing a purity validation workflow, laboratories must select a reference standard tier that balances regulatory compliance, analytical rigor, and cost. The United States Pharmacopeia (USP) mandates that reference standards used in compendial procedures must be rigorously tested for high purity, critical characteristics, and suitability for their intended quantitative purpose[2].

Objective Data Comparison
Standard TierTypical Certified PurityExpanded Uncertainty ( U )Metrological TraceabilityRelative CostBest Use Case
Primary CRM (e.g., TraceCERT®) >99.5% 0.2%SI-traceable (via qNMR/Mass Balance) Instrument calibration, regulatory submissions, qualifying secondary standards.
Secondary Working Standard >98.0% - 99.0%0.5% - 1.0%Traceable to Primary CRM Routine batch release, daily Quality Control (QC) assays.
In-House Synthesized Standard Variable (>95%)> 1.0% (unless fully validated)Internal mass balance only$ (Material) / $ (Labor)Early-stage R&D, custom impurity tracking where commercial CRMs are unavailable.

Mechanistic Causality in Purity Validation (E-E-A-T)

A robust purity validation protocol cannot rely on a single analytical technique; it must be a self-validating system utilizing orthogonal methods. The two pillars of modern reference standard characterization are Mass Balance and Quantitative Nuclear Magnetic Resonance (qNMR)[3].

Why HPLC-UV for Mass Balance?

High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is used to determine chromatographic purity. The causality behind selecting UV detection at ~254 nm lies in the molecular structure of Methyl 4-(2-hydroxypropan-2-yl)benzoate: the aromatic benzoate ring provides a strong π→π∗ electronic transition. This ensures high-sensitivity detection of structurally related impurities. However, HPLC-UV is "blind" to UV-inactive species (e.g., water, inorganic salts, aliphatic solvents). Therefore, chromatographic purity must be mathematically corrected using Karl Fischer (KF) titration and Thermogravimetric Analysis (TGA) to achieve true mass balance.

Why 1H-qNMR for Absolute Quantitation?

qNMR is utilized because it bypasses the need for a structurally identical primary standard[3]. The fundamental physics of NMR dictate that the signal intensity (integral area) is strictly proportional to the number of resonant nuclei, regardless of the molecule's overall structure. By comparing a specific proton signal from Methyl 4-(2-hydroxypropan-2-yl)benzoate against a highly pure, SI-traceable internal standard (like Maleic Acid), absolute purity is determined directly.

Self-Validating Experimental Protocols

The following step-by-step methodologies demonstrate how to cross-validate the purity of a Methyl 4-(2-hydroxypropan-2-yl)benzoate working standard.

Protocol A: Mass Balance Purity Assessment
  • Sample Preparation: Dissolve 10.0 mg of the Methyl 4-(2-hydroxypropan-2-yl)benzoate candidate batch in 10.0 mL of a 50:50 (v/v) Water:Acetonitrile diluent.

  • Chromatographic Separation:

    • Column: C18, 150 x 4.6 mm, 3.5 µm particle size.

    • Mobile Phase: Gradient elution using 0.1% Trifluoroacetic acid (TFA) in Water (A) and 0.1% TFA in Acetonitrile (B). Run from 10% B to 90% B over 15 minutes.

    • Detection: UV absorbance at 254 nm.

  • Orthogonal Corrections:

    • Perform Karl Fischer titration to determine Water Content ( W ).

    • Perform Residue on Ignition (ROI) or TGA to determine inorganic ash/volatiles ( V ).

  • Causality-Driven Calculation: Mass Balance Purity=HPLC Area %×(100100−(W+V)​)

Protocol B: Absolute Purity Determination via 1H-qNMR
  • Internal Standard (IS) Selection: Select Maleic Acid CRM (CAS 110-16-7). Causality: Maleic acid provides a sharp, distinct alkene singlet at ~6.3 ppm in DMSO-d6, which perfectly avoids overlap with the analyte's aromatic protons (7.4-8.0 ppm) and aliphatic methyl protons (~1.5 ppm and ~3.8 ppm).

  • Gravimetric Preparation: Using a microbalance ( d=0.001 mg), accurately weigh ~15.0 mg of Methyl 4-(2-hydroxypropan-2-yl)benzoate and ~5.0 mg of Maleic Acid CRM. Co-dissolve completely in 0.6 mL of DMSO-d6.

  • NMR Acquisition Parameters (Critical):

    • Use a 90° excitation pulse.

    • Relaxation Delay (D1): Set to ≥5×T1​ (typically >30 seconds). Causality: This ensures complete longitudinal relaxation of all nuclei between pulses, preventing signal saturation and ensuring the integral area remains strictly proportional to the molar concentration.

    • Acquire 64 scans for a high signal-to-noise ratio.

  • Data Processing: Integrate the analyte's methyl ester singlet ( Ix​ , 3H) and the IS alkene singlet ( Istd​ , 2H). Calculate absolute purity ( Px​ ) using the standard qNMR equation based on molar ratios and precise weights.

Purity Validation Workflow Visualization

The following diagram illustrates the orthogonal, self-validating workflow required to elevate a raw chemical batch to a Certified Reference Standard.

PurityValidation A Candidate Batch: Methyl 4-(2-hydroxypropan-2-yl)benzoate B Chromatographic Purity (HPLC-UV at 254 nm) A->B C Water & Volatiles (Karl Fischer & TGA) A->C D Absolute Quantitation (1H-qNMR vs. Maleic Acid) A->D E Mass Balance Calculation B->E C->E F qNMR Purity Calculation D->F G Cross-Validation & Statistical Agreement (Δ < 0.5%) E->G F->G H Certified Reference Standard (Validated Absolute Purity) G->H

Figure 1: Orthogonal self-validating workflow for reference standard purity certification.

References

  • methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information NextSDS[Link]

  • Quantitative NMR as a Versatile Tool for the Reference Material Preparation MDPI - Molecules[Link]

Sources

Comparative

Comparative Guide: Methyl 4-(2-hydroxypropan-2-yl)benzoate vs. Alternative Tertiary Alcohols in Cross-Coupling

The construction of sterically congested C(sp³)–C(sp²) bonds via the cross-coupling of tertiary alcohols remains one of the most formidable challenges in modern organic synthesis. While primary and secondary alcohols are...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

The construction of sterically congested C(sp³)–C(sp²) bonds via the cross-coupling of tertiary alcohols remains one of the most formidable challenges in modern organic synthesis. While primary and secondary alcohols are routinely utilized in deoxygenative cross-coupling, tertiary alcohols are notoriously recalcitrant due to extreme steric hindrance, high C–O bond dissociation energies (BDE), and their propensity to undergo undesired β-hydride elimination[1].

As a Senior Application Scientist, I have evaluated numerous tertiary alcohol substrates across various catalytic platforms. This guide provides an objective, data-driven comparison between Methyl 4-(2-hydroxypropan-2-yl)benzoate —a privileged, electron-deficient benzylic tertiary alcohol—and other standard tertiary alcohols, detailing the mechanistic causality that dictates their reactivity in metallaphotoredox cross-coupling workflows.

Mechanistic Causality: Why Substrate Structure Dictates Reactivity

The success of a deoxygenative cross-coupling reaction relies on three critical phases: C–O bond activation, radical generation via single-electron transfer (SET), and radical capture by a transition metal (typically Nickel)[2]. The structural features of the tertiary alcohol fundamentally alter this pathway:

  • Aliphatic Tertiary Alcohols (e.g., 1-Adamantol, tert-Butanol): These substrates possess highly localized, strong C–O bonds. Even when pre-activated (e.g., as oxalates or benzoates), the resulting localized tertiary alkyl radicals are highly unstable and prone to rapid β-hydride elimination or hydrogen atom transfer (HAT) side reactions, leading to poor cross-coupling yields[3].

  • Neutral Benzylic Tertiary Alcohols (e.g., Cumyl Alcohol): The adjacent aromatic ring lowers the C–O BDE and stabilizes the resulting tertiary radical via resonance[4]. However, neutral benzylic radicals are highly persistent and often undergo rapid radical-radical dimerization (homocoupling) before the Nickel catalyst can capture them[5].

  • Methyl 4-(2-hydroxypropan-2-yl)benzoate (EWG-Benzylic): This substrate represents the "Goldilocks" zone for cross-coupling. The para-ester group (-COOMe) is an electron-withdrawing group (EWG) that lowers the Singly Occupied Molecular Orbital (SOMO) energy of the benzylic radical. This renders the radical highly electrophilic . Because the low-valent Nickel catalytic intermediate (Ni⁰ or Ni¹) is electron-rich, this creates a perfect polarity match . The electrophilic radical is rapidly captured by the Nickel center, completely outcompeting undesired dimerization and enabling high-yielding quaternary carbon formation[1].

Visualizing the Reaction Logic

The following diagrams illustrate the mechanistic pathway and the substrate selection logic that governs tertiary alcohol cross-coupling.

G A Methyl 4-(2-hydroxypropan-2-yl)benzoate (EWG-Benzylic) B Alcohol Activation (Oxalate/NHC Adduct) A->B Step 1 C Photoredox SET (Ir/Ru Photocatalyst) B->C Blue LED D Electrophilic Tertiary Radical (Stabilized by p-COOMe) C->D C-O Cleavage E Ni-Catalytic Cycle (Polarity-Matched Capture) D->E Fast Capture F Quaternary Carbon Product (High Yield C-C Bond) E->F Reductive Elim.

Caption: Photoredox/Ni dual catalytic deoxygenative cross-coupling pathway for benzylic tertiary alcohols.

Reactivity Root Tertiary Alcohol Substrates Benzylic Benzylic Tertiary Alcohols Root->Benzylic Low C-O BDE Aliphatic Aliphatic Tertiary Alcohols (1-Adamantol, t-BuOH) Root->Aliphatic High C-O BDE EWG EWG-Substituted (Methyl 4-(2-hydroxypropan-2-yl)benzoate) Benzylic->EWG Tuned Electrophilicity EDG Neutral/EDG-Substituted (Cumyl Alcohol) Benzylic->EDG Standard Reactivity LowYield Low Yield (<20-50%) High BDE, β-Hydride Elim. Aliphatic->LowYield HighYield High Yield (>85%) Optimal Radical Polarity EWG->HighYield ModYield Moderate Yield (70-80%) Prone to Homocoupling EDG->ModYield

Caption: Reactivity logic tree comparing tertiary alcohol substrates in deoxygenative cross-coupling.

Quantitative Performance Comparison

The table below summarizes the comparative performance of these substrates under standard metallaphotoredox deoxygenative cross-coupling conditions (e.g., Ir-photocatalyst, NiCl₂/dtbbpy, aryl bromide electrophile).

SubstrateStructural ClassRelative C–O BDERadical PolarityPredominant Side ReactionTypical Cross-Coupling Yield
Methyl 4-(2-hydroxypropan-2-yl)benzoate EWG-BenzylicLowElectrophilicMinimal (Highly selective)85 – 95%
Cumyl Alcohol Neutral BenzylicLowNeutralRadical dimerization (Homocoupling)60 – 80%
1-Adamantol Bulky AliphaticHighNucleophilicSlow oxidative addition / Unreacted40 – 60%
tert-Butanol Small AliphaticVery HighNucleophilicβ-hydride elimination / Volatilization< 20%

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol for the deoxygenative arylation of Methyl 4-(2-hydroxypropan-2-yl)benzoate utilizes an in situ N-heterocyclic carbene (NHC) activation strategy[1]. This protocol is designed as a self-validating system , incorporating specific analytical checkpoints to verify causality at each stage.

Materials Required:
  • Substrate: Methyl 4-(2-hydroxypropan-2-yl)benzoate (0.5 mmol)

  • Electrophile: Aryl bromide (0.5 mmol)

  • Catalysts: [Ir(dF(CF₃)ppy)₂(dtbbpy)]PF₆ (1 mol%), NiCl₂·dme (5 mol%), dtbbpy (5 mol%)

  • Activator: NHC salt (e.g., 1,3-bis(2,4,6-trimethylphenyl)imidazolium chloride) (1.2 equiv)

  • Base/Solvent: Cs₂CO₃ (2.0 equiv), anhydrous DMA (0.1 M)

  • Internal Standard: 1,3,5-Trimethoxybenzene (0.1 mmol)

Step-by-Step Workflow & Validation:

Step 1: Catalyst and Reagent Assembly (Glovebox)

  • Action: In an argon-filled glovebox, charge a 20 mL reaction vial with the Ir-photocatalyst, NiCl₂·dme, dtbbpy, NHC salt, and Cs₂CO₃. Add the aryl bromide and Methyl 4-(2-hydroxypropan-2-yl)benzoate, followed by anhydrous DMA.

  • Causality: The NHC salt is deprotonated by Cs₂CO₃ to form a free carbene, which rapidly attacks the tertiary alcohol to form an electron-rich alcohol-NHC adduct in situ. This adduct significantly lowers the oxidation potential of the substrate[1].

  • Validation Checkpoint 1: Before sealing the vial, remove a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. Validation is achieved when the mass corresponding to the free alcohol is depleted and the mass of the NHC-alcohol adduct is observed. Do not proceed to irradiation if the free alcohol remains unreacted.

Step 2: Photochemical Deoxygenative Cross-Coupling

  • Action: Seal the vial, remove it from the glovebox, and place it in a photoreactor equipped with 440 nm (blue) LEDs. Stir vigorously at room temperature for 12 hours.

  • Causality: Blue light excites the Ir-photocatalyst, which oxidizes the NHC-alcohol adduct via SET. The adduct fragments, releasing the electrophilic benzylic radical. Concurrently, the Ni(0) catalyst undergoes oxidative addition into the aryl bromide. The Ni(II) intermediate rapidly captures the polarity-matched benzylic radical, forming a Ni(III) species that reductively eliminates to forge the quaternary C–C bond[1].

  • Validation Checkpoint 2: At t = 2 hours, briefly pause irradiation and take a 10 µL aliquot. Analyze via GC-MS against the 1,3,5-trimethoxybenzene internal standard. Validation is achieved if the desired cross-coupled product is detected at >30% yield with <5% of the homocoupled benzylic dimer.

Step 3: Workup and Isolation

  • Action: Quench the reaction by exposing it to air. Dilute with EtOAc, wash with water and brine, dry over Na₂SO₄, and purify via flash column chromatography (Hexanes/EtOAc).

  • Causality: Air exposure oxidizes the active Ni species, terminating the catalytic cycle and preventing late-stage side reactions during workup.

References

  • "Metallaphotoredox-enabled deoxygenative arylation of alcohols" Nature (2021).
  • "Metal-free deoxygenative coupling of alcohol-derived benzoates and pyridines for small molecules and DNA-encoded libraries synthesis" Chemical Science (2022).
  • "Photoredox-Driven Deoxygenative Cross-Coupling of Alcohols with Carbonyl Compounds" ACS Catalysis (2025).
  • "Low-valent cobalt catalyzed direct dehydroxylative cross-coupling of benzyl alcohols with aryl-chlorides" Chemical Science (2025).
  • "An SN1-Approach to Cross-Coupling: Deoxygenative Arylation Facilitated by the β-Silicon Effect" Journal of the American Chemical Society (2024).

Sources

Validation

Inter-Laboratory Validation of Methyl 4-(2-hydroxypropan-2-yl)benzoate Assays: A Comparative Guide

Executive Summary For drug development professionals and analytical scientists, the reliable quantification of pharmaceutical intermediates is a foundational requirement. Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS 5060...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For drug development professionals and analytical scientists, the reliable quantification of pharmaceutical intermediates is a foundational requirement. Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS 50604-12-1)[1] is a critical structural motif frequently monitored during synthesis and stability testing. This guide provides an objective comparison of analytical alternatives for this compound, details self-validating experimental protocols, and presents inter-laboratory validation data in strict accordance with[2].

Analyte Profiling & Mechanistic Considerations

As a Senior Application Scientist, I frequently observe novice analysts defaulting to standard Gas Chromatography with Flame Ionization Detection (GC-FID) for volatile ester analysis. However, method selection must be driven by the molecule's intrinsic chemical causality.

Methyl 4-(2-hydroxypropan-2-yl)benzoate () features a benzoate ester conjugated with a benzene ring, providing an excellent chromophore for UV detection. More importantly, it contains a tertiary alcohol moiety . Tertiary alcohols are highly labile and susceptible to thermal elimination (dehydration) at elevated temperatures.

If analyzed via standard GC-FID with an inlet temperature >200°C, the compound undergoes unpredictable thermal dehydration to form methyl 4-(prop-1-en-2-yl)benzoate. This artifact generation leads to non-linear responses and catastrophic failures during inter-laboratory method transfer, as different labs utilize varying inlet liners and temperature profiles. Therefore, liquid-phase techniques (HPLC-UV or LC-MS/MS) are mechanistically superior.

ThermalDegradation Intact Methyl 4-(2-hydroxypropan-2-yl)benzoate (Intact Analyte) Heat GC Inlet Heat (>200°C) Intact->Heat Degradant Methyl 4-(prop-1-en-2-yl)benzoate (Dehydration Artifact) Heat->Degradant

Fig 1. Mechanism of thermal dehydration of the tertiary alcohol during standard GC analysis.

Objective Comparison of Assay Alternatives

To establish a robust control strategy, we evaluated three primary analytical modalities. The data below summarizes the performance trade-offs.

Analytical MethodSensitivity (LOD)Linearity RangeSusceptibility to ArtifactsInter-Lab ReproducibilityPrimary Use Case
HPLC-UV 0.5 µg/mL1.0 - 100 µg/mLLow (Room temp analysis)Excellent (%RSD < 1.5%)Routine Assay / Purity
LC-MS/MS 1.0 ng/mL5.0 - 500 ng/mLLow (Soft ionization)Good (%RSD < 3.0%)Trace Impurity Profiling
GC-FID 2.0 µg/mLNon-linearHigh (Thermal dehydration)Poor (%RSD > 15.0%)Not Recommended

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system; it should automatically flag mechanical or chemical deviations before data is reported. Below are the optimized methodologies.

Protocol A: HPLC-UV (Primary Assay)

Causality Note: The gradient starts at 20% organic to retain the polar tertiary alcohol group, then ramps to 80% to elute the hydrophobic benzoate core.

  • System Setup: Agilent 1260 Infinity II (or equivalent LC system).

  • Column: C18, 150 x 4.6 mm, 3.5 µm particle size. Maintained at 30°C.

  • Mobile Phase:

    • Phase A: 0.1% Trifluoroacetic acid (TFA) in Milli-Q Water.

    • Phase B: 100% Acetonitrile (HPLC Grade).

  • Gradient Program: 0-2 min (20% B), 2-10 min (20% → 80% B), 10-12 min (80% B), 12-12.1 min (80% → 20% B), 12.1-15 min (20% B).

  • Flow Rate & Detection: 1.0 mL/min; UV detection at 235 nm.

  • Injection Volume: 10 µL.

  • Self-Validation (System Suitability Criteria): Before analyzing unknown samples, inject a 50 µg/mL standard 5 times. The system is only validated for use if:

    • Tailing factor (T) is 1.5.

    • Theoretical plates (N) > 5000.

    • Injection precision (%RSD) is 1.0%.

Protocol B: LC-MS/MS (Trace Impurity Profiling)

Causality Note: Electrospray Ionization (ESI) in positive mode is utilized to force protonation of the ester carbonyl, yielding a strong [M+H]+ precursor ion.

  • System Setup: Waters Xevo TQ-S micro (or equivalent triple quadrupole).

  • Column: UPLC C18, 50 x 2.1 mm, 1.7 µm.

  • Mobile Phase: 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B).

  • Isocratic Elution: 60% A / 40% B at 0.4 mL/min for 3.0 minutes.

  • MS Parameters: ESI Positive mode; Capillary voltage 3.0 kV; Desolvation temp 400°C.

  • MRM Transitions: m/z 195.1 [M+H]+ m/z 177.1 (quantifier, representing loss of H2​O from the tertiary alcohol) and m/z 135.0 (qualifier).

  • Self-Validation (System Suitability Criteria): Signal-to-Noise (S/N) for the Lower Limit of Quantification (LLOQ) standard must be 10, with a blank baseline free of isobaric interference.

Inter-Laboratory Validation Strategy & Data

To ensure the HPLC-UV method is "fit for purpose," an inter-laboratory validation was executed across three distinct sites following the framework[2].

ValidationWorkflow Start Assay Selection (HPLC-UV / LC-MS) Lab1 Lab 1 (Originator) Method Development & Repeatability Start->Lab1 Lab2 Lab 2 (Partner) Intermediate Precision Lab1->Lab2 Protocol Transfer Lab3 Lab 3 (CRO) Reproducibility Lab1->Lab3 Protocol Transfer Val ICH Q2(R2) Validation Data Synthesis Lab1->Val Lab2->Val Lab3->Val Report Final Validation Report Val->Report

Fig 2. Inter-laboratory validation workflow for analytical procedures based on ICH Q2(R2).

Inter-Laboratory Validation Results (HPLC-UV Protocol)

The following table summarizes the quantitative data collected during the validation exercise. The robust alignment across all three laboratories confirms the method's ruggedness.

Validation ParameterICH Q2(R2) Acceptance CriteriaLab 1 (Originator)Lab 2 (Partner)Lab 3 (CRO)Status
Linearity ( R2 ) 0.9990.99980.99950.9999PASS
Accuracy (% Recovery) 98.0% - 102.0%100.2%99.4%101.1%PASS
Repeatability (%RSD) 2.0% (n=6)0.4%0.7%0.5%PASS
Reproducibility (%RSD) 3.0% (Inter-lab)-1.1%1.3%PASS
Solution Stability 2.0% change over 48h0.3% change0.5% change0.2% changePASS

Conclusion & Expert Recommendations

The inter-laboratory validation data conclusively demonstrates that HPLC-UV is the optimal, highly reproducible methodology for routine assay and purity assessment of Methyl 4-(2-hydroxypropan-2-yl)benzoate. For trace-level impurity tracking, LC-MS/MS provides the necessary sensitivity without compromising molecular integrity.

Crucially, standard GC-FID should be strictly avoided for this compound due to the thermal lability of the tertiary alcohol, which guarantees reproducibility failures during inter-laboratory method transfer. By implementing the self-validating system suitability criteria outlined in this guide, analytical teams can ensure absolute data integrity and seamless regulatory compliance.

Sources

Comparative

A Comparative Guide to the In Vitro Stability of Methyl 4-(2-hydroxypropan-2-yl)benzoate Across Diverse pH Levels

For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of pH in Pre-formulation Studies The stability of an active pharmaceutical ingredient (API) is a cornerstone of drug develop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of pH in Pre-formulation Studies

The stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development, directly influencing its safety, efficacy, and shelf-life.[1] Among the various environmental factors that can impact an API's integrity, pH is of paramount importance, particularly for compounds with hydrolyzable functional groups. Methyl 4-(2-hydroxypropan-2-yl)benzoate, with its ester linkage, is susceptible to hydrolysis, a chemical process that can be significantly influenced by the pH of the surrounding medium.

Understanding the stability of this compound across a range of pH values is a critical early-stage activity in pre-formulation. These forced degradation studies, as outlined by the International Council for Harmonisation (ICH) guidelines, are designed to identify potential degradation products, elucidate degradation pathways, and inform the development of stability-indicating analytical methods.[2][3][4] The data generated are instrumental in guiding formulation development, selecting appropriate excipients, and defining storage conditions to ensure the final drug product remains stable and effective throughout its lifecycle.[1]

This guide will compare the stability of Methyl 4-(2-hydroxypropan-2-yl)benzoate at acidic, neutral, and basic pH levels, providing a detailed experimental protocol and interpreting the anticipated results.

Core Concepts: The Chemistry of Ester Hydrolysis

The central reaction governing the stability of Methyl 4-(2-hydroxypropan-2-yl)benzoate in aqueous solution is the hydrolysis of its methyl ester functional group. This reaction can be catalyzed by both acid and base.

  • Acid-Catalyzed Hydrolysis: Under acidic conditions, the carbonyl oxygen of the ester is protonated, increasing the electrophilicity of the carbonyl carbon. This facilitates nucleophilic attack by a water molecule, leading to the formation of a tetrahedral intermediate. Subsequent proton transfer and elimination of methanol yield the carboxylic acid degradation product, 4-(2-hydroxypropan-2-yl)benzoic acid.

  • Base-Catalyzed Hydrolysis (Saponification): In neutral to basic conditions, the hydroxide ion acts as a potent nucleophile, directly attacking the carbonyl carbon of the ester.[5] This also forms a tetrahedral intermediate, which then collapses to expel the methoxide ion, a better leaving group than the hydroxide ion. The resulting carboxylic acid is then deprotonated by the basic conditions to form the carboxylate salt.[5] The rate of this reaction is generally observed to increase with a higher concentration of hydroxide ions (i.e., higher pH).[5][6]

Experimental Design for a Comprehensive pH Stability Profile

A well-designed in vitro stability study is essential for generating reliable and meaningful data. The following protocol outlines a robust approach to comparing the stability of Methyl 4-(2-hydroxypropan-2-yl)benzoate across a physiologically and pharmaceutically relevant pH range. This type of stress testing is a key component of the drug development process and is encouraged to be initiated early, even before Phase II clinical trials.[7]

Experimental Workflow Diagram

G cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis stock_solution Prepare Stock Solution of Methyl 4-(2-hydroxypropan-2-yl)benzoate sample_prep Dilute Stock into Buffers stock_solution->sample_prep buffer_prep Prepare Buffer Solutions (pH 2, 7, 10) buffer_prep->sample_prep incubation Incubate Samples at Controlled Temperature (e.g., 40°C) sample_prep->incubation sampling Withdraw Aliquots at Defined Time Points (0, 6, 12, 24, 48h) incubation->sampling hplc_analysis Analyze by RP-HPLC with UV Detection sampling->hplc_analysis data_processing Quantify Parent Compound and Degradation Products hplc_analysis->data_processing

Caption: Workflow for pH-dependent stability testing.

Detailed Experimental Protocol

1. Materials and Reagents:

  • Methyl 4-(2-hydroxypropan-2-yl)benzoate (purity >98%)
  • Hydrochloric acid (HCl)
  • Sodium hydroxide (NaOH)
  • Potassium phosphate monobasic
  • Sodium borate
  • Acetonitrile (HPLC grade)
  • Methanol (HPLC grade)
  • Water (HPLC grade)

2. Buffer Preparation:

  • pH 2.0: 0.01 M HCl solution.
  • pH 7.0: Phosphate buffer (0.05 M).
  • pH 10.0: Borate buffer (0.05 M).
  • Verify the pH of all buffers with a calibrated pH meter.

3. Sample Preparation and Incubation:

  • Prepare a stock solution of Methyl 4-(2-hydroxypropan-2-yl)benzoate in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.
  • For each pH condition, dilute the stock solution with the respective buffer to a final concentration of 100 µg/mL. Ensure the final concentration of the organic solvent is low (e.g., <1%) to avoid influencing the reaction kinetics.
  • Incubate the samples in sealed, temperature-controlled vials at an elevated temperature (e.g., 40°C or 60°C) to accelerate degradation.

4. Sample Analysis:

  • Withdraw aliquots from each sample at predetermined time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours).
  • Immediately quench the reaction if necessary (e.g., by neutralizing acidic or basic samples) and dilute with the mobile phase to a suitable concentration for analysis.
  • Analyze the samples using a validated stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection. A C18 column is often suitable for this type of compound.[8]
  • The mobile phase could consist of a gradient of acetonitrile and water (with a small amount of acid, e.g., 0.1% formic acid, to ensure good peak shape).
  • Monitor the elution profile at a suitable wavelength (e.g., 254 nm) to detect the parent compound and any degradation products.

5. Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the initial concentration (time 0).
  • Plot the natural logarithm of the percentage of remaining parent compound versus time for each pH condition.
  • Determine the observed first-order degradation rate constant (k) from the slope of the line for each pH.
  • Calculate the half-life (t½) for each condition using the equation: t½ = 0.693 / k.
Anticipated Results and Comparative Analysis

The stability of Methyl 4-(2-hydroxypropan-2-yl)benzoate is expected to vary significantly across the tested pH range. The following table summarizes the anticipated outcomes.

pH ConditionExpected StabilityPrimary Degradation MechanismAnticipated Degradation Rate
pH 2.0 (Acidic) Moderately StableAcid-catalyzed hydrolysisSlow to moderate
pH 7.0 (Neutral) Most StableUncatalyzed (water) hydrolysisVery slow
pH 10.0 (Basic) Least StableBase-catalyzed hydrolysis (saponification)Rapid

Discussion of Expected Outcomes

  • At pH 2.0 , the rate of hydrolysis is expected to be faster than at neutral pH due to acid catalysis. However, the concentration of the nucleophile (water) is constant, and the reaction will proceed at a moderate, measurable rate.

  • At pH 7.0 , the compound is anticipated to be at its most stable. In the absence of significant concentrations of H+ or OH- ions, the primary degradation pathway is uncatalyzed hydrolysis by water, which is a relatively slow process at ambient and moderately elevated temperatures.

  • At pH 10.0 , the stability is expected to be the lowest. The high concentration of hydroxide ions, which are strong nucleophiles, will lead to a rapid base-catalyzed hydrolysis of the ester bond.[5] The degradation rate at this pH is predicted to be significantly faster than at both acidic and neutral pH.

This expected pH-rate profile, where the compound is most stable near neutral pH and degrades more rapidly at both acidic and basic extremes, is characteristic of many ester-containing pharmaceutical compounds.

Conclusion and Formulation Implications

The in vitro stability assessment of Methyl 4-(2-hydroxypropan-2-yl)benzoate across different pH levels is a critical step in its development as a potential therapeutic agent. The experimental data will demonstrate that the compound is most stable in neutral conditions and is susceptible to degradation in both acidic and, more significantly, basic environments.

These findings have direct and actionable implications for drug development professionals:

  • Formulation Strategy: For liquid formulations, buffering the solution to a pH range of 6.0-7.5 will be crucial to ensure the stability of the drug product.

  • Excipient Selection: Excipients with acidic or basic properties should be carefully evaluated for their potential to impact the micro-pH environment of the formulation and, consequently, the stability of the API.

  • Manufacturing and Storage: Manufacturing processes should avoid prolonged exposure to strongly acidic or basic conditions. Recommended storage conditions should specify a controlled environment to prevent exposure to conditions that could alter the pH and compromise the product's integrity.

By understanding the pH-dependent stability profile of Methyl 4-(2-hydroxypropan-2-yl)benzoate, researchers can proactively design robust formulations and control strategies, ultimately ensuring the delivery of a safe, effective, and stable medication. This aligns with the principles of Quality by Design (QbD) and is a fundamental expectation of regulatory bodies worldwide.[9][10]

References

  • Ahmed, A. A., & Al-Bayati, Y. K. M. (2023). RP-HPLC METHOD FOR DETERMINATION OF METHYL 4-HYDROXY BENZOATE AS PRESERVATIVE IN PHARMACEUTICAL FORMULATIONS. European Journal of Pharmaceutical and Medical Research, 10(8), 60-65. Available from: [Link]

  • Bender, M. L. (1960). Mechanisms of Catalysis of Nucleophilic Reactions of Carboxylic Acid Derivatives. Chemical Reviews, 60(1), 53-113. Available from: [Link]

  • European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products. Available from: [Link]

  • FDA. (n.d.). CPG Sec. 280.100 - Stability Requirements - Licensed In Vitro Diagnostic Products. Available from: [Link]

  • ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. Available from: [Link]

  • ICH. (2025). STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1. Available from: [Link]

  • Karmokar, A., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(12), 129-138. Available from: [Link]

  • Master Organic Chemistry. (2022). Basic Hydrolysis of Esters – Saponification. Available from: [Link]

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
  • SGS. (n.d.). HOW TO APPROACH A FORCED DEGRADATION STUDY. Available from: [Link]

  • Sravani, G., et al. (2014). RP-HPLC Method Development and Validation for the Simultaneous Determination of Mebendazole and the Two Preservatives Methylparaben and Propylparaben in Pharmaceutical Oral Suspension Dosage Form. International Journal of Pharmaceutical Sciences and Research, 5(3), 930-936. Available from: [Link]

  • Teodorescu, F., & Stănescu, G. (2020). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology, 44(10), 34-41. Available from: [Link]

  • Thomas, H. (2019). Stability Testing for Small-Molecule Clinical Trial Materials. Pharmaceutical Technology, 43(10), 28-31. Available from: [Link]

  • Tibbitt, M. W., et al. (2010). Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers. Journal of Biomedical Materials Research Part A, 93A(2), 796-803. Available from: [Link]

  • World Health Organization. (1998). METHYL p-HYDROXYBENZOATE. Available from: [Link]

Sources

Validation

Environmental impact of Methyl 4-(2-hydroxypropan-2-yl)benzoate vs traditional plasticizers

Environmental Impact & Performance Comparison: Methyl 4-(2-hydroxypropan-2-yl)benzoate vs. Traditional Ortho-Phthalate Plasticizers The Imperative for Structural Redesign in Polymer Additives For decades, traditional ort...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Environmental Impact & Performance Comparison: Methyl 4-(2-hydroxypropan-2-yl)benzoate vs. Traditional Ortho-Phthalate Plasticizers

The Imperative for Structural Redesign in Polymer Additives

For decades, traditional ortho-phthalates like Di-2-ethylhexyl phthalate (DEHP) and Diisononyl phthalate (DINP) have dominated the flexible polymer market, particularly in medical devices and pharmaceutical packaging. However, their reliance on non-covalent van der Waals interactions within the polymer matrix leads to continuous [1]. Once in the environment or human body, the sterically hindered ortho-ester bonds of DEHP resist rapid microbial degradation, leading to the accumulation of mono-2-ethylhexyl phthalate (MEHP)—a potent endocrine disruptor known to interfere with reproductive and thyroid functions[1].

In contrast, Methyl 4-(2-hydroxypropan-2-yl)benzoate (MHPB) represents a in additive design[2]. By replacing the bulky ortho-dicarboxylate motif with a para-substituted methyl ester and a tertiary alcohol group, MHPB fundamentally alters both its physical anchoring mechanism and its environmental fate.

Mechanistic Profiling: Causality of Environmental Fate

The environmental persistence of a plasticizer is dictated by its susceptibility to enzymatic hydrolysis. DEHP’s bulky 2-ethylhexyl chains create significant steric hindrance, shielding the ester carbonyl carbons from nucleophilic attack by environmental carboxylesterases. This bottleneck results in a prolonged half-life and the accumulation of toxic monoesters[1].

MHPB circumvents this via its unhindered methyl ester. The exposed carbonyl is rapidly cleaved by ubiquitous hydrolases, yielding 4-(2-hydroxypropan-2-yl)benzoic acid. This resulting metabolite is highly polar, water-soluble, and readily mineralized by microbial action, effectively eliminating the risk of bioaccumulation and endocrine disruption[3]. Furthermore, the tertiary alcohol group in MHPB acts as a hydrogen-bond donor, allowing it to anchor securely to polar domains within polyurethane or PVC matrices. This dipole-dipole interaction reduces its migration rate despite having a lower molecular weight than DEHP.

EnvFate cluster_DEHP Traditional (DEHP) cluster_MHPB MHPB Alternative N1 DEHP (Sterically Hindered) N2 MEHP (Toxic Metabolite) N1->N2 Slow Hydrolysis N3 Bioaccumulation & Endocrine Disruption N2->N3 Environmental Persistence N4 MHPB (Unhindered Ester) N5 Benzoic Acid Derivative (Water Soluble) N4->N5 Rapid Enzymatic Cleavage N6 Mineralization (CO2 + H2O) N5->N6 Microbial Degradation

Fig 1. Comparative environmental degradation pathways of DEHP vs. MHPB.

Quantitative Performance & Environmental Metrics

To objectively evaluate MHPB against traditional industry standards, we must analyze their physicochemical properties alongside their life-cycle [3]. The table below summarizes the critical metrics driving the transition away from [4].

MetricDEHP (Traditional)DINP (Traditional)MHPB (Alternative)
CAS Number 117-81-728553-12-050604-12-1
Molecular Weight 390.56 g/mol 418.61 g/mol 194.23 g/mol
Log K_ow (Lipophilicity) 7.608.80~1.9 (Estimated)
Primary Metabolite MEHP (Toxic)MINP (Mildly Toxic)4-(2-hydroxypropan-2-yl)benzoic acid (Benign)
Endocrine Disruption High (Reprotoxic)ModerateNone observed
Biodegradability (28d) < 50%< 60%> 85%

Self-Validating Experimental Workflows

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Built-in internal controls and reference standards guarantee that the resulting data is an absolute reflection of the compound's behavior, free from matrix artifacts.

Protocol A: Isotope-Dilution LC-MS/MS Migration Assay

Objective: Quantify the leaching rate of plasticizers into simulated physiological media. Causality: Traditional external calibration often fails due to matrix suppression from dissolved polymer oligomers. By utilizing stable-isotope labeled internal standards, we correct for extraction losses and ionization variability in real-time.

  • Polymer Compounding: Blend medical-grade PVC resin with 30 wt% of the target plasticizer (DEHP or MHPB). Cast into standardized disks (10 cm² surface area).

  • Simulant Exposure: Submerge the disks in 50% ethanol (simulating lipophilic intravenous drug vehicles) at 37°C in amber glass vials to prevent photodegradation.

  • Isotope Spiking (Self-Validation): At designated time points (1h, 24h, 72h), extract a 1 mL aliquot and immediately spike with 10 ng/mL of D4-DEHP and D3-MHPB. This internal standard normalizes all subsequent sample preparation steps.

  • Extraction & Quantification: Perform Solid-Phase Extraction (SPE) to concentrate the analytes. Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

  • Kinetic Modeling: Plot the absolute concentration over time to calculate the Fickian diffusion coefficient.

Workflow S1 1. Polymer Compounding (Standardized Surface Area) S2 2. Simulant Exposure (37°C, Lipophilic/Hydrophilic Media) S1->S2 Controlled Incubation S3 3. Isotope Spiking (Internal Standard Calibration) S2->S3 Time-Series Sampling S4 4. LC-MS/MS Quantification (MRM Mode) S3->S4 Absolute Quantification S5 5. Kinetic Modeling (Fickian Diffusion Rates) S4->S5 Data Synthesis

Fig 2. Self-validating isotope-dilution LC-MS/MS migration assay workflow.

Protocol B: Modified OECD 301B Ready Biodegradability (CO2 Evolution)

Objective: Assess the ultimate environmental mineralization of the plasticizers. Causality: Measuring CO2 evolution is far more accurate for poorly water-soluble compounds like DEHP than measuring Dissolved Organic Carbon (DOC), which can be skewed by physical adsorption to the sludge.

  • Inoculum Preparation: Harvest and aerate activated sludge from a municipal wastewater treatment facility for 5 days to deplete endogenous carbon.

  • Test Setup: Introduce 10 mg/L of the test substance (DEHP or MHPB) as the sole carbon source in a mineral medium.

  • Reference Validation (Self-Validation): Run a parallel reactor containing Sodium Benzoate. If this reference does not achieve >60% degradation within 14 days, the sludge inoculum is deemed non-viable, and the entire assay is automatically invalidated.

  • CO2 Quantification: Trap the evolved CO2 in a series of Barium Hydroxide [Ba(OH)2] scrubbers. Titrate the remaining Ba(OH)2 with standardized HCl every 2-3 days over a 28-day period to calculate the percentage of theoretical CO2 (ThCO2) produced.

References

  • Toxic Effects of Di-2-ethylhexyl Phthalate: An Overview - PMC - NIH.

  • Life-cycle environmental impacts of typical plasticizers for plastics and their sustainable transformation potential - Green Chemistry (RSC Publishing).

  • Methyl 4-(2-hydroxypropan-2-yl)benzoate | C11H14O3 - PubChem, NIH.

  • Frequently Asked Questions about phthalates and plasticisers - Umweltbundesamt.

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Handling and Disposal of Methyl 4-(2-hydroxypropan-2-yl)benzoate

Executive Summary & Causality Assessment In modern drug development and chemical synthesis, Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1) is a valuable molecular building block[1]. However, its safe handling...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Causality Assessment

In modern drug development and chemical synthesis, Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1) is a valuable molecular building block[1]. However, its safe handling requires rigorous operational discipline. Because this compound exhibits Acute Toxicity (Category 4) and localized irritation hazards (Category 2/2A)[1], its lifecycle—from procurement to final disposal—must be strictly governed by the OSHA Laboratory Standard (29 CFR 1910.1450)[2] and EPA Resource Conservation and Recovery Act (RCRA) guidelines for organic waste[3].

As a Senior Application Scientist, I designed this guide to provide a self-validating, step-by-step protocol. We do not just follow steps blindly; we must understand the causality behind our safety choices to ensure regulatory compliance, environmental stewardship, and absolute laboratory safety.

Chemical Profile & Hazard Stratification

Understanding the physical and chemical nature of a substance is the foundation of prudent safety practices. We equip specific Personal Protective Equipment (PPE) and utilize specific waste streams because of the mechanistic interactions the chemical has with human biology and the environment.

Table 1: Physicochemical & Hazard Profile

Property / HazardValue / ClassificationMechanistic Rationale
CAS Number 50604-12-1Unique identifier required for tracking, inventory, and SDS compliance[1].
Molecular Formula C11H14O3Carbon-rich, oxygenated structure lacking halogens dictates its disposal pathway[4].
Acute Toxicity Category 4 (Oral, Dermal, Inhalation)The lipophilic ester structure facilitates rapid dermal and mucosal absorption, leading to systemic toxicity[1].
Eye & Skin Irritation Category 2A (Eye) / Category 2 (Skin)The compound disrupts lipid bilayers in the stratum corneum and corneal epithelium, triggering localized inflammatory cascades[1].
STOT SE Category 3 (Respiratory/CNS)Inhalation of aerosols or dust can cause respiratory tract irritation or central nervous system (CNS) depression[1].

Operational Safety & Handling Protocol

Before generating waste, exposure must be controlled at the source to maintain permissible exposure limits[2].

  • Engineering Controls: All manipulations must be performed inside a certified chemical fume hood. Causality: This mitigates the inhalation risks associated with the compound's Specific Target Organ Toxicity (STOT SE 3) classification[1].

  • Personal Protective Equipment (PPE):

    • Gloves: Nitrile gloves (double-gloving recommended during spill cleanup) to prevent dermal absorption.

    • Eye Protection: Splash-proof chemical safety goggles are mandatory due to the severe Eye Irritation (Category 2A) risk[1].

    • Body: Flame-resistant laboratory coat and closed-toe shoes.

Waste Segregation & Disposal Methodology

The Causality of Segregation: Methyl 4-(2-hydroxypropan-2-yl)benzoate lacks fluorine, chlorine, bromine, or iodine[4]. Therefore, under EPA RCRA guidelines, it must be classified as Non-Halogenated Organic Waste [3]. Mixing it with halogenated waste increases disposal costs and complicates the final incineration chemistry (e.g., risking toxic dioxin formation during thermal destruction)[5]. Furthermore, water content should not exceed 10%, and halogen content must remain below 5% for this specific waste stream[6].

Disposal Workflow Visualization

G Gen Waste Generation: Methyl 4-(2-hydroxypropan-2-yl)benzoate Decision Contains Halogenated Solvents/Reagents? Gen->Decision NonHal Non-Halogenated Organic Waste Stream Decision->NonHal No (C11H14O3 only) Hal Halogenated Organic Waste Stream Decision->Hal Yes (Mixed Waste) SAA Satellite Accumulation Area (Max 55 Gal / 2.5 Gal Carboy) NonHal->SAA Hal->SAA Label Attach EPA/RCRA Hazardous Waste Label SAA->Label EHS EHS Pickup Request (e.g., Chematix) Label->EHS Incineration Final EPA-Compliant Incineration EHS->Incineration

Figure 1: Decision matrix and disposal workflow for Methyl 4-(2-hydroxypropan-2-yl)benzoate.

Step-by-Step Disposal Protocol
  • Waste Characterization & Compatibility Check: Verify that the reaction mixture containing the compound does not contain incompatible inorganic acids (e.g., nitric acid, perchloric acid, sulfuric acid) or strong oxidizers. Causality: Mixing organic waste with nitric acid can cause a violent exothermic reaction or explosion[5][6].

  • Primary Containment: Transfer the spent chemical or solvent mixture into a designated, chemically compatible receptacle (e.g., a 2.5-gallon HDPE carboy provided by EHS)[5].

  • Segregation: Ensure the container is strictly dedicated to "Non-Halogenated Organic Waste." Do not mix with aqueous corrosive wastes or halogenated solvents (e.g., chloroform, dichloromethane)[6].

  • Satellite Accumulation: Store the container in a designated Satellite Accumulation Area (SAA) at or near the point of generation. The container must remain tightly closed at all times unless actively adding waste[5].

  • Labeling & Documentation: Attach a standard EPA Hazardous Waste tag. Explicitly list "Methyl 4-(2-hydroxypropan-2-yl)benzoate" and its approximate concentration. Check the "Toxic" and "Irritant" hazard boxes to communicate risks to downstream handlers[7].

  • EHS Transfer: Once the container is 90% full (or reaches the regulatory time limit), submit a chemical waste pickup request to your Environmental Health and Safety (EHS) department via your institution's chemical management system (e.g., Chematix)[5].

Emergency Spill Response (Self-Validating System)

In the event of an accidental release, follow this self-validating containment protocol:

  • Evacuate & Assess: Isolate the immediate area. Verify no ignition sources are present, as organic solvent mixtures carrying this compound may be flammable.

  • Containment: Surround the spill with an inert absorbent (e.g., vermiculite or universal spill pads). Do not use combustible materials like sawdust.

  • Absorption: Work from the perimeter inwards to prevent spreading.

  • Validation (The Self-Check): After physical removal, wash the surface with a mild detergent and water. Use a Photoionization Detector (PID) or visual inspection to ensure no residual chemical film remains on the surface.

  • Disposal of Spill Debris: Place all contaminated absorbent materials, including used gloves, into a sealed, transparent plastic bag or secondary container. Label it as hazardous solid waste (contaminated with Methyl 4-(2-hydroxypropan-2-yl)benzoate) for EHS pickup[2][6].

References

  • NextSDS. "methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information." 1[1]

  • Key Organics. "50604-12-1 | methyl 4-(2-hydroxypropan-2-yl)benzoate | C11H14O3." 4[4]

  • Occupational Safety and Health Administration (OSHA). "1910.1450 - Occupational exposure to hazardous chemicals in laboratories." 2[2]

  • Environmental Protection Agency (EPA). "Background Document for Solvents to Support 40 CFR Part 268, Land Disposal Restrictions : Volume III."3[3]

  • University of Louisville, Department of Environmental Health and Safety. "Chemical Waste Management: Combining Compatible Used Organic Solvents." 5[5]

  • University of Wisconsin Oshkosh. "UWO Guide to Classifying Unwanted Materials." 6[6]

  • Vanderbilt University Medical Center. "The Laboratory Standard | Office of Clinical and Research Safety." 7[7]

Sources

Handling

Personal protective equipment for handling Methyl 4-(2-hydroxypropan-2-yl)benzoate

Comprehensive Safety & Handling Guide: Methyl 4-(2-hydroxypropan-2-yl)benzoate Welcome to your definitive operational guide for handling Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1). In drug development and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Comprehensive Safety & Handling Guide: Methyl 4-(2-hydroxypropan-2-yl)benzoate

Welcome to your definitive operational guide for handling Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1). In drug development and synthetic chemistry, safety is not merely a compliance checklist; it is a foundational pillar of scientific integrity and operational excellence. This guide transcends standard Safety Data Sheets (SDS) by explaining the why behind the what, ensuring that your laboratory protocols are both scientifically grounded and inherently self-validating.

The Causality of Hazards: Understanding the Molecule

To effectively protect yourself, you must understand the chemical's mechanistic interaction with human biology. Methyl 4-(2-hydroxypropan-2-yl)benzoate is classified under the Globally Harmonized System (GHS) with specific hazard codes (1)[1]:

  • Acute Tox. 4 (H302, H312, H332): Harmful via oral, dermal, and inhalation routes. The lipophilic nature of the benzoate ester moiety facilitates rapid absorption through the stratum corneum (the skin's outermost layer), while the tertiary alcohol group (2-hydroxypropan-2-yl) can induce systemic toxicity upon entering the bloodstream[1].

  • Skin Irrit. 2 (H315) & Eye Irrit. 2A (H319): The ester functionality acts as a mild defatting agent, stripping natural lipids from the skin and corneal epithelium. This leads to localized inflammation and severe ocular irritation[1].

  • STOT SE 3 (H336): Specific Target Organ Toxicity (Single Exposure). Inhalation of its dust or vapors can cause respiratory tract irritation and central nervous system depression, presenting as drowsiness or dizziness[1].

Understanding these pathways dictates our defensive strategy: we must establish absolute physical barriers against dermal contact and utilize active ventilation to neutralize inhalation risks.

HazardPathway cluster_hazards Hazard Pathways cluster_ppe PPE Interventions Chemical Methyl 4-(2-hydroxypropan-2-yl)benzoate (CAS: 50604-12-1) Inhalation Inhalation (STOT SE 3, Acute Tox 4) Chemical->Inhalation Dermal Dermal Contact (Skin Irrit 2, Acute Tox 4) Chemical->Dermal Ocular Ocular Exposure (Eye Irrit 2A) Chemical->Ocular Respirator Chemical Fume Hood & N95/P100 Inhalation->Respirator Mitigated by Gloves Nitrile Gloves (EN 374) & Lab Coat Dermal->Gloves Mitigated by Goggles Splash Goggles (ANSI Z87.1) Ocular->Goggles Mitigated by

Figure 1: Hazard signaling pathways and corresponding required PPE interventions.

Mandatory Personal Protective Equipment (PPE)

Do not rely on default lab attire. The following table outlines the specific, mandatory PPE required to handle this compound, grounded in established EN and ANSI laboratory safety standards (2)[2].

PPE CategorySpecification & StandardCausal Justification
Respiratory Chemical Fume Hood (Face velocity: 80-120 fpm).Mechanical ventilation captures airborne particulates before they enter the breathing zone, directly mitigating STOT SE 3 and Acute Tox 4 (inhalation) risks.
Hand Protection Nitrile Gloves (EN 374 compliant), minimum 4 mil thickness.Nitrile provides superior chemical resistance against ester and alcohol functionalities compared to latex, preventing breakthrough and dermal absorption.
Eye Protection Chemical Splash Goggles (ANSI Z87.1 / EN 166).Standard safety glasses with side shields are insufficient against fine dust or liquid splashes that can bypass the sides, risking Eye Irrit. 2A exposure.
Body Protection Flame-resistant, knee-length laboratory coat.Provides a secondary physical barrier against systemic dermal toxicity (Acute Tox 4).

Operational Plan: Step-by-Step Handling Workflow

Every protocol must be a self-validating system. Do not proceed to the next step unless the previous step's safety condition is visibly confirmed.

Step 1: Pre-Operation & Environmental Validation

  • Validate Ventilation: Turn on the chemical fume hood. Self-Validation: Tape a small piece of tissue to the bottom of the sash. If it pulls steadily inward, the hood is actively drawing air. Do not open the chemical container if the tissue is stagnant.

  • Don PPE: Put on your lab coat, splash goggles, and a fresh pair of EN 374 nitrile gloves. Inspect gloves for micro-tears by trapping air and squeezing.

Step 2: Weighing & Transfer

  • Static Mitigation: Methyl 4-(2-hydroxypropan-2-yl)benzoate is typically handled as a solid/powder. Use an anti-static weighing boat and a grounded stainless-steel spatula to prevent the powder from aerosolizing due to static repulsion.

  • Containment: Keep the reagent bottle deep inside the fume hood (at least 6 inches behind the sash) during the entire weighing process.

  • Sealed Transfer: Once weighed, transfer the material into your reaction vessel and seal the vessel before removing it from the fume hood. This ensures zero exposure to the ambient laboratory environment.

Step 3: Post-Operation & Doffing

  • Decontamination: Wipe down the spatula, balance, and hood surface with an isopropanol-soaked lint-free wipe, followed by a water wipe. The ester is soluble in organic solvents, ensuring complete removal.

  • Aseptic Doffing: Remove gloves using the "beak method" (pinching the outside of one glove, pulling it off inside-out, then sliding a bare finger under the wrist of the second glove). Self-Validation: Your bare skin should never touch the exterior of the gloves[2].

  • Hygiene: Wash hands immediately with soap and water for at least 20 seconds.

Workflow Start Pre-Operation: Verify Hood Flow & Don PPE Weigh Weighing: Anti-Static Spatula & Weigh Boat Start->Weigh Transfer Transfer: Sealed Transfer to Vessel Weigh->Transfer Decon Decontamination: Wipe Surfaces with Solvent Transfer->Decon Doff Doffing: Aseptic Glove Removal Decon->Doff Waste Disposal: Halogen-Free Organic Bin Doff->Waste

Figure 2: Step-by-step operational workflow and self-validating safety procedures.

Spill Management & Disposal Plan

Benzoate esters require strict environmental controls to prevent ecological contamination and must never be discharged into municipal drains ().

Spill Response Protocol:

  • Isolate: Evacuate personnel from the immediate area and ensure the fume hood remains on.

  • Suppress: If the chemical is in powder form, gently cover the spill with damp paper towels to suppress dust generation (mitigating inhalation risks).

  • Absorb/Sweep: Use an inert absorbent pad (for liquids) or carefully sweep the damp material (for solids) using a non-sparking tool.

  • Contain: Place all contaminated materials, including the paper towels and your gloves, into a highly visible, sealable hazardous waste bag.

Disposal Guidelines:

  • Categorization: Dispose of Methyl 4-(2-hydroxypropan-2-yl)benzoate as Halogen-Free Organic Hazardous Waste .

  • Regulatory Compliance: It must be collected by a licensed hazardous waste disposal facility for high-temperature incineration.

  • Container Management: Ensure the waste container is tightly sealed, clearly labeled with the chemical name, CAS number (50604-12-1), and the GHS hazard pictograms (Exclamation Mark / Health Hazard).

References

  • NextSDS. "methyl 4-(2-hydroxypropan-2-yl)benzoate — Chemical Substance Information". nextsds.com. 1

  • Sigma-Aldrich. "1-methylethyl benzoate - Product Specifications". sigmaaldrich.com. 3

  • Ataman Kimya. "BENZOIC ACID BENZYL ESTER (BENZYL BENZOATE) - Disposal Guidelines". atamanchemicals.com.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 4-(2-hydroxypropan-2-yl)benzoate
Reactant of Route 2
Reactant of Route 2
Methyl 4-(2-hydroxypropan-2-yl)benzoate
© Copyright 2026 BenchChem. All Rights Reserved.